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  • Product: Wck 771
  • CAS: 306748-89-0

Core Science & Biosynthesis

Foundational

Mechanism of action of WCK 771 against methicillin-resistant Staphylococcus aureus

Title: Decoding the Mechanism of Action of WCK 771 (Levonadifloxacin) Against Methicillin-Resistant Staphylococcus aureus (MRSA) Executive Summary As a Senior Application Scientist, I have structured this technical guide...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Decoding the Mechanism of Action of WCK 771 (Levonadifloxacin) Against Methicillin-Resistant Staphylococcus aureus (MRSA)

Executive Summary As a Senior Application Scientist, I have structured this technical guide to dissect the molecular pharmacology and experimental validation of WCK 771 (Levonadifloxacin). By bridging structural chemistry with advanced microbiological assays, this guide elucidates how WCK 771 overcomes traditional fluoroquinolone resistance in Methicillin-Resistant Staphylococcus aureus (MRSA) through preferential DNA gyrase targeting, efflux pump evasion, and enhanced intracellular penetration.

The Clinical Challenge and the Quinolone Paradigm

The proliferation of MRSA and Quinolone-Resistant S. aureus (QRSA) has severely compromised the efficacy of traditional fluoroquinolones (e.g., ciprofloxacin, levofloxacin). In Gram-positive bacteria, legacy quinolones primarily target topoisomerase IV. Consequently, bacteria rapidly develop resistance through single-step point mutations in the Quinolone Resistance-Determining Regions (QRDRs) of the grlA and grlB genes[1].

WCK 771 was engineered to subvert this paradigm. By shifting the primary target affinity from topoisomerase IV to DNA gyrase, WCK 771 maintains potent bactericidal activity even against strains harboring multiple topoisomerase IV mutations[2].

Structural Innovations: Driving Intracellular Penetration

The unique mechanism of WCK 771 is fundamentally rooted in its chemical architecture. WCK 771 features a tricyclic benzoquinolizine core attached to a non-basic hydroxypiperidine side chain at the C-8 position[1].

The Causality of Acidic Activation: Traditional quinolones possess basic side chains (e.g., piperazine rings), causing them to exist as zwitterions at physiological pH and become highly ionized in acidic environments. In contrast, the non-basic side chain of WCK 771 ensures the molecule remains un-ionized in acidic environments (pH < 6.0)—such as those found in abscesses, biofilms, and the phagolysosomes of macrophages. This un-ionized state drastically increases the drug's lipophilicity, driving enhanced bacterial cell entry and potent intracellular bactericidal activity where older quinolones fail[1].

Mechanism of Action: The DNA Gyrase Affinity

WCK 771 exerts its bactericidal effect by stabilizing enzyme-DNA cleavage complexes, preventing DNA ligation, and causing lethal double-strand breaks[1]. However, its target hierarchy is what distinguishes it from its predecessors.

  • Primary Target (DNA Gyrase): WCK 771 preferentially binds to the GyrA subunit of DNA gyrase. This allows it to bypass the common grlA mutations that render MRSA resistant to older drugs[2].

  • Efflux Evasion: WCK 771 is not a substrate for the NorA efflux pump, a prevalent resistance mechanism in S. aureus that actively extrudes older quinolones from the bacterial cell[3].

MOA WCK WCK 771 (Levonadifloxacin) Non-basic side chain Acidic Acidic Infection Site (pH < 6) Drug remains un-ionized WCK->Acidic CellEntry Enhanced Bacterial Cell Entry Acidic->CellEntry High Penetration NorA NorA Efflux Pump (Bypassed/Inhibited) CellEntry->NorA Evades Efflux DNA_Gyrase DNA Gyrase (GyrA) Primary Target CellEntry->DNA_Gyrase High Affinity Binding TopoIV Topoisomerase IV (GrlA) Secondary Target CellEntry->TopoIV Secondary Binding DSB Double-Strand DNA Breaks Inhibition of Ligation DNA_Gyrase->DSB TopoIV->DSB Death Rapid Bactericidal Action (Biofilm & Planktonic) DSB->Death Chromosomal Fragmentation

Fig 1. WCK 771 mechanism of action: acidic activation, efflux evasion, and DNA gyrase targeting.

Quantitative Pharmacodynamics

The structural advantages of WCK 771 translate directly into superior in vitro metrics. It demonstrates a narrow mutant selection window and retains efficacy against highly resistant phenotypes.

Table 1: Comparative In Vitro Activity of WCK 771 Against Staphylococci

Organism PhenotypeAntimicrobial AgentMIC₅₀ (µg/mL)MIC₉₀ (µg/mL)
Quinolone-Susceptible S. aureusWCK 7710.0080.015
Quinolone-Susceptible S. aureusCiprofloxacin0.120.25
Quinolone-Resistant MRSA (QRSA)WCK 7711.02.0
Quinolone-Resistant MRSA (QRSA)Moxifloxacin4.08.0

(Data synthesized from established susceptibility profiling studies[2],[3])

Experimental Workflows: Validating the Mechanism

To ensure scientific integrity, the mechanistic claims of WCK 771 must be proven through rigorous, self-validating experimental designs. Below are the definitive protocols used to establish its target affinity and biofilm eradication capabilities.

Protocol 1: Target Affinity Profiling via Sequential Mutant Selection

Objective: To definitively prove that DNA gyrase (GyrA), rather than Topoisomerase IV (GrlA), is the primary enzymatic target of WCK 771 in MRSA[2].

  • Baseline MIC Determination: Perform broth microdilution according to CLSI guidelines to establish the baseline susceptibility of the wild-type MRSA isolate.

    • Causality: Establishing an accurate baseline is critical to define the precise selection pressure required for mutant generation.

  • First-Step Mutant Selection: Plate high-density bacterial suspensions ( 1010 CFU) onto Mueller-Hinton agar containing WCK 771 at 2× and 4× the baseline MIC. Incubate for 48-72 hours.

    • Causality: Using 2×-4× MIC selectively targets the "mutant selection window," suppressing the susceptible wild-type population while permitting the growth of first-step mutants with altered target affinity.

  • Phenotypic Confirmation: Isolate surviving colonies and re-determine the MIC for WCK 771 to confirm stable, heritable resistance.

  • Genotypic Validation (Self-Validating Step): Extract genomic DNA and amplify the QRDRs of gyrA, gyrB, grlA, and grlB via PCR. Sequence the amplicons.

    • Causality: Correlating the phenotypic MIC shift with specific amino acid substitutions (e.g., S80F or G82D in GyrA) definitively proves that DNA gyrase is the primary target, eliminating confounding variables like generalized efflux pump upregulation[1].

Workflow Start Isolate Preparation MRSA & QRSA Strains MIC_Det Baseline MIC Determination (Broth Microdilution) Start->MIC_Det Mutant_Sel Sequential Mutant Selection (Agar with 2x-4x MIC WCK 771) MIC_Det->Mutant_Sel Defines selection pressure QRDR_Seq QRDR Amplification & Sequencing (gyrA, gyrB, grlA, grlB) Mutant_Sel->QRDR_Seq Isolate resistant colonies Data_Analysis Genotype-Phenotype Correlation (Identify Primary Target) QRDR_Seq->Data_Analysis Map mutations

Fig 2. Experimental workflow for defining target affinity via sequential mutant selection.

Protocol 2: Biofilm Eradication and Time-Kill Kinetics

Objective: To quantify the bactericidal efficacy of WCK 771 against high-density, biofilm-embedded MRSA[4].

  • Biofilm Cultivation: Grow MRSA isolates in tryptic soy broth supplemented with 1% glucose in 96-well microtiter plates for 24 hours to establish mature biofilms.

    • Causality: Glucose supplementation induces the production of the polysaccharide intercellular adhesin (PIA), ensuring the formation of a robust, clinically relevant biofilm matrix.

  • Drug Exposure: Wash the biofilms to remove planktonic cells, then expose them to WCK 771 at concentrations ranging from 1× to 8× MIC for 24 hours.

  • Viability Quantification (Time-Kill): Disrupt the biofilms using mild sonication, serially dilute, and plate on agar to determine surviving CFU/mL.

    • Causality: Sonication ensures the complete release of embedded cells without causing lysis, providing an accurate viable count. WCK 771 consistently demonstrates a ≥90% bacterial kill rate against biofilm-embedded organisms[4].

  • Structural Validation via SEM (Self-Validating Step): Fix parallel samples with glutaraldehyde, dehydrate, and image using Scanning Electron Microscopy (SEM).

    • Causality: SEM provides orthogonal visual confirmation of biofilm matrix disruption and cellular lysis, validating the quantitative CFU reduction data[4].

Conclusion

WCK 771 represents a critical evolution in fluoroquinolone design. By integrating a non-basic side chain to ensure acidic environment penetration and shifting its primary target to DNA gyrase, it successfully circumvents the established resistance mechanisms of MRSA. The self-validating experimental workflows detailed above provide robust, reproducible evidence of its unique mechanism of action, positioning it as a vital therapeutic asset against multidrug-resistant staphylococcal infections.

References

  • Title: The Anti-Methicillin-Resistant Staphylococcus aureus Quinolone WCK 771 Has Potent Activity against Sequentially Selected Mutants, Has a Narrow Mutant Selection Window against Quinolone-Resistant Staphylococcus aureus, and Preferentially Targets DNA Gyrase Source: Antimicrobial Agents and Chemotherapy (nih.gov) URL: [Link]

  • Title: In vitro bactericidal activity of levonadifloxacin (WCK 771) against methicillin- and quinolone-resistant Staphylococcus aureus biofilms Source: Journal of Medical Microbiology (nih.gov) URL: [Link]

  • Title: Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent: Review of Current Evidence Source: Drug Design, Development and Therapy (nih.gov) URL: [Link]

  • Title: In Vitro Activity of the New Quinolone WCK 771 against Staphylococci Source: Antimicrobial Agents and Chemotherapy (nih.gov) URL: [Link]

Sources

Exploratory

WCK 771 (Levonadifloxacin): Mechanistic Dynamics with Bacterial DNA Gyrase and Topoisomerase IV

Executive Summary WCK 771, the active L-arginine salt of levonadifloxacin, represents a significant structural and mechanistic evolution in the fluoroquinolone class of antibiotics. Designed to combat multidrug-resistant...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

WCK 771, the active L-arginine salt of levonadifloxacin, represents a significant structural and mechanistic evolution in the fluoroquinolone class of antibiotics. Designed to combat multidrug-resistant (MDR) Gram-positive pathogens such as methicillin-resistant Staphylococcus aureus (MRSA), WCK 771 bypasses traditional resistance mechanisms through a unique target affinity profile. This whitepaper provides an in-depth technical analysis of how WCK 771 interacts with bacterial DNA gyrase and topoisomerase IV, the structural causality behind its efficacy, and the experimental protocols used to validate its pharmacodynamic properties.

The Mechanistic Paradigm of WCK 771

Traditional fluoroquinolones exhibit a predictable target dichotomy: they primarily target DNA gyrase in Gram-negative bacteria and topoisomerase IV in Gram-positive bacteria[1]. This predictable targeting has led to rapid resistance development via single-step mutations in the primary target (e.g., parC or grlA in S. aureus).

WCK 771 disrupts this paradigm. It features a chiral benzoquinolizine core that shifts its primary affinity in Gram-positive bacteria (like S. aureus) directly to DNA gyrase (GyrA) , while maintaining a potent secondary affinity for topoisomerase IV (ParC/GrlA) [2][3]. By strongly binding to the DNA-enzyme cleavage complex, WCK 771 physically blocks the ligation step of DNA replication, leading to the accumulation of lethal double-strand breaks[4].

Structural Causality

The enhanced affinity of WCK 771 for DNA gyrase in staphylococci is driven by its unique molecular architecture. The benzoquinolizine core allows for optimal spatial orientation within the quinolone resistance-determining regions (QRDRs) of the GyrA subunit. This structural adaptation ensures that even if a mutation occurs in topoisomerase IV (the typical first-step mutation for older quinolones), WCK 771 remains highly bactericidal because its primary target, DNA gyrase, remains inhibited[3].

Mechanism WCK WCK 771 (Levonadifloxacin) Gyrase DNA Gyrase (GyrA/B) Primary Target in MRSA WCK->Gyrase High Affinity TopoIV Topoisomerase IV (ParC/E) Secondary Target WCK->TopoIV Significant Affinity Complex Stabilized DNA-Enzyme Cleavage Complex Gyrase->Complex TopoIV->Complex DSB Double-Strand DNA Breaks (Bactericidal Effect) Complex->DSB Prevents Ligation

Figure 1: Dual-targeting mechanism of WCK 771 leading to bactericidal double-strand DNA breaks.

Quantitative Affinity and Pharmacodynamics

The clinical superiority of WCK 771 is best understood through its Mutant Prevention Concentration (MPC) and Minimum Inhibitory Concentration (MIC) against genetically defined mutants. Because WCK 771 targets DNA gyrase primarily, strains harboring single grlA (topoisomerase IV) mutations do not exhibit significant resistance[3].

Table 1: Comparative Pharmacodynamic Metrics of WCK 771 vs. Traditional Quinolones
AntibioticPrimary Target in S. aureusMIC against wild-type (µg/mL)MIC against grlA mutant (µg/mL)MPC against MRSA (µg/mL)
WCK 771 DNA Gyrase (gyrA)0.0150.015 - 0.03≤ 2.0 (in 68% of strains)
Ciprofloxacin Topo IV (grlA)0.254.0 - 8.0> 16.0
Levofloxacin Topo IV (grlA)0.122.0 - 4.0> 8.0
Moxifloxacin Dual (Slight Topo IV bias)0.030.25 - 0.54.0 - 8.0

Data synthesized from target-level interaction studies of WCK 771[3].

Experimental Methodologies for Target Validation

To validate the target affinity and bactericidal mechanism of WCK 771, researchers employ specific biochemical and microbiological protocols. Below is a self-validating workflow for determining the primary target and mutant prevention capabilities of a novel fluoroquinolone.

Protocol 3.1: Mutant Prevention Concentration (MPC) Assay

The MPC assay determines the lowest concentration of an antimicrobial that prevents the emergence of first-step resistant mutants in a high-density bacterial population ( ≥1010 CFU/mL).

  • Inoculum Preparation: Culture S. aureus (e.g., ATCC 29213 or clinical MRSA isolates) in Mueller-Hinton Broth (MHB) to late logarithmic phase. Concentrate the culture via centrifugation to achieve a density of 1010 CFU/mL.

  • Agar Plate Preparation: Prepare Mueller-Hinton Agar (MHA) plates containing serial twofold dilutions of WCK 771, ranging from 0.5×MIC to 32×MIC .

  • Plating: Inoculate 100 µL of the high-density bacterial suspension onto each agar plate.

  • Incubation: Incubate plates at 37°C for 48 to 72 hours.

  • Observation & Validation: The MPC is recorded as the lowest concentration of WCK 771 that completely inhibits growth. To validate the primary target, any surviving colonies at sub-MPC levels must be sequenced for gyrA and grlA mutations. For WCK 771, first-step mutants typically show gyrA mutations, confirming it as the primary target[3].

Protocol 3.2: DNA Cleavage Assay (In Vitro Topoisomerase Inhibition)

To prove causality between drug binding and enzyme inhibition, an in vitro DNA cleavage assay is utilized.

  • Substrate Preparation: Use supercoiled plasmid DNA (e.g., pBR322) as the substrate.

  • Reaction Mixture: Combine 0.5 µg of plasmid DNA, purified recombinant S. aureus DNA gyrase or Topoisomerase IV, and varying concentrations of WCK 771 in a reaction buffer (containing ATP and Mg2+ ).

  • Cleavage Induction: Incubate at 37°C for 30 minutes to allow the drug to stabilize the cleavage complexes.

  • Trapping & Denaturation: Add SDS (1%) and Proteinase K to trap the cleaved DNA-enzyme complexes and digest the enzymes.

  • Electrophoresis: Run the samples on a 1% agarose gel containing ethidium bromide.

  • Analysis: Quantify the conversion of supercoiled DNA to linear DNA (indicative of double-strand breaks). WCK 771 will show a lower CC50​ (concentration required for 50% maximal cleavage) for DNA gyrase compared to topoisomerase IV.

Workflow Start High-Density Inoculum (10^10 CFU/mL) Plate Plate on MHA with WCK 771 Gradient Start->Plate Incubate Incubate 48-72h at 37°C Plate->Incubate Read Determine MPC (No Growth) Incubate->Read Seq Sequence Survivors (Confirm gyrA mutation) Incubate->Seq Sub-MPC Survivors

Figure 2: Experimental workflow for determining the Mutant Prevention Concentration (MPC).

Conclusion

WCK 771 (levonadifloxacin) redefines the fluoroquinolone landscape for Gram-positive infections. By shifting its primary target to DNA gyrase in staphylococci, it effectively neutralizes strains that have already developed resistance to older topoisomerase IV-targeting quinolones[2][3]. Its ability to stabilize DNA cleavage complexes at low concentrations ensures a rapid bactericidal effect and a narrow mutant selection window, making it a highly reliable therapeutic agent against MDR pathogens[4][5].

References

Sources

Foundational

In Vitro Broad-Spectrum Antibacterial Activity of WCK 771: A Technical Whitepaper

Executive Summary The escalating prevalence of multidrug-resistant (MDR) pathogens, particularly methicillin-resistant Staphylococcus aureus (MRSA) and quinolone-resistant S. aureus (QRSA), necessitates the development o...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The escalating prevalence of multidrug-resistant (MDR) pathogens, particularly methicillin-resistant Staphylococcus aureus (MRSA) and quinolone-resistant S. aureus (QRSA), necessitates the development of antimicrobial agents with differentiated mechanisms of action. WCK 771 (Levonadifloxacin) is the intravenous formulation of a novel broad-spectrum benzoquinolizine fluoroquinolone. Alongside its oral prodrug, alalevonadifloxacin (WCK 2349), it has been developed to overcome the limitations of legacy fluoroquinolones and standard-of-care anti-MRSA agents[1].

Unlike traditional fluoroquinolones, WCK 771 possesses a unique nonbasic hydroxypiperidine side chain at the C-8 position of its tricyclic core. This structural innovation fundamentally alters its target affinity, cellular accumulation, and stability in acidic microenvironments, granting it potent in vitro bactericidal activity against a broad spectrum of Gram-positive, Gram-negative, atypical, and anaerobic bacteria[1][2].

Mechanistic Causality: The "Why" Behind the Efficacy

To understand the in vitro success of WCK 771, researchers must examine the causality driven by its molecular architecture. The drug's efficacy against highly resistant phenotypes is not a product of brute-force dosing, but rather a multi-targeted evasion of classical bacterial defense mechanisms.

Preferential DNA Gyrase Targeting

In S. aureus, legacy fluoroquinolones (e.g., ciprofloxacin, levofloxacin) primarily target topoisomerase IV. Consequently, resistance rapidly emerges via single-step mutations in the grlA or parC genes. WCK 771 subverts this by exhibiting a highly preferential affinity for DNA gyrase [3]. Because it targets DNA gyrase even in strains harboring topoisomerase IV mutations, WCK 771 maintains a highly potent Minimum Inhibitory Concentration (MIC) against QRSA isolates[3].

Evasion of the NorA Efflux Pump

The NorA efflux pump is a ubiquitous resistance mechanism in staphylococci that actively extrudes basic, hydrophilic compounds. The nonbasic nature of WCK 771's hydroxypiperidine side chain renders it a non-substrate for NorA. Furthermore, in vitro studies indicate that WCK 771 actively inhibits the NorA pump, preventing the induction of efflux-mediated resistance during prolonged exposure[1].

Acidic pH Stability and Intracellular Potency

S. aureus frequently survives inside the acidic phagolysosomes of host macrophages (pH ~5.5), leading to chronic, recurrent infections. Traditional fluoroquinolones lose their zwitterionic optimal charge at low pH, drastically reducing their membrane permeability and potency. In stark contrast, the MIC of WCK 771 is actually reduced by 8-fold at pH 5.5 compared to physiological pH 7.4, allowing it to achieve a 90–99% intracellular reduction of phagocytized MRSA[4].

MOA cluster_targets Molecular Targets WCK WCK 771 (Levonadifloxacin) Gyrase DNA Gyrase (Primary Target) WCK->Gyrase High Affinity binding TopoIV Topoisomerase IV (Secondary Target) WCK->TopoIV Secondary binding NorA NorA Efflux Pump (Evades/Inhibits) WCK->NorA Non-substrate Acidic Phagolysosome (pH 5.5) (Retains Potency) WCK->Acidic Structural stability Death Bactericidal Activity (Eradicates QRSA & Biofilms) Gyrase->Death DNA Cleavage TopoIV->Death NorA->Death Prevents Resistance Acidic->Death Intracellular Kill

Fig 1: Multi-targeted mechanism of WCK 771 ensuring bactericidal activity against resistant strains.

In Vitro Spectrum of Activity: Quantitative Synthesis

The broad-spectrum in vitro activity of WCK 771 has been validated across multiple global surveillance studies. The data below synthesizes its potency against Gram-positive, anaerobic, and atypical pathogens.

Table 1: In Vitro Activity Against Gram-Positive Pathogens

WCK 771 demonstrates exceptional potency against staphylococci, irrespective of existing quinolone or glycopeptide resistance (including VISA and VRSA phenotypes)[3][5].

Organism / PhenotypeMIC 50​ (µg/mL)MIC 90​ (µg/mL)MIC Range (µg/mL)
S. aureus (MSSA)0.008 - 0.030.015 - 1.00.004 - 2.0
S. aureus (MRSA / QRSA)0.51.00.015 - 2.0
S. epidermidis (Quinolone-Susceptible)0.0150.030.008 - 0.06
S. epidermidis (Quinolone-Resistant)0.50.50.125 - 2.0
VRSA (e.g., VRS5 isolate)-8.0-
Table 2: In Vitro Activity Against Anaerobes and Atypicals

Beyond Gram-positives, WCK 771 exhibits potent activity against clinically significant anaerobes and atypical respiratory/urogenital pathogens, outperforming legacy agents like ciprofloxacin[2][6]. Furthermore, recent data indicates 100% susceptibility among fluoroquinolone-resistant Salmonella species and MDR Stenotrophomonas maltophilia[7].

Organism GroupMIC 50​ (µg/mL)MIC 90​ (µg/mL)Comparator MIC 90​ (Ciprofloxacin)
Bacteroides fragilis group0.52.032.0
Mycoplasma pneumoniae-0.125-
Mycoplasma hominis-1.0-
Ureaplasma spp.-2.0-

Experimental Protocols: Self-Validating Intracellular Assays

To rigorously prove the intracellular efficacy of WCK 771, researchers must utilize a self-validating experimental workflow. The THP-1 Monocyte Intracellular Time-Kill Assay is the gold standard for this validation[4]. The critical causality in this protocol is the use of lysostaphin—an enzyme that cannot penetrate mammalian cell membranes. By applying lysostaphin post-phagocytosis, we systematically eliminate all extracellular bacteria. This guarantees that any subsequent bacterial survival or death measured is strictly a result of the antibiotic's ability to penetrate the monocyte and function within the acidic phagolysosome.

Protocol: THP-1 Intracellular Time-Kill Assay

Step 1: Cell Culture & Preparation

  • Cultivate human THP-1 monocytes in RPMI 1640 medium supplemented with 10% fetal bovine serum (FBS) at 37°C in a 5% CO 2​ atmosphere.

  • Adjust the monocyte concentration to 5×105 cells/mL.

Step 2: Bacterial Opsonization

  • Grow S. aureus (e.g., ATCC 25923 or MRSA ATCC 43300) to the logarithmic growth phase.

  • Opsonize the bacteria by incubating them with 10% pooled human serum for 30 minutes at 37°C. (Rationale: Opsonization is required to trigger efficient Fc-receptor-mediated phagocytosis by the THP-1 cells).

Step 3: Phagocytosis

  • Co-incubate the opsonized S. aureus with THP-1 monocytes at a Multiplicity of Infection (MOI) of 4:1 (Bacteria:Monocytes) for 1 hour at 37°C[4].

Step 4: Extracellular Elimination (The Validation Step)

  • Wash the cells twice with phosphate-buffered saline (PBS).

  • Add lysostaphin (20 µg/mL) to the culture and incubate for 30 minutes.

  • Wash the cells three times with PBS to remove the lysostaphin. (Rationale: This step ensures a self-validating system where baseline CFU counts represent only internalized bacteria).

Step 5: Drug Exposure

  • Divide the infected THP-1 cells into control and treatment wells.

  • Expose the treatment wells to WCK 771 at concentrations ranging from 1× to 16× MIC.

  • Conduct parallel assays using media adjusted to pH 7.4 (standard) and pH 5.5 (mimicking the phagosome)[4].

Step 6: Lysis and Enumeration

  • At specific time intervals (0, 2, 6, and 24 hours), lyse the THP-1 monocytes using sterile ice-cold water or 0.1% Triton X-100.

  • Plate the lysates on Brain Heart Infusion (BHI) agar in triplicate.

  • Incubate for 24 hours and enumerate the Colony Forming Units (CFUs) to calculate the log 10​ reduction.

Workflow Step1 1. Cell Culture THP-1 Monocytes Step3 3. Phagocytosis 4:1 MOI (1 hr) Step1->Step3 Step2 2. Opsonization S. aureus + Serum Step2->Step3 Step4 4. Extracellular Kill Lysostaphin Wash Step3->Step4 Internalization Step5 5. Drug Exposure WCK 771 (pH 5.5 & 7.4) Step4->Step5 Isolate Intracellular Step6 6. Lysis & Plating CFU Enumeration Step5->Step6 Measure Efficacy

Fig 2: Self-validating intracellular time-kill assay workflow using THP-1 monocytes.

Conclusion

WCK 771 (Levonadifloxacin) represents a paradigm shift in the design of fluoroquinolones. By structurally engineering the molecule to preferentially target DNA gyrase, evade the NorA efflux pump, and thrive in acidic microenvironments, it overcomes the profound resistance mechanisms that have neutralized legacy antibiotics[1][3][4]. Its potent in vitro broad-spectrum activity against MRSA, QRSA, anaerobes, and atypical pathogens positions it as a highly versatile therapeutic candidate for complex, multidrug-resistant infections[2][5][6].

Sources

Exploratory

Bypassing Resistance: A Technical Guide to the Mutant Prevention Concentration (MPC) of WCK 771 in Staphylococcus aureus

The Pharmacodynamic Imperative of WCK 771 The rapid emergence of methicillin-resistant Staphylococcus aureus (MRSA) and quinolone-resistant S. aureus (QRSA) has severely compromised the clinical utility of legacy fluoroq...

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Author: BenchChem Technical Support Team. Date: April 2026

The Pharmacodynamic Imperative of WCK 771

The rapid emergence of methicillin-resistant Staphylococcus aureus (MRSA) and quinolone-resistant S. aureus (QRSA) has severely compromised the clinical utility of legacy fluoroquinolones.1, an intravenous benzoquinolizine subclass of quinolone, was engineered specifically to overcome these resistance paradigms[1]. Unlike traditional fluoroquinolones, WCK 771 possesses a unique chemical architecture—a benzoquinolizine core attached to a non-basic hydroxy piperidine side chain—that grants it a highly differentiated mechanism of action and an exceptionally low Mutant Prevention Concentration (MPC)[1].

Mechanistic Causality: Why WCK 771 Evades Classical Resistance

To understand the low MPC of WCK 771, we must examine its target affinity. In S. aureus, older quinolones (like ciprofloxacin and moxifloxacin) primarily target Topoisomerase IV (encoded by grlA/grlB). Consequently, a single mutation in the quinolone resistance-determining region (QRDR) of Topoisomerase IV rapidly elevates their Minimum Inhibitory Concentration (MIC)[2].

Conversely, 2 (encoded by gyrA/gyrB)[2]. This target inversion means that even in QRSA strains harboring pre-existing mutations in Topoisomerase IV, WCK 771 retains potent bactericidal activity because its primary target (DNA gyrase) remains uncompromised[1]. Furthermore, WCK 771 is not a substrate for the NorA efflux pump, preventing the pathogen from actively expelling the drug from the intracellular space[1].

MOA WCK WCK 771 (Levonadifloxacin) Benzoquinolizine Core NorA NorA Efflux Pump (Not a Substrate) WCK->NorA Evades Gyrase DNA Gyrase (GyrA/B) Primary Target in S. aureus WCK->Gyrase High Affinity Binding Topo Topoisomerase IV (GrlA/B) Secondary Target WCK->Topo Binds if Gyrase mutated Mutants QRSA / MRSA (QRDR Mutations) Gyrase->Mutants Overcomes single mutations Death Rapid Bactericidal Activity (Low MPC) Gyrase->Death Lethal DNA breaks Mutants->Death Eradicated at ≤2-4 mg/L

Fig 1. WCK 771 mechanism of action and resistance evasion pathways in S. aureus.

The Mutant Prevention Concentration (MPC) Paradigm

The MPC is defined as the lowest drug concentration required to block the growth of the least susceptible, single-step mutant present in a high-density bacterial population ( ≥1010 CFU)[3]. The concentration range between the MIC and the MPC is known as the Mutant Selection Window (MSW) . When drug concentrations fall within the MSW, susceptible cells are killed, but resistant mutants selectively amplify[2].

WCK 771 exhibits an exceptionally narrow MSW. Against high-level quinolone-resistant clinical isolates (ciprofloxacin MIC ≥16 mg/L), the MPCs for WCK 771 were ≤2 mg/L for 68% of strains and ≤4 mg/L for 28% of strains[2]. In stark contrast, the MPC for moxifloxacin against these same strains was 16 mg/L—a concentration that is therapeutically unattainable in human plasma without severe toxicity[1].

Table 1: Comparative Pharmacodynamics of WCK 771 vs. Moxifloxacin against Quinolone-Resistant S. aureus (QRSA)

Parameter / Strain ProfileWCK 771 (Levonadifloxacin)MoxifloxacinClinical Implication
Primary Target DNA Gyrase (GyrA/B)Topoisomerase IV (GrlA/B)WCK 771 retains activity even if Topo IV is mutated.
Efflux Pump Susceptibility Evades NorASubstrate for NorAWCK 771 maintains intracellular efficacy.
MIC (Single Mutation) 0.03 – 0.06 mg/L> 2.0 mg/LWCK 771 easily clears first-step mutants.
MIC (Double Mutation) 0.25 – 1.0 mg/L> 8.0 mg/LWCK 771 remains below therapeutic breakpoints.
MPC (High-Level QRSA) ≤ 2.0 mg/L (68% of strains)16.0 mg/LWCK 771 MPC is therapeutically attainable; Moxifloxacin is not.
Mutant Selection Window Narrow (MIC to 2 mg/L)Wide (MIC to 16 mg/L)WCK 771 severely restricts the opportunity for resistance development.

Self-Validating Experimental Protocol: Determining WCK 771 MPC

As application scientists, we recognize that MPC assays are highly sensitive to methodological artifacts. The following protocol establishes a self-validating system to accurately determine the MPC of WCK 771 against S. aureus, ensuring that the absence of growth is due to true drug efficacy rather than procedural errors[2].

Step 1: Baseline MIC Determination (The Lower Bound)

  • Action: Determine the MIC of WCK 771 against the target S. aureus strain using standard CLSI broth microdilution.

  • Causality: The MSW exists strictly between the MIC and the MPC. Establishing an accurate MIC is mathematically required to set the multiplier concentrations for the MPC assay.

Step 2: Hyper-Dense Inoculum Preparation (The Statistical Necessity)

  • Action: Culture S. aureus in Mueller-Hinton (MH) broth to the late logarithmic phase, centrifuge, and resuspend to achieve a hyper-dense inoculum of ≥1010 CFU/mL.

  • Causality: The spontaneous mutation rate for fluoroquinolone resistance in S. aureus is approximately 10−8 to 10−9 . A standard inoculum ( 5×105 CFU/mL) will statistically lack first-step mutants. Concentrating to 1010 CFU/mL guarantees the presence of spontaneous mutants, forcing the drug to prove it can suppress them without prior induction[2].

  • Self-Validation: Plate serial dilutions of the inoculum on drug-free agar. If the back-calculated viable count is <1010 CFU/mL, the assay is invalid, as the absence of growth on drug plates might be due to a lack of initial mutants rather than drug efficacy.

Step 3: Agar Dilution and Antibiotic Pressure

  • Action: Spread 100 µL aliquots (containing 109 cells) onto MH agar plates containing WCK 771 at concentrations of 1×, 1.5×, 2×, 4×, and 8× the baseline MIC.

  • Causality: Solid agar restricts the movement of individual surviving cells, allowing them to form distinct, countable clonal colonies. Testing at tight multiples of the MIC precisely identifies the threshold where zero mutants survive[1].

Step 4: Incubation and Prolonged Observation

  • Action: Incubate plates at 37°C for a full 48 to 72 hours.

  • Causality: Resistant mutants often suffer from a biological "fitness cost," leading to slower growth rates than the wild type. A standard 24-hour read might yield false negatives (appearing as zero growth), whereas 72 hours ensures even slow-growing mutants become visible.

Step 5: MPC Calculation

  • Action: The MPC is recorded as the lowest concentration of WCK 771 that allows zero colony formation.

MPC_Workflow Inoculum 1. High-Density Inoculum Prepare ≥ 10^10 CFU/mL S. aureus culture Plating 2. Agar Dilution Plating Spread 10^9 cells on MH agar containing WCK 771 Inoculum->Plating Concentrated cells Incubation 3. Incubation 48-72 hrs at 37°C Plating->Incubation Antibiotic pressure Observation 4. Colony Observation Check for resistant mutants Incubation->Observation Selection phase Calculation 5. MPC Determination Lowest conc. yielding 0 colonies Observation->Calculation No growth = MPC MIC Baseline MIC Determination (Defines lower bound of MSW) MIC->Inoculum Determines conc. range

Fig 2. Self-validating experimental workflow for determining the Mutant Prevention Concentration.

Clinical & Pharmacodynamic Implications

The narrow MSW and low MPC of WCK 771 translate directly into superior clinical outcomes for difficult-to-treat infections, such as4[4]. Beyond its raw potency, WCK 771 maintains its bactericidal activity against high bacterial loads and exhibits enhanced efficacy in acidic, intracellular environments (such as within THP-1 macrophages) and against biofilm-encapsulated MRSA[1]. Because WCK 771 achieves intracellular concentrations that easily exceed its MPC, it effectively sterilizes deep-seated tissue infections while simultaneously suppressing the emergence of step-wise resistance[4].

References

  • Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent: Review of Current Evidence. National Center for Biotechnology Information (PMC). 1

  • Real-World Evidence of Efficacy and Safety of Levonadifloxacin (Oral and IV) in the Management of Acute Bacterial Skin and Skin Structure Infections (ABSSSI): Findings of a Retrospective, Multi-Center Study. National Center for Biotechnology Information (PMC). 4

  • In Vitro Activity of the New Quinolone WCK 771 against Staphylococci. National Center for Biotechnology Information (PMC). 3

  • The Anti-Methicillin-Resistant Staphylococcus aureus Quinolone WCK 771 Has Potent Activity against Sequentially Selected Mutants, Has a Narrow Mutant Selection Window against Quinolone-Resistant Staphylococcus aureus, and Preferentially Targets DNA Gyrase. Antimicrobial Agents and Chemotherapy - ASM Journals. 2

Sources

Foundational

Pharmacodynamic Profiling of WCK 771 (Levonadifloxacin) in Quinolone-Resistant Staphylococci

Prepared by: Senior Application Scientist, Antimicrobial Pharmacodynamics Target Audience: Researchers, Microbiologists, and Drug Development Professionals Executive Summary The rapid evolutionary adaptation of Staphyloc...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, Antimicrobial Pharmacodynamics Target Audience: Researchers, Microbiologists, and Drug Development Professionals

Executive Summary

The rapid evolutionary adaptation of Staphylococcus aureus—particularly methicillin-resistant (MRSA) and quinolone-resistant (QRSA) phenotypes—has severely compromised the clinical utility of legacy fluoroquinolones. WCK 771 (levonadifloxacin), the arginine salt of the S-(-) isomer of nadifloxacin, represents a structural and mechanistic paradigm shift within the benzoquinolizine subclass[1]. By preferentially targeting DNA gyrase over topoisomerase IV, evading the NorA efflux pump, and maintaining a highly compressed mutant selection window (MSW), WCK 771 effectively bypasses the classical resistance mechanisms that render older fluoroquinolones obsolete[2],[3]. This whitepaper dissects the core pharmacodynamic properties of WCK 771, providing the mechanistic causality and self-validating experimental protocols necessary for advanced drug development evaluation.

Mechanistic Paradigm Shift: DNA Gyrase as the Primary Target

In Gram-positive bacteria like S. aureus, conventional fluoroquinolones (e.g., levofloxacin, moxifloxacin) exhibit primary affinity for topoisomerase IV (encoded by grlA and grlB)[4]. Consequently, the selective pressure exerted by these drugs reliably induces first-step mutations in the grlA gene, leading to the QRSA phenotype.

The Causality of WCK 771's Efficacy: WCK 771 flips this target affinity. Genomic characterization of sequentially selected mutants confirms that WCK 771 has a primary, high-affinity interaction with DNA gyrase (encoded by gyrA and gyrB)[2]. Because the primary target is different, WCK 771 retains potent bactericidal activity against strains that have already acquired grlA mutations[2]. To achieve clinical resistance to WCK 771, a pathogen must acquire concurrent, multi-step mutations in both gyrA and grlA—a statistically rare evolutionary event that imposes severe fitness costs on the bacteria[5].

TargetAffinity FQ Conventional FQs (e.g., Levofloxacin) TopoIV Topoisomerase IV (grlA/parC) FQ->TopoIV Primary Target Resist Resistance / Survival FQ->Resist Fails to eradicate WCK WCK 771 (Levonadifloxacin) Gyrase DNA Gyrase (gyrA/gyrB) WCK->Gyrase Primary Target Kill1 Bactericidal Effect Maintained WCK->Kill1 Bypasses grlA mutation Mut1 First-Step Mutation (QRSA Phenotype) TopoIV->Mut1 Selective Pressure Mut1->FQ Confers Resistance Mut1->WCK Susceptible

Fig 1: Differential target affinity logic of WCK 771 bypassing first-step grlA mutations.

The Mutant Selection Window (MSW) and MPC Profiling

The Mutant Selection Window (MSW) is defined as the pharmacokinetic danger zone between the Minimum Inhibitory Concentration (MIC) and the Mutant Prevention Concentration (MPC). A wide MSW allows resistant subpopulations to selectively amplify. WCK 771 demonstrates a highly compressed MSW compared to legacy agents, effectively choking off the evolutionary pathways for resistance[2].

Quantitative Data Synthesis
Antimicrobial AgentMIC₅₀ (μg/mL)MIC₉₀ (μg/mL)MPC₉₀ (μg/mL)MSW Range (μg/mL)
WCK 771 0.51.02.0 - 4.01.0 - 2.0
Moxifloxacin 4.016.0>16.04.0 - >16.0
Levofloxacin 16.0>32.0>32.016.0 - >32.0

Table 1: Comparative MIC and MPC values for Quinolone-Resistant Staphylococcus aureus (QRSA)[2],[5].

Experimental Protocol: Self-Validating MPC Determination

Standard MIC testing utilizes an inoculum of 105 CFU/mL. This creates a critical blind spot: spontaneous first-step mutations occur at frequencies of 10−7 to 10−9 . Standard MIC assays simply do not contain enough bacteria to detect these mutants. To isolate the true MPC, we must force the biological system to reveal the absolute concentration required to suppress all spontaneous mutations.

Step-by-Step Methodology:

  • Hyper-Dense Inoculum Preparation: Culture the clinical S. aureus isolate in Mueller-Hinton Broth (MHB) to late log phase. Centrifuge and resuspend to achieve a hyper-dense inoculum of ≥1010 CFU/mL. Causality: This density guarantees the presence of first-step resistant subpopulations.

  • Agar Incorporation: Prepare Mueller-Hinton Agar (MHA) plates containing WCK 771 at concentrations ranging from 1× to 32× the established MIC.

  • Inoculation & Incubation: Spread 100 μL of the hyper-dense suspension onto the agar plates. Incubate at 37°C for a full 48 to 72 hours.

  • Validation & Scoring: The MPC is recorded as the lowest concentration of WCK 771 that completely suppresses growth (zero colonies). The system is self-validating: any growth indicates the concentration is still within the MSW.

MPCWorkflow Inoculum Prepare High-Density Inoculum (≥10^10 CFU/mL) Plating Plate on Agar containing WCK 771 (1x to 32x MIC) Inoculum->Plating Incubation Incubate at 37°C for 48-72 hours Plating->Incubation Observation Screen for Growth (Mutant Colonies) Incubation->Observation Calculation Determine MPC (Lowest conc. with no growth) Observation->Calculation

Fig 2: Self-validating workflow for determining the Mutant Prevention Concentration (MPC).

Eradication of High-Inoculum and Biofilm-Embedded Phenotypes

In severe clinical scenarios (e.g., endocarditis, osteomyelitis, or diabetic foot infections), tissue bacterial burdens can reach 109 CFU/g[3]. At these densities, many antibiotics suffer from the "inoculum effect"—a drastic loss of bactericidal efficacy. Furthermore, S. aureus rapidly progresses into chronic infections via biofilm formation, which physically and metabolically shields the bacteria[6].

WCK 771 exhibits concentration-independent killing and maintains potent bactericidal activity even against challenging inocula of 108 CFU/mL, where comparators like moxifloxacin become merely bacteriostatic[3],[4]. Additionally, scanning electron microscopy (SEM) analyses confirm that WCK 771 achieves a ≥90% bacterial kill rate against biofilm-embedded QRSA organisms, physically disrupting the biofilm architecture[6].

Experimental Protocol: High-Density Time-Kill Assay

To rigorously validate efficacy against high-burden infections, we bypass standard inocula and challenge the drug at extreme densities.

Step-by-Step Methodology:

  • Inoculum Standardization: Prepare a starting suspension of the QRSA isolate adjusted to 108 CFU/mL in MHB. Causality: This mimics the extreme bacterial load of a deep-seated tissue infection.

  • Drug Exposure: Introduce WCK 771 at concentrations of 2×, 4×, and 8× the MIC. Set up a parallel control with moxifloxacin at equivalent relative concentrations.

  • Time-Course Sampling: Extract aliquots at 0, 2, 4, 8, 12, and 24 hours.

  • Neutralization & Plating: Immediately dilute samples in cold saline to halt drug action (preventing carryover toxicity) and plate on drug-free MHA.

  • Quantification: Calculate the log10​ reduction in viable CFU/mL. A reduction of ≥3log10​ (99.9% kill) at 24 hours validates concentration-independent bactericidal activity. WCK 771 consistently achieves this threshold at 108 CFU/mL[3],[4].

Efflux Pump Evasion

A secondary but critical mechanism of fluoroquinolone resistance in S. aureus is the overexpression of the NorA efflux pump, which actively extrudes the drug from the bacterial cytoplasm. WCK 771 is structurally optimized to evade this mechanism. Comparative MIC testing between isogenic efflux-positive and efflux-negative strains demonstrates identical susceptibility profiles, confirming that WCK 771 is not a substrate for the NorA efflux pump[3],[4].

Conclusion

WCK 771 (levonadifloxacin) is not merely an iterative update to the fluoroquinolone class; it is a mechanistically distinct entity. By anchoring its primary affinity to DNA gyrase, maintaining a narrow mutant selection window, evading NorA efflux, and penetrating high-density biofilms, it systematically dismantles the survival strategies of quinolone-resistant staphylococci. For drug development professionals, the self-validating protocols outlined above provide the rigorous framework necessary to benchmark these superior pharmacodynamic properties.

References

  • Source: Antimicrobial Agents and Chemotherapy (ASM Journals)
  • In Vitro Activity of the Quinolone WCK 771 against Recent U.S.
  • Source: Antimicrobial Agents and Chemotherapy (PMC - NIH)
  • In vitro bactericidal activity of levonadifloxacin (WCK 771)
  • Source: Drug Design, Development and Therapy (Dove Medical Press)
  • Source: Antimicrobial Agents and Chemotherapy (ASM Journals)

Sources

Protocols & Analytical Methods

Method

Application Note: In Vivo Neutropenic Murine Lung Infection Model Protocol for WCK 771 (Levonadifloxacin) Efficacy Evaluation

Introduction & Scientific Rationale The development of novel antimicrobial agents against recalcitrant pathogens like methicillin-resistant Staphylococcus aureus (MRSA) and quinolone-resistant S. aureus (QRSA) requires r...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Rationale

The development of novel antimicrobial agents against recalcitrant pathogens like methicillin-resistant Staphylococcus aureus (MRSA) and quinolone-resistant S. aureus (QRSA) requires robust, self-validating preclinical models. WCK 771 (levonadifloxacin L-arginine salt tetrahydrate) is a novel benzoquinolizine fluoroquinolone formulated for intravenous administration[1]. Unlike traditional fluoroquinolones, WCK 771 possesses a non-basic hydroxy piperidine side chain, allowing it to remain un-ionized in the acidic environments typical of respiratory infection sites and phagolysosomes. This unique chemical feature facilitates rapid intracellular accumulation and potent bactericidal activity[2].

The Causality of the Neutropenic Lung Model

To accurately determine the pharmacokinetic/pharmacodynamic (PK/PD) drivers of WCK 771, researchers employ the neutropenic murine lung infection model [3]. This specific model is engineered around two core principles of causality:

  • Immunological Isolation (Neutropenia): By administering cyclophosphamide to induce profound neutropenia (<50 cells/mm³), the host's primary innate immune response is temporarily ablated[4]. This creates a self-validating system where any observed reduction in bacterial colony-forming units (CFU) is strictly and exclusively attributable to the direct antimicrobial efficacy of WCK 771, eliminating host-immunity confounding variables.

  • Site-Specific Pharmacokinetics: Respiratory MRSA infections (such as Hospital-Acquired Bacterial Pneumonia) are notoriously difficult to treat due to poor drug penetration into the epithelial lining fluid (ELF). Intranasal inoculation forces the pathogen into the lower respiratory tract, allowing researchers to validate whether the drug's ELF concentration is sufficient to achieve the required f AUC/MIC (free area under the curve over the minimum inhibitory concentration) target[5].

MoA WCK771 WCK 771 (Levonadifloxacin) Acidic Acidic Environment (Phagolysosome/Lung) WCK771->Acidic Retains potency BacterialCell Bacterial Cell Entry (Un-ionized form) Acidic->BacterialCell Facilitates entry DNA_Gyrase DNA Gyrase (Primary Target) BacterialCell->DNA_Gyrase High affinity Topo_IV Topoisomerase IV (Secondary Target) BacterialCell->Topo_IV High affinity NorA NorA Efflux Pump (Evaded) BacterialCell->NorA Poor substrate CellDeath Bacterial Cell Death (Double-strand breaks) DNA_Gyrase->CellDeath Topo_IV->CellDeath

Mechanism of Action of WCK 771 evading NorA efflux and targeting DNA Gyrase/Topoisomerase IV.

Materials and Reagents

  • Animal Subjects: Swiss Albino or CD-1 mice (specific-pathogen-free, weighing 25–28 g, mixed gender)[6].

  • Immunosuppressant: Cyclophosphamide monohydrate (prepared in sterile 0.9% saline).

  • Pathogen: Clinical isolates of Staphylococcus aureus (MRSA/QRSA strains).

  • Test Article: WCK 771 (Levonadifloxacin L-arginine salt).

  • Anesthetic: Isoflurane (for inhalation) or Ketamine/Xylazine cocktail.

  • Reagents: Sterile normal saline (0.9% NaCl), Mueller-Hinton Agar (MHA) plates, Tryptic Soy Broth (TSB).

Step-by-Step Experimental Protocol

Phase 1: Induction of Profound Neutropenia

Causality Check: Neutrophil depletion must be confirmed to ensure the model measures pure drug efficacy.

  • Day -4: Administer the first dose of cyclophosphamide at 250 mg/kg via intraperitoneal (i.p.) injection[4].

  • Day -1: Administer the second maintenance dose of cyclophosphamide at 100 mg/kg i.p. to sustain profound neutropenia (<50 neutrophils/mm³) through the duration of the efficacy assessment[4].

Phase 2: Inoculum Preparation
  • Subculture the selected S. aureus strain on MHA plates and incubate overnight at 37°C.

  • Transfer isolated colonies into TSB and incubate until the logarithmic growth phase is reached (OD 600​ ~ 0.5).

  • Centrifuge, wash, and resuspend the bacterial pellet in sterile normal saline.

  • Adjust the suspension to yield a final viable count of approximately 5×107 CFU/mL [4].

Phase 3: Intranasal Infection (Day 0)
  • Briefly anesthetize the neutropenic mice using isoflurane to suppress the gag reflex and ensure deep inhalation.

  • Hold the mouse in a vertical, upright position.

  • Carefully deliver 80 µL of the prepared bacterial inoculum dropwise into the nostrils (yielding an initial lung burden of ~ 4×106 CFU/mouse)[4].

  • Allow the mouse to recover in a warmed cage.

Phase 4: WCK 771 Administration

Causality Check: Treatment is delayed by 2 hours to allow the bacteria to acclimate and establish an active infection within the lung parenchyma and epithelial lining fluid.

  • At 2 hours post-infection (0 h treatment baseline) , randomly divide the infected mice into control and treatment groups.

  • Euthanize a subset of control mice immediately to establish the baseline baseline bacterial lung burden ( 0 h).

  • Administer WCK 771 to the treatment groups via subcutaneous (s.c.) injection. Dose fractionation (e.g., 12.5 to 400 mg/kg) should be utilized if determining specific PK/PD targets[6]. Administer sterile vehicle to the remaining control mice.

Phase 5: Efficacy Assessment and CFU Enumeration
  • At 24 hours post-treatment , euthanize all remaining mice.

  • Aseptically excise the lungs and place them in pre-weighed tubes containing 1 mL of sterile cold saline.

  • Homogenize the lung tissue thoroughly using a tissue disruptor.

  • Perform 10-fold serial dilutions of the homogenate and plate 50 µL aliquots onto MHA plates.

  • Incubate the plates at 37°C for 24 hours and enumerate the colonies to calculate the log10​ CFU/lung.

Workflow DayMinus4 Day -4 Cyclophosphamide (250 mg/kg) DayMinus1 Day -1 Cyclophosphamide (100 mg/kg) DayMinus4->DayMinus1 Neutropenia Induction Day0_0h Day 0 (0 h) Infection (Intranasal S. aureus) DayMinus1->Day0_0h Profound Neutropenia Day0_2h Day 0 (+2 h) WCK 771 Treatment (Subcutaneous) Day0_0h->Day0_2h 2h Incubation Day1_24h Day 1 (+24 h) Lung Harvest & CFU Enumeration Day0_2h->Day1_24h 24h Efficacy Assessment

Experimental timeline for the neutropenic murine lung infection model evaluating WCK 771.

Data Presentation: PK/PD Target Attainment

In the neutropenic murine lung infection model, the efficacy of fluoroquinolones like WCK 771 is driven by the f AUC/MIC ratio. Because the model removes host immunity, the mathematical relationship between drug exposure and bacterial killing can be isolated. The following table summarizes the validated PK/PD targets required for WCK 771 efficacy against S. aureus, which directly informed clinical Phase 3 dose selection[7].

Efficacy EndpointMean f AUC/MIC RequirementClinical Relevance & Interpretation
Net Stasis (Static Effect) 8.1 ± 6.0The minimum drug exposure required to prevent bacterial proliferation relative to the 0 h baseline. Highly relevant for Acute Bacterial Skin and Skin Structure Infections (ABSSSIs).
1- log10​ Kill 25.8 ± 12.3Indicates robust, concentration-dependent bactericidal activity resulting in a 90% reduction in lung bacterial burden. Target threshold for severe respiratory infections.

Note: An f AUC/MIC ratio of 25.8 is readily attainable in humans with standard WCK 771 dosing due to its exceptional penetration into the epithelial lining fluid (ELF)[3].

References

  • Bhagwat SS, Periasamy H, Takalkar SS, Chavan R, Tayde P, Kulkarni A, Satav J, Zope V, Patel M. "In Vivo Pharmacokinetic/Pharmacodynamic Targets of Levonadifloxacin against Staphylococcus aureus in a Neutropenic Murine Lung Infection Model." Antimicrobial Agents and Chemotherapy, 2019. URL:[Link]

  • Patel M, Gupte S, Shetty N, et al. "Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent: Review of Current Evidence." Infection and Drug Resistance, 2020. URL:[Link]

Sources

Application

Application Note: Preparation, Storage, and In Vitro Assay Protocols for WCK 771 (Levonadifloxacin Arginine Salt Hydrate)

Introduction and Pharmacological Context WCK 771 is the intravenous L-arginine salt tetrahydrate formulation of levonadifloxacin, a novel broad-spectrum benzoquinolizine fluoroquinolone. Developed specifically to address...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Pharmacological Context

WCK 771 is the intravenous L-arginine salt tetrahydrate formulation of levonadifloxacin, a novel broad-spectrum benzoquinolizine fluoroquinolone. Developed specifically to address the growing threat of methicillin-resistant Staphylococcus aureus (MRSA) and quinolone-resistant staphylococci, WCK 771 possesses a highly differentiated mechanism of action compared to legacy fluoroquinolones.

While older fluoroquinolones (e.g., levofloxacin, moxifloxacin) primarily target topoisomerase IV in Gram-positive bacteria, genomic characterization and mutant selection studies reveal that WCK 771 exhibits preferential, high-affinity targeting of DNA gyrase (GyrA) . This primary affinity for DNA gyrase prevents the rapid emergence of resistance and maintains potent bactericidal activity even against strains harboring multiple mutations in the quinolone resistance-determining region (QRDR) .

MOA WCK WCK 771 (Levonadifloxacin) Gyrase DNA Gyrase (GyrA) Primary Target WCK->Gyrase TopoIV Topoisomerase IV (GrlA) Secondary Target WCK->TopoIV Supercoiling Inhibition of DNA Supercoiling & Decatenation Gyrase->Supercoiling TopoIV->Supercoiling Bactericidal Rapid Bactericidal Activity (Cell Death) Supercoiling->Bactericidal

Fig 1: Dual-targeting mechanism of WCK 771 in S. aureus leading to rapid bactericidal activity.

Physicochemical Properties & Rationale for the Arginine Salt

A critical challenge in in vitro antimicrobial testing is the aqueous solubility of the active pharmaceutical ingredient (API). The free acid form of levonadifloxacin has limited solubility at neutral pH, which conventionally requires the addition of harsh solvents (e.g., DMSO or 0.1 N NaOH) for dissolution. These solvents can introduce toxicity artifacts, artificially alter the pH of the assay medium, and skew bacterial growth kinetics.

To circumvent this, WCK 771 was engineered as an L-arginine salt tetrahydrate . The basic arginine moiety acts as an in situ counter-ion, dramatically enhancing aqueous solubility without the need for organic solvents. This allows WCK 771 to be reconstituted directly in sterile water or physiological buffers, preserving the delicate pH balance (7.2–7.4) of Mueller-Hinton Broth (MHB) during susceptibility testing .

Table 1: Physicochemical Properties of WCK 771
PropertySpecification
Chemical Name Levonadifloxacin L-arginine salt tetrahydrate
Molecular Formula C₂₅H₃₅FN₆O₆ · 4H₂O
Molecular Weight (Salt Hydrate) 606.6 g/mol
Molecular Weight (Active Free Acid) 360.4 g/mol
Active Base Fraction (Potency) ~59.4%
Aqueous Solubility Highly soluble (>50 mg/mL in H₂O)

Protocol: Preparation of WCK 771 Stock Solutions

Crucial Causality Note: Because WCK 771 is formulated as a salt and a hydrate, weighing the powder directly without correcting for the active moiety will result in sub-therapeutic assay concentrations. All in vitro concentrations must be expressed in terms of the active free acid (levonadifloxacin).

Step-by-Step Methodology
  • Potency Adjustment & Weighing:

    • Determine the required volume and concentration of your stock solution (e.g., 10 mL of 1,024 µg/mL active base).

    • Calculate the required mass using the formula: Mass (mg) = (Volume (mL) × Concentration (µg/mL)) / Potency (µg/mg).

    • Example: Using the theoretical potency of 594 µg/mg (59.4%), the required mass is (10 × 1024) / 594 = 17.24 mg of WCK 771 powder.

    • Weigh the powder accurately using a calibrated analytical balance.

  • Reconstitution:

    • Add the calculated volume of sterile, double-distilled water (ddH₂O).

    • Vortex gently for 10–15 seconds. The arginine salt ensures rapid, complete dissolution.

  • Sterilization:

    • Filter the stock solution through a 0.22 µm low-protein binding polyethersulfone (PES) syringe filter .

    • Why PES? PES membranes are specifically chosen over nylon or cellulose acetate to minimize drug adsorption to the filter matrix, ensuring the final stock concentration remains highly accurate.

Protocol: Storage and Stability

Fluoroquinolones are inherently photosensitive, and their hydration states can be compromised by improper storage.

  • Aliquoting: Divide the sterilized stock solution into 0.5 mL to 1.0 mL aliquots using sterile, amber-colored microcentrifuge tubes . The amber tint prevents UV-induced degradation of the benzoquinolizine core.

  • Freezing: Store aliquots immediately at -80°C . WCK 771 stocks are stable for up to 6 months under these conditions.

  • Thawing: Thaw aliquots at room temperature in the dark immediately prior to use. Do not subject the drug to freeze-thaw cycles , as this can cause localized precipitation and structural degradation. Discard any remaining thawed solution.

In Vitro Assay Workflows

A. Broth Microdilution (MIC Determination)

To determine the Minimum Inhibitory Concentration (MIC), follow standard CLSI M07 guidelines.

  • Prepare two-fold serial dilutions of the WCK 771 stock in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve a final test range of 0.004 µg/mL to 8 µg/mL.

  • Inoculate with a standardized bacterial suspension to yield a final well concentration of 5 × 10⁵ CFU/mL.

  • Incubate the microtiter plates at 35°C in ambient air for 16–20 hours.

  • Read the MIC as the lowest concentration that completely inhibits visible bacterial growth.

B. Time-Kill Kinetics for High-Density Inocula

Standard MIC assays utilize 5 × 10⁵ CFU/mL, which often fails to represent the high bacterial burden found in deep-seated skin infections or biofilms. Time-kill assays using 10⁸ CFU/mL rigorously validate the bactericidal capacity of WCK 771 .

  • Grow MRSA isolates in CAMHB to log-phase (~10⁹ CFU/mL), then dilute 1:10 in warm CAMHB to achieve 10⁸ CFU/mL.

  • Expose the high-density cultures to WCK 771 at concentrations ranging from 0.5× to 8× MIC.

  • Extract aliquots at 0, 2, 4, 6, and 24 hours. Wash, serially dilute, and plate on Tryptic Soy Agar (TSA).

  • Incubate for 24 hours to quantify viable CFU/mL. WCK 771 typically demonstrates a rapid, concentration-independent ≥3 log₁₀ reduction (bactericidal effect) even at these elevated densities.

Workflow Powder WCK 771 Powder (Arginine Salt Tetrahydrate) Weighing Weigh & Calculate Potency Factor (59.4%) Powder->Weighing Stock Reconstitute in Sterile H2O (Stock: 1 mg/mL active base) Weighing->Stock Aliquots Aliquot & Store at -80°C (Protect from light) Stock->Aliquots Storage Dilution Serial Dilution in Mueller-Hinton Broth Stock->Dilution Assay Use Inoculation Inoculate with 5x10^5 CFU/mL Bacterial Suspension Dilution->Inoculation Incubation Incubate 16-20h at 35°C Read MIC Inoculation->Incubation

Fig 2: Standardized workflow for WCK 771 stock preparation and broth microdilution assay.

Table 2: Representative In Vitro MIC Values for WCK 771

Data demonstrates WCK 771's ability to maintain low MICs across varying resistance phenotypes .

Organism PhenotypeMIC₅₀ (µg/mL)MIC₉₀ (µg/mL)
S. aureus (Quinolone-susceptible)0.0080.015
S. epidermidis (Quinolone-susceptible)0.0150.03
S. aureus (Quinolone-resistant)0.51.0
S. epidermidis (Quinolone-resistant)0.51.0

References

  • Title: Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent: Review of Current Evidence Source: Infection and Drug Resistance (DovePress), 2020 URL: [Link]

  • Title: The Anti-Methicillin-Resistant Staphylococcus aureus Quinolone WCK 771 Has Potent Activity against Sequentially Selected Mutants, Has a Narrow Mutant Selection Window against Quinolone-Resistant Staphylococcus aureus, and Preferentially Targets DNA Gyrase Source: Antimicrobial Agents and Chemotherapy, 2004 URL: [Link]

  • Title: In Vitro Activity of the New Quinolone WCK 771 against Staphylococci Source: Antimicrobial Agents and Chemotherapy, 2004 URL: [Link]

  • Title: Levonadifloxacin arginine salt to treat acute bacterial skin and skin structure infection due to S. aureus including MRSA Source: Drugs of Today (Barc), 2020 URL: [Link]

Method

Application Note: In Vitro Assessment of Intracellular MRSA Reduction by WCK 771 in THP-1 Macrophages

Introduction & Mechanistic Rationale Staphylococcus aureus, particularly methicillin-resistant S. aureus (MRSA), frequently evades host immune responses and antibiotic therapies by surviving intracellularly within the ph...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

Staphylococcus aureus, particularly methicillin-resistant S. aureus (MRSA), frequently evades host immune responses and antibiotic therapies by surviving intracellularly within the phagolysosomes of professional phagocytes[1]. This intracellular persistence is a primary driver of chronic, relapsing infections such as bacteremia and endocarditis. The acidic environment of the phagolysosome (pH ~5.5) significantly blunts the efficacy of many standard-of-care antibiotics[1].

WCK 771 (the active intravenous moiety of the prodrug alalevonadifloxacin) is a novel broad-spectrum benzoquinolizine fluoroquinolone[2]. It exhibits a unique mechanistic advantage: its potency increases under acidic conditions[1], and it preferentially targets DNA gyrase, bypassing the efflux pumps that confer resistance to older fluoroquinolones [3]. This application note details a validated, self-contained in vitro assay to measure the intracellular bactericidal activity of WCK 771 against MRSA using the THP-1 human monocytic cell line.

Experimental Workflow

G N1 THP-1 Monocytes N2 PMA Differentiation (48 hrs + 24 hrs rest) N1->N2 N3 THP-1 Macrophages N2->N3 N4 MRSA Opsonization & Infection (MOI 4:1, 1 hr) N3->N4 N5 Gentamicin Treatment (Kill Extracellular MRSA) N4->N5 N6 WCK 771 Treatment (1x - 16x MIC, 24 hrs) N5->N6 N7 Macrophage Lysis (0.1% Triton X-100) N6->N7 N8 CFU Enumeration (Log Reduction Analysis) N7->N8

Figure 1: Workflow for measuring intracellular MRSA reduction by WCK 771 in THP-1 macrophages.

Materials & Reagents

  • Cell Line : THP-1 human monocytes (ATCC TIB-202).

  • Bacterial Strains : MRSA ATCC 43300 or clinical isolates[1].

  • Culture Media : RPMI 1640 supplemented with 10% heat-inactivated Fetal Bovine Serum (FBS); Brain Heart Infusion (BHI) broth and agar[1].

  • Key Reagents : Phorbol 12-myristate 13-acetate (PMA), Gentamicin sulfate, Triton X-100, Normal Human Serum (NHS).

  • Test Compound : WCK 771 (Levonadifloxacin) analytical standard[1].

Step-by-Step Protocol

Phase 1: Macrophage Differentiation
  • Cultivate THP-1 monocytes in RPMI 1640 + 10% FBS at 37°C in a 5% CO₂ atmosphere.

  • Seed cells into 24-well tissue culture plates at a density of 1×105 to 5×105 cells/well[4].

  • Add PMA to a final concentration of 200 nM to induce macrophage differentiation. Incubate for 48 hours[4].

  • Causality Checkpoint : Replace the media with fresh, PMA-free RPMI 1640 and "rest" the cells for 24 hours prior to infection[4]. Rationale: This resting phase reduces PMA-induced cellular stress and upregulates scavenger receptors necessary for optimal phagocytosis.

Phase 2: Bacterial Opsonization & Infection
  • Grow MRSA ATCC 43300 in BHI broth overnight. Subculture 1:100 in fresh BHI and grow to mid-log phase (OD₆₀₀ ~0.5).

  • Pellet the bacteria, wash twice with PBS, and resuspend in RPMI 1640 to a concentration of ∼2×106 CFU/mL.

  • Add 10% Normal Human Serum (NHS) and incubate at 37°C for 30 minutes. Rationale: Opsonization coats the MRSA with IgG and complement factors, ensuring rapid, uniform uptake via macrophage Fcγ and complement receptors.

  • Replace the macrophage media with the opsonized MRSA suspension to achieve a Multiplicity of Infection (MOI) of 4:1 (Bacteria:Macrophage)[1].

  • Centrifuge the plates at 300 × g for 5 minutes to synchronize bacteria-cell contact[4]. Incubate for 1 hour at 37°C[5].

Phase 3: Extracellular Eradication (Self-Validating System)
  • Aspirate the media and wash the wells three times with warm PBS.

  • Add RPMI 1640 containing 100 µg/mL Gentamicin. Incubate for 30–45 minutes[4],[5]. Causality Checkpoint : Gentamicin is a highly polar aminoglycoside that does not penetrate macrophage membranes during short exposures. It selectively eradicates extracellular MRSA without confounding intracellular survival data.

  • Wash the wells three times with PBS.

  • Validation Step : Plate 100 µL of the final PBS wash onto BHI agar. Zero CFUs must be observed after 24 hours to validate that subsequent counts are strictly intracellular.

Phase 4: WCK 771 Treatment
  • Prepare WCK 771 in RPMI 1640 + 10% FBS at concentrations corresponding to 1×, 2×, 4×, and 8× the previously determined MIC (e.g., standard MIC for WCK 771 against MRSA ATCC 43300 is typically 0.015 µg/mL)[1].

  • Include a control well with drug-free media containing a low maintenance dose of Gentamicin (10 µg/mL) to prevent the extracellular outgrowth of any bacteria released by naturally dying macrophages[4].

  • Incubate for 2, 6, and 24-hour intervals[1].

Phase 5: Lysis & Enumeration
  • At each time point, wash the wells three times with ice-cold PBS.

  • Add 500 µL of 0.1% Triton X-100 in sterile water to each well. Incubate for 10 minutes at room temperature. Rationale: 0.1% Triton X-100 effectively disrupts the eukaryotic lipid bilayer without affecting the rigid peptidoglycan cell wall of MRSA.

  • Vigorously pipette to ensure complete lysis.

  • Perform 10-fold serial dilutions of the lysate in PBS and plate 100 µL onto BHI agar[1].

  • Incubate plates at 37°C for 24 hours and enumerate CFUs. Calculate the log10​ CFU/mL reduction relative to the initial intracellular inoculum (Time 0, post-gentamicin)[1].

Data Interpretation & Expected Results

WCK 771 demonstrates superior intracellular bactericidal activity compared to legacy fluoroquinolones. At pH 5.5 (mimicking the phagolysosome), the MIC of WCK 771 against MRSA is reduced by ≥8-fold compared to its MIC at pH 7.4, whereas comparator quinolones show a fourfold elevation in MIC at pH 5.5 [1],[6].

The table below summarizes the expected intracellular reduction of MRSA ATCC 43300 at 24 hours (treated at 1× MIC).

AntibioticTarget MIC (µg/mL)24h Intracellular Log₁₀ CFU/mL ReductionEfficacy Profile
WCK 771 0.015 -2.0 Bactericidal (Potentiated at pH 5.5)
Moxifloxacin0.03-1.0Weakly Bactericidal
Levofloxacin0.12-0.5Weakly Bacteriostatic
Ciprofloxacin0.50+0.2 to +0.5No Killing (Intracellular Growth)

Quantitative data synthesized from established THP-1 intracellular time-kill studies[1],[6].

Troubleshooting

  • Issue : High CFUs in the final PBS wash (Validation failure).

    • Cause: Incomplete extracellular killing.

    • Solution: Ensure Gentamicin is freshly prepared. MRSA strains with higher aminoglycoside MICs may require up to 200 µg/mL Gentamicin or the substitution of Lysostaphin (20 µg/mL) for the eradication step.

  • Issue : Macrophage detachment during washing.

    • Cause: Over-confluence or excessive PMA toxicity.

    • Solution: Strictly adhere to the 24-hour PMA-free resting phase[4]. Ensure washing steps are performed gently down the sidewall of the well, not directly onto the fragile cell monolayer.

References

  • Dubois J, Dubois M. "Levonadifloxacin (WCK 771) exerts potent intracellular activity against Staphylococcus aureus in THP-1 monocytes at clinically relevant concentrations." Journal of Medical Microbiology, 2019. URL: [Link]

  • Bhagwat SS, et al. "Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent: Review of Current Evidence." Infection and Drug Resistance / Taylor & Francis, 2019. URL: [Link]

  • Tuchscherr L, et al. "Experimental evolution of Staphylococcus aureus in macrophages: dissection of a conditional adaptive trait promoting intracellular survival." PMC / National Institutes of Health, 2019. URL: [Link]

  • Lemaire S, et al. "Intracellular Infection of THP-1 Human Macrophages by Staphylococcus aureus and Role of Haemolysins." Université catholique de Louvain, 2007. URL: [Link]

Sources

Application

Application Note: In Vitro Susceptibility Testing of WCK 771 Against Anaerobic Gram-Negative Bacilli

Target Audience: Microbiologists, Infectious Disease Researchers, and Drug Development Professionals Methodology Standard: CLSI M11 (Methods for Antimicrobial Susceptibility Testing of Anaerobic Bacteria)[1] Executive Su...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Microbiologists, Infectious Disease Researchers, and Drug Development Professionals Methodology Standard: CLSI M11 (Methods for Antimicrobial Susceptibility Testing of Anaerobic Bacteria)[1]

Executive Summary & Mechanistic Rationale

WCK 771 (levonadifloxacin) is a novel broad-spectrum benzoquinolizine fluoroquinolone formulated as an arginine salt[2]. While early-generation fluoroquinolones (e.g., ciprofloxacin) exhibit marginal or no activity against obligate anaerobes, WCK 771 demonstrates potent bactericidal activity against anaerobic Gram-negative bacilli, including the Bacteroides fragilis group, Prevotella spp., Porphyromonas spp., and Fusobacterium spp[2][3].

As a Senior Application Scientist, it is critical to understand the causality behind WCK 771's efficacy before testing it in vitro. Its success against anaerobes is driven by three mechanistic pillars:

  • Enhanced Target Affinity: WCK 771 exhibits a dual-targeting mechanism, preferentially binding to DNA gyrase while maintaining high affinity for topoisomerase IV. This dual action ensures rapid DNA cleavage and cell death, even in sequentially mutated strains[2].

  • Efflux Pump Evasion: Anaerobic Gram-negative bacteria frequently utilize multidrug efflux pumps to expel antibiotics. WCK 771 is structurally distinct and is not a substrate for common efflux transporters (such as NorA), allowing it to achieve lethal intracellular concentrations[2].

  • Acidic Environment Stability: Anaerobic infections often present as localized abscesses with low pH. WCK 771’s anionic nature and benzoquinolizine core allow it to maintain its bactericidal integrity in these harsh, acidic microenvironments.

MOA WCK WCK 771 (Levonadifloxacin) Cell Anaerobic Gram-Negative Bacilli WCK->Cell Cellular Penetration Gyrase DNA Gyrase (Primary Target) Cell->Gyrase High Affinity Binding TopoIV Topoisomerase IV (Secondary Target) Cell->TopoIV Binding Efflux Efflux Pumps (Evaded by WCK 771) Cell->Efflux Evades Extrusion Death Bactericidal Effect (DNA Cleavage & Cell Death) Gyrase->Death Inhibits Supercoiling TopoIV->Death Inhibits Decatenation

Fig 1: WCK 771 dual-targeting mechanism and efflux evasion in anaerobic Gram-negative bacteria.

Quantitative Susceptibility Data

To contextualize your experimental results, the following table summarizes the established Minimum Inhibitory Concentration (MIC) data for WCK 771 compared to standard antianaerobic agents against a broad panel of anaerobic isolates (including Gram-negative bacilli)[3].

Antimicrobial AgentMIC₅₀ (µg/mL)MIC₉₀ (µg/mL)
WCK 771 0.5 2.0
Moxifloxacin0.54.0
Levofloxacin1.08.0
Ciprofloxacin2.032.0
Imipenem0.1251.0
Clindamycin0.12516.0
Metronidazole1.0>16.0

Data reflects overall anaerobic isolate testing via agar dilution methodology[3].

Standardized Experimental Protocols

The following protocols are engineered to comply with the CLSI M11 guidelines[1]. Agar dilution remains the gold standard for anaerobic susceptibility testing due to its reproducibility across fastidious species, while broth microdilution serves as a high-throughput alternative specifically validated for Bacteroides and Parabacteroides species[1][4].

Protocol A: Reference Agar Dilution Method (Gold Standard)

Causality of Design: Obligate anaerobes are highly susceptible to oxidative stress. Therefore, all media must be pre-reduced, and inoculum preparation should ideally occur within an anaerobic chamber. Brucella agar is selected as the base because its rich peptone formulation, supplemented with hemin and vitamin K1, supports the cytochrome and electron transport chain requirements of fastidious Gram-negative anaerobes like Prevotella and Porphyromonas[3].

Step-by-Step Methodology:

  • Media Preparation:

    • Prepare Brucella agar supplemented with 5 µg/mL hemin, 1 µg/mL vitamin K1, and 5% laked sheep blood.

    • Critical Step: Pre-reduce the agar plates in an anaerobic environment (80% N₂, 10% H₂, 10% CO₂) for at least 24 hours prior to use to eliminate dissolved oxygen.

  • WCK 771 Stock Preparation:

    • WCK 771 is supplied as a tetrahydrate arginine salt[2][3].

    • Causality: You must calculate the required powder mass based strictly on the molecular weight of the active fluoroquinolone moiety (base), excluding the salt and hydrate mass. Dissolve in sterile water or appropriate solvent as per the manufacturer's certificate of analysis.

    • Prepare serial two-fold dilutions of WCK 771 in the supplemented Brucella agar (ranging from 0.015 to 32 µg/mL).

  • Inoculum Standardization:

    • Subculture frozen isolates twice onto enriched Brucella agar plates to ensure optimal viability[3].

    • Suspend isolated colonies in pre-reduced Brucella broth to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 × 10⁸ CFU/mL).

  • Inoculation:

    • Using a Steers replicator or equivalent multipoint inoculator, deliver 1 to 2 µL of the standardized suspension onto the agar surface.

    • Resulting Inoculum: This yields the CLSI-required final concentration of ~10⁵ CFU per spot[1].

  • Incubation:

    • Invert the plates and incubate in an anaerobic chamber or jar at 35°C–37°C.

    • Causality: Incubate for 42 to 48 hours. The extended incubation time is strictly required to accommodate the slow generation times of anaerobic Gram-negative bacilli[4].

  • MIC Determination:

    • Read the plates against a dark background. The MIC is defined as the lowest concentration of WCK 771 that results in a significant decrease in growth (e.g., a haze, one discrete colony, or no growth) compared to the drug-free growth control plate[4].

Workflow Prep Media Preparation Brucella Agar + Hemin/Vit K1 Drug WCK 771 Dilution (Active Moiety Base) Prep->Drug Inoculum Inoculum Prep 0.5 MacFarland Drug->Inoculum Spot Agar Spotting 10^5 CFU/spot Inoculum->Spot Incubate Anaerobic Incubation 35°C, 42-48 hrs Spot->Incubate Read MIC Determination (No visible growth) Incubate->Read

Fig 2: CLSI M11 compliant agar dilution workflow for WCK 771 susceptibility testing.

Protocol B: Broth Microdilution (Alternative for Bacteroides spp.)

Note: This method is currently limited by CLSI to the testing of Bacteroides and Parabacteroides species due to the unpredictable growth of other fastidious anaerobes in liquid media[1][4].

  • Media & Plate Preparation: Use pre-reduced Brucella broth supplemented with hemin (5 µg/mL) and vitamin K1 (1 µg/mL). Dispense 100 µL of serial two-fold dilutions of WCK 771 into a 96-well microtiter plate.

  • Inoculum: Prepare a 0.5 McFarland suspension from a 48-hour agar culture. Dilute the suspension in supplemented Brucella broth to achieve a final well concentration of 1 × 10⁶ CFU/mL (5 × 10⁵ CFU/well after adding 100 µL of inoculum to the drug wells).

  • Incubation: Seal the plates with a gas-permeable membrane to prevent evaporation while allowing gas exchange. Incubate anaerobically at 35°C for 46-48 hours.

  • Reading: The MIC is the lowest concentration of WCK 771 showing no visible turbidity.

Quality Control: A Self-Validating System

A scientifically rigorous protocol must be self-validating. To confirm that the anaerobic environment was maintained, the media supported growth, and the WCK 771 stock was correctly formulated, you must run Quality Control (QC) reference strains concurrently with your clinical isolates[1][2].

If the MIC values for the following CLSI-recommended QC strains fall outside their established acceptable ranges, the entire batch of results must be rejected and the experiment repeated:

  • Bacteroides fragilis ATCC 25285: Validates the baseline efficacy of the media and the drug against the most common anaerobic Gram-negative bacillus.

  • Bacteroides thetaiotaomicron ATCC 29741: Validates the detection of resistance mechanisms and ensures the potency of the active fluoroquinolone moiety.

Note: Specific CLSI QC ranges for WCK 771 (levonadifloxacin) should be referenced directly from the most current CLSI M100/M11 supplements[1][5].

References

  • M11 | Methods for Antimicrobial Susceptibility Testing of Anaerobic Bacteria - CLSI. Clinical and Laboratory Standards Institute (CLSI). Available at:[Link]

  • CLSI Publishes New Antimicrobial Susceptibility Testing Document. Clinical and Laboratory Standards Institute (CLSI). Available at: [Link]

  • LEVONADIFLOXACIN INJECTION (IV) 800mg/100ml. Emrok. Available at: [Link]

  • Antianaerobic Activity of a Novel Fluoroquinolone, WCK 771, Compared to Those of Nine Other Agents. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent: Review of Current Evidence. National Center for Biotechnology Information (PMC). Available at: [Link]

  • M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. National Institutes of Health (NIH). Available at: [Link]

Sources

Method

Application Note: Advanced HPLC Quantification and Impurity Profiling Methods for WCK 771 (Levonadifloxacin)

Introduction and Mechanistic Context WCK 771, chemically defined as S-(-)-9-fluoro-6,7-dihydro-8-(4-hydroxypiperidin-1-yl)-5-methyl-1-oxo-1H,5H-benzo[i,j]quinolizine-2-carboxylic acid L-arginine salt tetrahydrate, is a n...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Mechanistic Context

WCK 771, chemically defined as S-(-)-9-fluoro-6,7-dihydro-8-(4-hydroxypiperidin-1-yl)-5-methyl-1-oxo-1H,5H-benzo[i,j]quinolizine-2-carboxylic acid L-arginine salt tetrahydrate, is a novel broad-spectrum benzoquinolizine fluoroquinolone. It exhibits potent bactericidal activity against methicillin-resistant Staphylococcus aureus (MRSA) and quinolone-resistant strains by preferentially targeting staphylococcal DNA gyrase rather than topoisomerase IV.

In drug development, the analytical quantification of WCK 771 is bifurcated into two critical domains:

  • Quality Control (QC) & Impurity Profiling: Ensuring the enantiomeric purity of the bulk drug. Because WCK 771 is the pure S-(-) enantiomer, the R-(+) enantiomer and other synthetic byproducts (up to seven identified process impurities) must be strictly quantified to comply with ICH Q3A(R2) guidelines (1)[1].

  • Pharmacokinetics (PK): Measuring precise plasma concentrations in vivo to determine the free-drug area under the curve to minimum inhibitory concentration ratio (fAUC/MIC), which is the primary efficacy determinant for this class of antibiotics (2)[2].

Analytical Workflows

WCK771_Workflow Matrix WCK 771 Sample Matrix QC Bulk Drug / Formulation (Quality Control) Matrix->QC PK Biological Plasma (Pharmacokinetics) Matrix->PK HPLC Chiral RP-HPLC Mobile Phase: β-cyclodextrin QC->HPLC LCMS LC-MS/MS Protein Precipitation PK->LCMS UV UV Detection (290 nm) Resolution > 2.0 HPLC->UV MS Tandem Mass Spec (MRM) High Sensitivity LCMS->MS Purity Enantiomeric Purity Assay Quantify R-(+) Impurity UV->Purity PD PK / PD Profiling fAUC/MIC Determination MS->PD

Workflow diagram illustrating parallel analytical pathways for WCK 771 quantification.

Mechanistic Causality in Method Design

Why use an Endcapped C18 Column with a Chiral Mobile Phase?

Traditional achiral reversed-phase (RP) columns cannot resolve enantiomers because the physicochemical properties of S-(-) and R-(+) isomers are identical in an isotropic environment. Instead of using expensive and fragile chiral stationary phases, chirality is imparted to the mobile phase via the addition of β-cyclodextrin . The hydrophobic cavity of β-cyclodextrin forms transient, diastereomeric inclusion complexes with the enantiomers. Because the spatial fit of the S-(-) and R-(+) enantiomers differs, the stability of these complexes varies, resulting in differential retention times and baseline separation (3)[3]. Furthermore, an endcapped C18 column is strictly required to prevent secondary ion-exchange interactions between the basic piperidine moiety of WCK 771 and residual surface silanols, which would otherwise cause severe peak tailing.

Why LC-MS/MS for Plasma Pharmacokinetics?

Biological matrices contain thousands of interfering endogenous proteins and lipids. UV detection lacks the specificity and sensitivity required to track the terminal elimination phase of the drug. Tandem mass spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode isolates the specific precursor-to-product ion transitions for levonadifloxacin, allowing for a highly specific assay with a Lower Limit of Quantitation (LLOQ) of 0.156 mg/L, which is essential for accurate PK/PD modeling (2)[2].

Self-Validating Experimental Protocols

Protocol A: Chiral RP-HPLC for Bulk Drug Assay and Enantiomeric Purity

This protocol is designed to quantify the active S-(-) enantiomer and detect the R-(+) impurity down to 0.025 µg/mL.

  • Mobile Phase Preparation: Prepare an aqueous buffer (e.g., phosphate buffer) adjusted to an acidic pH to suppress the ionization of the carboxylic acid group on WCK 771. Dissolve β-cyclodextrin into the aqueous phase to act as the chiral selector. Mix with the organic modifier (methanol or acetonitrile) as per the validated gradient.

  • Chromatographic Conditions:

    • Column: Endcapped C18 stationary phase (e.g., 250 mm × 4.6 mm, 5 µm).

    • Flow Rate: 2.0 mL/min.

    • Detection: UV-Vis detector set to 290 nm.

  • The Validation Gate (System Suitability): Do not proceed with sample analysis unless the system passes this self-validating check. Inject a system suitability standard containing a mixture of S-(-) and R-(+) enantiomers. The run is only valid if the chromatographic resolution is > 2.0 and the tailing factor is < 1.5 (3)[3]. Failure indicates degraded β-cyclodextrin or column silanol exposure.

Protocol B: LC-MS/MS for Plasma Pharmacokinetics

This protocol extracts and quantifies total levonadifloxacin from biological plasma.

  • Sample Extraction (Protein Precipitation): WCK 771 is highly protein-bound. To measure total drug concentration, aliquot 50 µL of the plasma sample and spike with a stable-isotope-labeled Internal Standard (IS). Add 150 µL of ice-cold acetonitrile to crash the plasma proteins and release the bound drug. Vortex for 2 minutes, then centrifuge at 10,000 × g for 10 minutes at 4°C. Transfer the supernatant to an autosampler vial.

  • LC-MS/MS Conditions:

    • Column: Short C18 column (e.g., 50 mm × 2.1 mm, 1.8 µm) for rapid throughput.

    • Mobile Phase: Gradient elution using 0.1% formic acid in water (A) and acetonitrile (B).

    • Detection: Electrospray Ionization in positive mode (ESI+). Monitor specific MRM transitions for levonadifloxacin and the IS.

  • The Validation Gate (Run Acceptance): The analytical batch is self-validating if the calibration curve demonstrates an R2>0.99 . Furthermore, Quality Control (QC) samples at Low, Mid, and High concentrations must back-calculate to within ±15% of their nominal values, and the LLOQ must be within ±20% (2)[2].

Quantitative Data Summaries

Table 1: Validation Parameters for Chiral RP-HPLC Method (Bulk Drug)

Analytical Parameter WCK 771 (S-enantiomer) R-(+) Enantiomer Impurity
Linearity Range 0.05 – 0.15 mg/mL 0.5 – 7.5 µg/mL
Limit of Detection (LOD) 0.015 µg/mL 0.025 µg/mL
Limit of Quantitation (LOQ) 0.06 µg/mL 0.09 µg/mL
Assay Precision (RSD) 0.23% N/A
Average Recovery N/A 100.5%
Chromatographic Resolution > 2.0 > 2.0

| Tailing Factor | < 1.5 | < 1.5 |

Table 2: LC-MS/MS Validation Parameters for Levonadifloxacin in Plasma

Concentration Level Nominal Concentration (mg/L) Intra-Assay Accuracy (%) Intra-Assay Precision (% RSD)
LLOQ 0.156 96.00 5.33
Low QC 0.312 89.76 4.79
Mid QC 5.000 96.09 1.72

| High QC | 20.000 | 99.22 | 1.70 |

References

  • Validated chiral high-performance liquid chromatography method for a novel anti-methicillin-resistant Staphylococcus aureus fluoroquinolone WCK 771 PubMed / NIH URL
  • In Vivo Pharmacokinetic/Pharmacodynamic Targets of Levonadifloxacin against Staphylococcus aureus in a Neutropenic Murine Lung Infection Model Antimicrobial Agents and Chemotherapy - ASM Journals URL
  • Identification, Synthesis and Characterization of the Two Process Impurities of Levonadifloxacin (WCK 771)
  • Efficient Synthesis of Potential Impurities in Levonadifloxacin (WCK 771)

Sources

Application

Assessing WCK 771 bactericidal activity using time-kill curve assays

Application Note: Pharmacodynamic Evaluation of WCK 771 Bactericidal Activity via Time-Kill Kinetics Introduction & Mechanistic Rationale WCK 771 is the arginine salt of levonadifloxacin, a novel broad-spectrum benzoquin...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Pharmacodynamic Evaluation of WCK 771 Bactericidal Activity via Time-Kill Kinetics

Introduction & Mechanistic Rationale

WCK 771 is the arginine salt of levonadifloxacin, a novel broad-spectrum benzoquinolizine fluoroquinolone developed specifically to overcome multidrug-resistant Gram-positive pathogens, particularly Methicillin-Resistant Staphylococcus aureus (MRSA) and quinolone-resistant S. aureus (QRSA)[1]. Traditional fluoroquinolones often experience reduced efficacy due to target site mutations (e.g., grlA or parC) and active efflux mechanisms. WCK 771 circumvents these resistance pathways through a highly differentiated mechanism of action: it preferentially targets DNA gyrase (gyrA) with exceptionally high affinity and is notably not a substrate for the NorA efflux pump, which is a primary driver of fluoroquinolone resistance in staphylococci[2][3].

To rigorously assess the bactericidal efficacy of such novel agents during drug development, Minimum Inhibitory Concentration (MIC) assays are insufficient. MIC only measures bacteriostatic activity (growth inhibition) at a static 18–24 hour endpoint. Time-kill curve assays are the pharmacodynamic gold standard, providing a dynamic, quantitative assessment of both the rate and extent of bacterial killing over time[4].

MOA WCK WCK 771 (Levonadifloxacin) Gyrase DNA Gyrase (gyrA) Primary Target WCK->Gyrase High Affinity Topo Topoisomerase IV Secondary Target WCK->Topo Secondary Arrest DNA Replication Arrest Gyrase->Arrest Topo->Arrest Efflux NorA Efflux Pump (Evaded by WCK 771) Efflux->WCK No Efflux Death Bactericidal Effect (≥3-log10 kill) Arrest->Death

Mechanism of WCK 771 targeting DNA gyrase while evading NorA efflux.

Principles of the Time-Kill Assay (CLSI M26-A)

The time-kill assay measures the logarithmic reduction of viable bacteria (CFU/mL) upon exposure to varying concentrations of an antimicrobial agent—typically multiples of the MIC (e.g., 0.5×, 1×, 2×, 4×, and 8×). According to the Clinical and Laboratory Standards Institute (CLSI) M26-A guidelines, true bactericidal activity is strictly defined as a ≥3-log10 decrease (99.9% reduction) in the initial viable inoculum by 24 hours[4][5].

WCK 771 demonstrates concentration-independent bactericidal activity against MRSA at concentrations above the MIC. This means that once the bactericidal threshold is reached (e.g., 2× MIC), increasing the concentration to 4× or 8× MIC does not significantly increase the rate or extent of bacterial killing[2].

Experimental Design & Protocol

Causality & Rationale for Experimental Choices:

  • Inoculum Density: Standard assays utilize 1×106 CFU/mL. However, evaluating WCK 771 at a high cell density ( 1×108 CFU/mL) is critical for assessing its ability to prevent the selection of resistant mutants and to prove stringent bactericidal activity under high-burden infection conditions, such as endocarditis or deep tissue abscesses[2][3].

  • Log-Phase Cultures: Bacteria must be in the logarithmic growth phase prior to drug exposure. Antimicrobials targeting DNA replication (like WCK 771) require actively dividing cells to exert their lethal effects. Testing stationary-phase cells can lead to artificial phenotypic tolerance[4][6].

G Start Prepare MRSA Inoculum (Log-Phase, 10^6 CFU/mL) Drug Add WCK 771 (0.5x to 8x MIC) Start->Drug Incubate Incubate at 35°C (0, 2, 4, 6, 24 h) Drug->Incubate Sample Aliquots Taken & Serially Diluted Incubate->Sample Plate Plate on MHA & Incubate 24h Sample->Plate Count Count CFU/mL Calculate Log Reduction Plate->Count

Workflow for WCK 771 time-kill curve assay against MRSA.

Step-by-Step Methodology

Phase 1: Preparation of the Assay Environment

  • MIC Determination: Prior to the time-kill assay, determine the exact MIC of WCK 771 for the specific MRSA isolate (e.g., MRSA 32 or MRSA 5023) using broth microdilution as per CLSI guidelines[6].

  • Media Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB). Ensure the pH is strictly controlled (7.2–7.4), as fluoroquinolone ionization and subsequent cellular uptake can be highly pH-dependent.

  • Drug Dilutions: Prepare WCK 771 stock solutions. Create working concentrations in CAMHB representing 0.5×, 1×, 2×, 4×, and 8× the predetermined MIC[2]. Include a drug-free growth control flask.

Phase 2: Inoculum Standardization

  • Inoculate 3–5 isolated MRSA colonies into 5 mL of CAMHB and incubate overnight at 35°C.

  • Dilute the overnight culture 1:10 into fresh, pre-warmed CAMHB and incubate for 1.5 to 2 hours to achieve mid-logarithmic growth phase[3].

  • Adjust the turbidity to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL), then dilute to achieve a final test inoculum of 1×106 CFU/mL in the test flasks[2][6].

Phase 3: Time-Kill Execution & Sampling

  • Add the standardized inoculum to flasks containing the varying concentrations of WCK 771. The final volume should be at least 10 mL to prevent significant volume depletion during sampling.

  • Incubate the flasks at 35°C in a shaking water bath or orbital shaker (to ensure optimal aeration and uniform drug distribution).

  • At precise time intervals (0, 2, 4, 6, and 24 hours), remove 0.1 mL aliquots from each flask[2].

  • Carryover Mitigation (Critical Step): Immediately serially dilute the aliquots in sterile 0.9% saline. If the drug is not diluted below its MIC threshold, it will continue to inhibit bacterial growth on the agar plate, leading to false-positive bactericidal readings (artificial kill)[4].

  • Plate 0.1 mL of the appropriate dilutions onto Mueller-Hinton Agar (MHA) plates and spread evenly.

  • Incubate plates at 35°C for 24 hours and enumerate colonies.

Data Presentation & Interpretation

Calculate the viable count (Log10 CFU/mL) for each time point. Plotting these values against time generates the time-kill curve. WCK 771 typically demonstrates a ≥3-log10 reduction by 24 hours at concentrations 2× MIC, classifying it as robustly bactericidal[2][7].

Table 1: Expected Time-Kill Dynamics of WCK 771 against MRSA (Initial Inoculum: 6.0 Log10 CFU/mL)

WCK 771 Concentration0 Hours2 Hours4 Hours6 Hours24 HoursPharmacodynamic Interpretation
Control (No Drug) 6.06.87.58.29.0Normal exponential growth
0.5× MIC 6.05.55.04.87.5Transient killing followed by regrowth[2]
1× MIC 6.05.24.54.05.5Initial killing, regrowth to <10^6 CFU/mL[2]
2× MIC 6.04.83.93.2<3.0Bactericidal ( 3-log10 reduction)[2]
4× MIC 6.04.53.53.0<3.0Bactericidal (Concentration-independent)[2]
8× MIC 6.04.53.42.9<3.0Bactericidal (Concentration-independent)[2]

Note: Strains treated at sub-inhibitory concentrations (0.5× MIC) often show regrowth at 24 hours due to the depletion of the drug or the proliferation of less susceptible subpopulations. However, isolates recovered after WCK 771 regrowth typically retain their original MIC, indicating that regrowth is not due to the rapid emergence of stable resistance[2].

Self-Validation & Quality Control Mechanisms

To ensure the trustworthiness of the protocol, the following internal controls must be satisfied:

  • Drug Inactivation Check: Filter-sterilize a sample of the test broth at 0 hours and 24 hours, and perform an MIC test using a susceptible ATCC reference strain (e.g., S. aureus ATCC 29213). If the 24-hour MIC is markedly higher than the 0-hour MIC, the antibiotic has degraded during the assay, invalidating the 24-hour regrowth data[8].

  • Limit of Detection (LOD) Verification: The LOD is dictated by the plating volume and dilution factor. Plating 0.1 mL of the undiluted sample yields an LOD of 10 CFU/mL (1.0 Log10 CFU/mL). Ensure the LOD is low enough to mathematically confidently claim a 3-log10 reduction from the starting inoculum.

  • Phenotypic Stability: If regrowth occurs at 24 hours in the 1× MIC or 2× MIC flasks, pick the surviving colonies and re-test their MIC. This differentiates between inadequate drug exposure (e.g., degradation) and the selection of resistant mutant subpopulations[2][3].

References

  • Source: Antimicrobial Agents and Chemotherapy (PMC - NIH)
  • Source: Clinical and Laboratory Standards Institute (CLSI)
  • The Anti-Methicillin-Resistant Staphylococcus aureus Quinolone WCK 771 Has Potent Activity against Sequentially Selected Mutants...
  • Source: Drug Design, Development and Therapy (Dove Medical Press)
  • Source: Regulations.gov (NCCLS/CLSI Archive)
  • Bactericidal Activity, Absence of Serum Effect, and Time-Kill Kinetics of Ceftazidime-Avibactam...
  • Full article: Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent Source: Taylor & Francis URL

Sources

Method

Synthesizing WCK 2349 (alalevonadifloxacin) prodrug from WCK 771

Application Note: Synthesis and Process Optimization of Alalevonadifloxacin Mesylate (WCK 2349) from Levonadifloxacin (WCK 771) Target Audience: Researchers, synthetic chemists, and drug development professionals. Ration...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Synthesis and Process Optimization of Alalevonadifloxacin Mesylate (WCK 2349) from Levonadifloxacin (WCK 771)

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Rationale and Mechanistic Insights

Levonadifloxacin (WCK 771) is a potent, broad-spectrum benzoquinolizine fluoroquinolone developed for the treatment of multidrug-resistant Gram-positive infections, particularly Methicillin-resistant Staphylococcus aureus (MRSA)[1]. While highly efficacious as an intravenous formulation, WCK 771 exhibits poor oral bioavailability, necessitating the development of a prodrug to enable step-down oral therapy[1].

Structurally, WCK 771 presents two functional groups amenable to prodrug derivatization: the C-2 carboxylic acid and the C-4 hydroxyl group on the piperidine side chain[1]. Process chemistry and pharmacokinetic evaluations revealed that C-2 esters suffer from poor aqueous stability. Conversely, esterification at the C-4 hydroxyl group with an amino acid (L-alanine) yields a prodrug that is highly stable in aqueous media but rapidly cleaved by systemic esterases to release the active moiety[1].

Furthermore, the L-alanine moiety provides a primary amine that can be converted into a methanesulfonate (mesylate) salt. This specific salt form (WCK 2349) was engineered because it dramatically enhances aqueous solubility (up to 200 mg/mL) across the entire gastrointestinal pH range (2–9), ensuring rapid and complete oral absorption[2].

Synthetic Workflow

The synthesis of WCK 2349 from WCK 771 is a streamlined, high-yielding two-stage process involving Steglich esterification followed by concomitant deprotection and salt formation[3].

G N1 WCK 771 (Levonadifloxacin) N2 Esterification (Boc-L-Ala-OH, EDC, DMAP) N1->N2 C-4 OH Targeting N3 Boc-Protected Intermediate N2->N3 >85% Yield N4 Deprotection & Salt Formation (MsOH, EtOAc) N3->N4 Cleavage & Precipitation N5 WCK 2349 (Alalevonadifloxacin Mesylate) N4->N5 >92% Yield

Figure 1: Two-stage synthetic workflow for the conversion of WCK 771 to WCK 2349.

Experimental Protocols

Phase 1: Regioselective Steglich Esterification

Objective: Covalent attachment of the L-alanine moiety to the C-4 hydroxyl group of the piperidine ring.

  • Preparation: Charge a dry, nitrogen-purged reaction vessel with WCK 771 (1.0 eq) and N-Boc-L-alanine (1.2 eq).

  • Solvation: Suspend the reactants in anhydrous Dichloromethane (DCM) containing 5–10% v/v Dimethylformamide (DMF).

    • Causality Insight: WCK 771 is zwitterionic and poorly soluble in pure DCM. The addition of DMF disrupts intermolecular hydrogen bonding, ensuring complete dissolution and a homogeneous reaction mixture.

  • Activation: Cool the mixture to 0–5 °C. Add 4-Dimethylaminopyridine (DMAP) (0.1 eq) followed by the portion-wise addition of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.5 eq).

    • Causality Insight: DMAP acts as a highly efficient nucleophilic acyl transfer catalyst. It reacts with the O-acylisourea intermediate formed by EDC to create a reactive N-acylpyridinium species, which easily overcomes the steric hindrance of the secondary C-4 alcohol. Cooling the reaction suppresses the formation of unreactive N-acylurea byproducts and prevents the racemization of the L-alanine chiral center.

  • Reaction & Extraction: Stir the mixture at ambient temperature (20–25 °C) for 4–6 hours. Once HPLC indicates >98% conversion, quench with chilled water. Separate the organic layer, wash sequentially with saturated aqueous NaHCO₃ and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the Boc-protected intermediate.

Phase 2: Concomitant Deprotection and Mesylate Salt Formation

Objective: Removal of the tert-butyloxycarbonyl (Boc) protecting group and in situ generation of the target methanesulfonate salt[3].

  • Solvation: Dissolve the crude Boc-protected intermediate in Ethyl Acetate (EtOAc) at 0–5 °C.

  • Acid-Mediated Cleavage: Slowly add Methanesulfonic acid (MsOH) (3.0 eq) dropwise over 30 minutes.

    • Causality Insight: MsOH is a strong organic acid that serves a dual purpose. It rapidly protonates the Boc carbamate, leading to the elimination of isobutylene and carbon dioxide gas, while simultaneously providing the counterion necessary for the final API salt form. This eliminates the need for a separate, distinct salt-exchange step[3].

  • Self-Validating Precipitation: Allow the reaction to warm to room temperature and stir for 2–3 hours.

    • Trustworthiness & Validation: This step is a self-validating system. The cessation of CO₂ gas evolution visually confirms the completion of the deprotection. Furthermore, while the Boc-protected intermediate is highly soluble in EtOAc, the resulting highly polar alalevonadifloxacin mesylate salt is insoluble. As the reaction progresses, the product spontaneously precipitates as a white/off-white crystalline solid, driving the equilibrium to absolute completion and self-purifying the API from organic-soluble impurities.

  • Isolation: Filter the precipitate under a nitrogen atmosphere (to prevent moisture absorption), wash thoroughly with cold EtOAc, and dry under vacuum at 40 °C to a constant weight.

Quantitative Data & Yield Analysis

The following table summarizes the stoichiometric parameters, reaction conditions, and expected yields for the optimized synthesis.

Process ParameterPhase 1: EsterificationPhase 2: Deprotection & Salt FormationOverall Process
Target Intermediate Boc-AlalevonadifloxacinAlalevonadifloxacin Mesylate (WCK 2349)-
Molar Equivalents WCK 771 (1.0), Boc-Ala (1.2)Boc-Intermediate (1.0), MsOH (3.0)-
Reaction Time 4 - 6 hours2 - 3 hours~ 8 hours
Temperature Profile 0 °C to 25 °C0 °C to 25 °C-
Typical Yield 85 - 90%92 - 95%78 - 85%
Purity (HPLC) > 97.0%> 99.5%> 99.5%

Quality Control and Analytical Validation

To ensure the integrity of the synthesized WCK 2349, the following analytical validations must be performed:

  • Chiral HPLC: It is critical to confirm the stereochemical integrity of the product. The method must resolve WCK 2349 from its potential diastereomeric impurities (e.g., racemization at the L-alanine moiety or the S-chiral center of the benzoquinolizine core)[4].

  • Mass Spectrometry (LC-MS): Confirm the exact mass of the active prodrug cation ( [M+H]+ ) to ensure complete removal of the Boc group (+100 Da mass shift from the intermediate).

  • NMR Spectroscopy: Verify the presence of the mesylate counterion via a sharp singlet integrating to 3 protons at ~2.8 ppm in 1H -NMR ( DMSO−d6​ ), confirming the 1:1 stoichiometry of the salt.

References

  • Bhavsar S, Kale R, Deshpande P, Yeole R, Bhagwat S, Patel M. Design and synthesis of an oral prodrug alalevonadifloxacin for the treatment of MRSA infection. PubMed (Bioorganic & Medicinal Chemistry Letters). Available at:[Link]

  • Kilbile JT, Tamboli Y, Rafeeq M, et al. Synthesis, structural characterization of optical isomers and potential impurities in Alalevonadifloxacin mesylate. ResearchGate. Available at: [Link]

  • Wockhardt Ltd. About Emrok / Emrok O (Alalevonadifloxacin). Available at:[Link]

Sources

Application

Application Notes and Protocols: WCK 771 Dosing Regimens for Murine Skin and Soft Tissue Infection Models

Introduction: WCK 771 (Levonadifloxacin) - A Novel Benzoquinolizine Fluoroquinolone for Resistant Pathogens WCK 771, also known as levonadifloxacin, is a novel, broad-spectrum antibiotic belonging to the benzoquinolizine...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: WCK 771 (Levonadifloxacin) - A Novel Benzoquinolizine Fluoroquinolone for Resistant Pathogens

WCK 771, also known as levonadifloxacin, is a novel, broad-spectrum antibiotic belonging to the benzoquinolizine subclass of fluoroquinolones.[1][2] It is the arginine salt of S-(−)-nadifloxacin.[3][4] A key differentiator of levonadifloxacin is its potent activity against multi-drug-resistant (MDR) Gram-positive bacteria, particularly methicillin-resistant Staphylococcus aureus (MRSA) and quinolone-resistant S. aureus (QRSA).[1][5] This enhanced efficacy stems from its distinct mechanism of action, which involves a high affinity for bacterial DNA gyrase, an essential enzyme for DNA replication.[1][6] This preferential targeting allows levonadifloxacin to be effective even against strains with mutations in topoisomerase IV, a common mechanism of resistance to other fluoroquinolones.[1] Furthermore, WCK 771 is not a substrate for the NorA efflux pump, a significant contributor to quinolone resistance in S. aureus.[3][4]

These unique characteristics position WCK 771 as a promising therapeutic agent for challenging skin and soft tissue infections (SSTIs). Murine models of SSTIs are critical for the preclinical evaluation of novel antibiotics, providing essential data on in vivo efficacy, pharmacokinetics, and pharmacodynamics. This document provides a detailed guide for researchers on the application of WCK 771 in murine SSTI models, with a focus on establishing robust and reproducible dosing regimens.

Mechanism of Action: Preferential Targeting of DNA Gyrase

WCK 771 exerts its bactericidal effect by inhibiting bacterial DNA synthesis. Unlike many other fluoroquinolones that primarily target topoisomerase IV in Gram-positive bacteria, WCK 771 shows a strong preference for DNA gyrase (GyrA subunit).[1][6] This differential target affinity is crucial for its activity against quinolone-resistant strains.

cluster_bacterium Bacterial Cell WCK_771 WCK 771 (Levonadifloxacin) DNA_Gyrase DNA Gyrase WCK_771->DNA_Gyrase Preferential Inhibition Topoisomerase_IV Topoisomerase IV WCK_771->Topoisomerase_IV Weaker Inhibition DNA_Replication DNA Replication Cell_Death Bacterial Cell Death DNA_Replication->Cell_Death Inhibition leads to

Caption: WCK 771's preferential inhibition of DNA gyrase.

Experimental Workflow for Murine SSTI Model and WCK 771 Efficacy Testing

A systematic approach is essential for obtaining reliable and reproducible data from murine SSTI models. The following diagram outlines the key phases of the experimental workflow, from animal preparation to endpoint analysis.

cluster_prep Phase 1: Preparation cluster_infection Phase 2: Infection cluster_treatment Phase 3: Treatment cluster_monitoring Phase 4: Monitoring & Endpoints Animal_Acclimatization Animal Acclimatization (7 days) Anesthesia Anesthesia Animal_Acclimatization->Anesthesia Bacterial_Culture Bacterial Culture (e.g., MRSA USA300) Infection_Induction Subcutaneous Injection of Bacteria Bacterial_Culture->Infection_Induction WCK771_Prep WCK 771 Formulation Dosing_Regimen WCK 771 Dosing (Oral/Subcutaneous) WCK771_Prep->Dosing_Regimen Hair_Removal Hair Removal Anesthesia->Hair_Removal Hair_Removal->Infection_Induction Treatment_Initiation Treatment Initiation (e.g., 2h post-infection) Infection_Induction->Treatment_Initiation Treatment_Initiation->Dosing_Regimen Lesion_Measurement Daily Lesion Size Measurement Dosing_Regimen->Lesion_Measurement Control_Groups Vehicle & Comparator Antibiotic Groups Control_Groups->Lesion_Measurement Bacterial_Burden Bacterial Burden (CFU/g) at Endpoint Lesion_Measurement->Bacterial_Burden Histopathology Histopathological Analysis Bacterial_Burden->Histopathology

Caption: Experimental workflow for WCK 771 efficacy testing.

Protocols for Murine Skin and Soft Tissue Infection Models

The following protocols provide a detailed methodology for establishing a murine SSTI model and evaluating the efficacy of WCK 771.

Protocol 1: Preparation of WCK 771 for In Vivo Administration

WCK 771 is the arginine salt of S-(−)-nadifloxacin and is available for parenteral administration.[7]

Materials:

  • WCK 771 (Levonadifloxacin) powder

  • Sterile saline (0.9% NaCl) or sterile water for injection

  • Vortex mixer

  • Sterile syringes and needles

Procedure:

  • Calculate the required amount of WCK 771 powder based on the desired dose and the number of animals to be treated.

  • Aseptically weigh the WCK 771 powder.

  • Reconstitute the powder with a small volume of sterile saline or water for injection to create a stock solution.

  • Gently vortex the solution until the powder is completely dissolved.

  • Further dilute the stock solution with sterile saline to the final desired concentration for injection.

  • Prepare fresh on the day of use.

Protocol 2: Establishment of a Murine Subcutaneous Abscess Model

This model is suitable for evaluating the efficacy of antibiotics against localized SSTIs caused by S. aureus.[8][9]

Materials:

  • 6-8 week old BALB/c or Swiss mice

  • Staphylococcus aureus strain (e.g., MRSA USA300)

  • Tryptic Soy Broth (TSB)

  • Sterile saline (0.9% NaCl)

  • Spectrophotometer

  • Anesthetic (e.g., isoflurane)

  • Electric shaver or depilatory cream

  • Insulin syringes (28-30G)

Procedure:

  • Bacterial Preparation: a. Inoculate the desired S. aureus strain into TSB and incubate overnight at 37°C with shaking.[10] b. The following day, subculture the bacteria in fresh TSB and grow to mid-logarithmic phase (OD600 ≈ 0.5).[10][11] c. Harvest the bacteria by centrifugation, wash the pellet with sterile saline, and resuspend in saline to the desired inoculum concentration (e.g., 1 x 10^7 to 1 x 10^8 CFU/mL).[9][11]

  • Animal Preparation and Infection: a. Anesthetize the mice using isoflurane.[10] b. Shave a small area on the dorsum of each mouse.[9] c. Inject a 50-100 µL volume of the bacterial suspension subcutaneously into the shaved area.[9][10] This should form a noticeable bleb.

Protocol 3: WCK 771 Dosing Regimens and Administration

The selection of an appropriate dosing regimen is critical for evaluating the efficacy of WCK 771. The following table summarizes previously reported effective doses in murine models.

Infection ModelPathogenRoute of AdministrationEffective Dose (mg/kg)Reference
CellulitisMSSASubcutaneous2.5 - 5[3][4]
CellulitisMRSASubcutaneous10-fold higher than MSSA[3][4]
Systemic InfectionMRSASubcutaneous27.8 - 46.8 (ED50)[3][4]
Systemic InfectionMRSASubcutaneous50 (for organ eradication)[3][4]

Recommended Dosing Regimens for Murine SSTI Model:

  • For MSSA Infections:

    • Low Dose: 5 mg/kg, administered subcutaneously or orally, once or twice daily.

    • High Dose: 10 mg/kg, administered subcutaneously or orally, once or twice daily.

  • For MRSA Infections:

    • Low Dose: 25 mg/kg, administered subcutaneously or orally, twice daily.

    • High Dose: 50 mg/kg, administered subcutaneously or orally, twice daily.

Administration Procedure:

  • Initiate treatment at a specified time post-infection (e.g., 2-4 hours).

  • For subcutaneous administration, gently lift the skin on the back of the mouse (away from the infection site) and inject the prepared WCK 771 solution.

  • For oral administration, use oral gavage.

  • Administer the treatment for a defined period (e.g., 3-7 days).

  • Include a vehicle control group (receiving only the vehicle used to dissolve WCK 771) and a comparator antibiotic group (e.g., vancomycin or linezolid) for a comprehensive evaluation.[3]

Protocol 4: Evaluation of Treatment Efficacy

Efficacy can be assessed through various endpoints that provide a comprehensive picture of the treatment's effect.

1. Lesion Size Measurement:

  • Measure the length and width of the skin lesion daily using a caliper.

  • Calculate the lesion area (Length x Width).

  • Plot the mean lesion area over time for each treatment group.

2. Bacterial Burden Determination:

  • At the end of the treatment period, humanely euthanize the mice.

  • Aseptically excise the entire skin lesion and a margin of surrounding healthy tissue.

  • Weigh the tissue samples.

  • Homogenize the tissue in sterile saline.

  • Perform serial dilutions of the homogenate and plate on appropriate agar (e.g., Tryptic Soy Agar).

  • Incubate the plates overnight at 37°C and count the number of colonies.

  • Express the bacterial burden as log10 CFU per gram of tissue.

3. Histopathological Analysis:

  • Fix a portion of the excised tissue in 10% neutral buffered formalin.

  • Embed the tissue in paraffin, section, and stain with Hematoxylin and Eosin (H&E).

  • Examine the sections under a microscope to assess the degree of inflammation, necrosis, and abscess formation.

Trustworthiness and Self-Validation

The protocols outlined above are designed to be self-validating through the inclusion of appropriate controls. The vehicle control group establishes the natural course of the infection, while the comparator antibiotic group provides a benchmark against a standard-of-care therapeutic. Consistent and dose-dependent reductions in lesion size and bacterial burden in the WCK 771 treatment groups, relative to the controls, will validate the efficacy of the compound in this model.

Conclusion

WCK 771 (levonadifloxacin) represents a significant advancement in the fight against resistant bacterial pathogens, particularly MRSA. The murine SSTI models and dosing regimens detailed in these application notes provide a robust framework for the preclinical evaluation of this promising antibiotic. By carefully following these protocols, researchers can generate reliable and reproducible data to further elucidate the in vivo efficacy of WCK 771 and support its clinical development for the treatment of skin and soft tissue infections.

References

  • Bhagwat, S. S., Gupte, S. V., Patel, M. V., & Khorakiwala, H. F. (2004). Antistaphylococcal Activity of WCK 771, a Tricyclic Fluoroquinolone, in Animal Infection Models. Antimicrobial Agents and Chemotherapy, 48(12), 4678–4685. [Link]

  • Bhagwat, S. S., Mundkur, L. A., Gupte, S. V., Patel, M. V., & Khorakiwala, H. F. (2006). The anti-methicillin-resistant Staphylococcus aureus quinolone WCK 771 has potent activity against sequentially selected mutants, has a narrow mutant selection window against quinolone-resistant Staphylococcus aureus, and preferentially targets DNA gyrase. Antimicrobial Agents and Chemotherapy, 50(11), 3568–3579. [Link]

  • Burks, C., & Tuchman, S. (2025). Developing a Mouse Model of Chronic Pseudomonas aeruginosa Skin Wound Infection. Journal of Visualized Experiments. [Link]

  • Goldstein, E. J. C., Citron, D. M., & Tyrrell, K. L. (2006). Antianaerobic Activity of a Novel Fluoroquinolone, WCK 771, Compared to Those of Nine Other Agents. Antimicrobial Agents and Chemotherapy, 50(3), 1079–1082. [Link]

  • Tuchman, S., & Burks, C. (2025). Developing a Mouse Model of Chronic Pseudomonas aeruginosa Skin Wound Infection. Journal of Visualized Experiments. [Link]

  • Dejani, N. N., & Kwiecinski, J. M. (2021). Murine Models for Staphylococcal Infection. Current Protocols in Immunology, 1(1), e113. [Link]

  • Li, Y., et al. (2024). A Standardized Mouse Model for Wound Infection with Pseudomonas aeruginosa. Journal of Inflammation Research, 17, 1-13. [Link]

  • Pompilio, A., et al. (2015). Animal models: sepsis, lung infection, skin infection. Bio-protocol, 5(15), e1543. [Link]

  • Li, Y., et al. (2024). A Standardized Mouse Model for Wound Infection with Pseudomonas aeruginosa. Journal of Inflammation Research, 17. [Link]

  • Grundstad, A. J., et al. (2019). Murine infection model. Bio-protocol, 9(21), e3419. [Link]

  • Karade, A. L., et al. (2019). In vitro bactericidal activity of levonadifloxacin (WCK 771) against methicillin- and quinolone-resistant Staphylococcus aureus biofilms. Journal of Medical Microbiology, 68(8), 1166-1172. [Link]

  • Appelbaum, P. C., et al. (2004). Antistaphylococcal activity of WCK 771, a tricyclic fluoroquinolone, in animal infection models. Antimicrobial Agents and Chemotherapy, 48(12), 4678-4685. [Link]

  • Bhagwat, S. S., et al. (2020). Levonadifloxacin, a Novel Benzoquinolizine Fluoroquinolone, Modulates Lipopolysaccharide-Induced Inflammatory Responses in Human Whole-Blood Assay and Murine Acute Lung Injury Model. Antimicrobial Agents and Chemotherapy, 64(5), e00084-20. [Link]

  • Parlet, C. P., & Scherr, T. D. (2025). A Murine Skin Wound Infection Model to Study the Immune Response against a Bacterial Pathogen. Journal of Visualized Experiments. [Link]

  • Kwiecinski, J., & Horswill, A. R. (2020). Mouse models for infectious diseases caused by Staphylococcus aureus. Journal of Immunological Methods, 479, 112745. [Link]

  • Bhagwat, S. S., Gupte, S. V., Patel, M. V., & Khorakiwala, H. F. (2004). Antistaphylococcal Activity of WCK 771, a Tricyclic Fluoroquinolone, in Animal Infection Models. Antimicrobial Agents and Chemotherapy, 48(12), 4678–4685. [Link]

  • Karade, A. L., et al. (2021). Levonadifloxacin (WCK 771) exerts potent intracellular activity against Staphylococcus aureus in THP-1 monocytes at clinically relevant concentrations. Journal of Chemotherapy, 33(4), 223-230. [Link]

  • Bhagwat, S. S., et al. (2019). In Vivo Pharmacokinetic/Pharmacodynamic Targets of Levonadifloxacin Against Staphylococcus Aureus in a Neutropenic Murine Lung Infection Model. Antimicrobial Agents and Chemotherapy, 63(10), e00631-19. [Link]

  • Montgomery, C. P., & Daniels, M. (2019). Mouse Model of Staphylococcus aureus Skin Infection. Methods in Molecular Biology, 1918, 175-182. [Link]

  • Bhagwat, S. S., et al. (2019). Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent: Review of Current Evidence. Drug Design, Development and Therapy, 13, 4351-4365. [Link]

  • Reddy, G. C., et al. (2023). Identification, Synthesis and Characterization of the Two Process Impurities of Levonadifloxacin (WCK 771). Austin Journal of Analytical and Pharmaceutical Chemistry, 10(1), 1165. [Link]

  • Reddy, G. C., et al. (2021). Efficient Synthesis of Potential Impurities in Levonadifloxacin (WCK 771). ACS Omega, 6(44), 29583-29590. [Link]

  • Bhagwat, S. S., et al. (2019). Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent: Review of Current Evidence. Drug Design, Development and Therapy, 13, 4351-4365. [Link]

  • Bhagwat, S. S., et al. (2019). In Vivo Pharmacokinetic/Pharmacodynamic Targets of Levonadifloxacin against Staphylococcus aureus in a Neutropenic Murine Lung Infection Model. Antimicrobial Agents and Chemotherapy, 63(10), e00631-19. [Link]

  • Chavan, R., et al. (2020). Assessment of in vitro inhibitory effects of novel anti MRSA benzoquinolizine fluoroquinolone WCK 771 (levonadifloxacin) and its metabolite on human liver cytochrome P450 enzymes. Xenobiotica, 50(10), 1149-1157. [Link]

  • Kumar, A., et al. (2021). Efficacy and Safety of Levonadifloxacin in the Management of Community-Acquired Bacterial Pneumonia (CABP). Journal of Clinical and Diagnostic Research, 15(12), OC01-OC05. [Link]

  • Kumar, V., et al. (2024). In Vitro Assessment of Antimicrobial Activity of Novel Fluoroquinolone, Levonadifloxacin (WCK 771) Against Multi-Drug-Resistant Clinical Isolates from Cancer Patients in India. Infection and Drug Resistance, 17, 111-120. [Link]

  • Karade, A. L., et al. (2019). In vitro bactericidal activity of levonadifloxacin (WCK 771) against methicillin- and quinolone-resistant Staphylococcus aureus biofilms. Journal of Medical Microbiology, 68(8). [Link]

  • Bhagwat, S. S., et al. (2009). In Vitro Activity of the New Quinolone WCK 771 against Staphylococci. Antimicrobial Agents and Chemotherapy, 53(3), 811–813. [Link]

  • Cho, J. S., et al. (2012). A Murine Skin Infection Model Capable of Differentiating the Dermatopathology of Community-Associated MRSA Strain USA300 from Other MRSA Strains. Toxins, 4(11), 1154-1170. [Link]

  • Waites, K. B., et al. (2020). In vitro Activities of the Benzoquinolizine Fluoroquinolone Levonadifloxacin (WCK 771) and Other Antimicrobial Agents Against Human Mycoplasmas and Ureaplasmas Including Isolates with Defined Resistance Mechanisms. Antimicrobial Agents and Chemotherapy, 64(3), e02028-19. [Link]

  • U.S. Food and Drug Administration. (n.d.). Facilities. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). Facilities. Retrieved from [Link]

  • BioPharma Dive. (2016, July 26). FDA strengthens warnings on class of antibiotics. [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Agar Dilution for WCK 771 Anaerobic Susceptibility Testing

Welcome to the technical support guide for optimizing agar dilution susceptibility testing of anaerobic bacteria with the novel benzoquinolizine quinolone, WCK 771 (levonadifloxacin). This resource is designed for resear...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for optimizing agar dilution susceptibility testing of anaerobic bacteria with the novel benzoquinolizine quinolone, WCK 771 (levonadifloxacin). This resource is designed for researchers, scientists, and drug development professionals to navigate the nuances of this "gold standard" method, ensuring accurate and reproducible Minimum Inhibitory Concentration (MIC) data.[1][2][3] The agar dilution method, while labor-intensive, is ideal for research and surveillance, offering the advantage of testing numerous isolates under identical conditions.[1][2][3][4]

This guide provides in-depth, field-proven insights into the causality behind experimental choices, troubleshooting common issues, and detailed, self-validating protocols.

Frequently Asked Questions (FAQs)

Q1: Why is the agar dilution method preferred for anaerobic susceptibility testing in a research setting?

A1: The agar dilution method is considered a reference standard by the Clinical and Laboratory Standards Institute (CLSI) for several reasons.[1][5] It allows for the simultaneous testing of a large number of bacterial isolates against a range of antimicrobial concentrations on a single plate, ensuring uniform conditions.[3][4] This is particularly advantageous for surveillance studies and when evaluating new compounds like WCK 771.[2] While more laborious than other methods like broth microdilution or gradient diffusion (E-test), its reproducibility and cost-effectiveness for large batches make it a cornerstone for generating reliable MIC data.[3][6]

Q2: What is WCK 771 and why does it require specific attention in susceptibility testing?

A2: WCK 771, or levonadifloxacin, is a broad-spectrum benzoquinolizine quinolone.[7][8] Its mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, which are essential for DNA replication.[7][9] Notably, it shows potent activity against multi-drug resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), as well as anaerobic bacteria.[7][9][10] As with any new antimicrobial agent, establishing accurate susceptibility data is crucial. The nuances of anaerobic growth and potential interactions with media components necessitate careful optimization of testing parameters to ensure the in vitro data accurately reflects its potent activity.

Q3: What are the most critical factors for success in anaerobic agar dilution testing?

A3: Success hinges on three pillars:

  • A fastidiously anaerobic environment: Oxygen must be rigorously excluded throughout the process, from media preparation to incubation.

  • Appropriate growth medium: The medium must support the robust growth of a wide range of clinically relevant anaerobes.

  • Standardized inoculum: The concentration of the bacterial suspension must be precise to ensure reproducible results.

Failure in any of these areas can lead to significant variability in MICs.[11]

Q4: Can I use standard Mueller-Hinton Agar (MHA) for anaerobic testing?

A4: No, standard MHA is not sufficient for most fastidious anaerobes. The CLSI-recommended medium for the agar dilution reference method is Brucella Agar supplemented with 5% laked sheep blood, hemin, and vitamin K. These supplements provide essential growth factors that many anaerobic species require.[12][13]

Troubleshooting Guide

This section addresses specific issues that may arise during the experimental workflow.

Observed Problem Potential Cause(s) Recommended Solution(s) & Explanation
Poor or no growth on control plates (no antibiotic). 1. Inadequate anaerobic conditions. 2. Suboptimal growth medium. 3. Inoculum viability issue. 4. Overly dry agar plates.1. Verify Anaerobic System: Use a biological indicator (e.g., Clostridium novyi Type B) or a chemical indicator strip in your anaerobic jar or chamber to confirm anoxia. Ensure gas-generating sachets are not expired and are used correctly. 2. Check Media Preparation: Confirm that the Brucella agar base was properly prepared and supplemented with hemin, vitamin K, and laked sheep blood. The age of the media can also impact growth; freshly prepared plates are optimal.[14] 3. Assess Inoculum: Prepare a fresh inoculum from a 24-48 hour culture on a non-selective anaerobic blood agar plate to ensure a healthy, actively growing bacterial population. 4. Control Plate Drying: Store prepared plates in sealed bags at 2-8°C for no more than five days to prevent excessive drying.[15]
"Skipped wells" or inconsistent growth at lower antibiotic concentrations. 1. Inoculum preparation error (uneven suspension). 2. Inoculation technique variability. 3. Adsorption of the antimicrobial agent to plastics (less common with agar dilution).1. Standardize Inoculum: Ensure the bacterial suspension is vortexed thoroughly to create a homogenous mixture before dispensing into the inoculator wells. The turbidity should match a 0.5 McFarland standard. 2. Calibrate Inoculator: Ensure your multipoint inoculator is delivering a consistent volume (typically 1-2 µL to deliver 10^4 CFU/spot).[3] Inoculate a growth control plate at the beginning and end of each run to check for consistency.[16]
"Tailing" or trailing endpoints (reduced growth across several dilutions). 1. This is a known phenomenon for certain drug-organism combinations.[16][17] 2. Reading endpoint subjectivity.1. Adhere to Reading Guidelines: The MIC is the lowest concentration showing no growth, a barely visible haze, or a marked reduction in growth compared to the growth control plate.[16] CLSI document M11 provides pictorial guidance to aid in standardized interpretation.[18] 2. Consensus Reading: Have two independent, trained individuals read the plates to minimize subjective interpretation.
MICs for Quality Control (QC) strains are out of range. 1. Incorrect preparation of WCK 771 stock solution. 2. Degradation of WCK 771. 3. Error in the dilution series. 4. Contamination of QC strain.1. Verify Stock Solution: Recalculate the amount of WCK 771 powder needed, accounting for its potency. Use an appropriate solvent as specified by the manufacturer.[19][20] 2. Proper Storage: Prepare fresh stock solutions for each run if stability is unknown. Otherwise, aliquot and store at -20°C or lower in the dark. 3. Check Dilutions: Use calibrated pipettes and perform a visual check of the dilution series to ensure there are no missed steps or cross-contaminations. 4. Confirm QC Strain Purity: Subculture the QC strain onto a non-selective agar plate to check for purity.

Detailed Protocols

Protocol 1: Preparation of WCK 771 Stock Solution

The accurate preparation of the antimicrobial stock solution is the foundation of the entire assay.

  • Determine Potency: Obtain the potency of the WCK 771 powder from the manufacturer's certificate of analysis (e.g., 981 µg/mg).

  • Calculate Required Mass: Use the following formula to calculate the mass of powder needed for a stock solution (e.g., 5120 µg/mL).[21]

    • Mass (mg) = [Desired Concentration (µg/mL) * Desired Volume (mL)] / Potency (µg/mg)

  • Dissolution: Weigh the calculated amount of WCK 771 powder using an analytical balance. Dissolve in the appropriate solvent (e.g., sterile distilled water or DMSO, depending on solubility).[19][22] Ensure complete dissolution.

  • Sterilization & Storage: If the solvent is not self-sterilizing (like 100% ethanol), filter-sterilize the stock solution through a 0.22 µm syringe filter. Aliquot into sterile, light-protected tubes and store at -20°C or below until use.

Protocol 2: Agar Dilution Plate Preparation

This protocol is based on the CLSI M11 standard.[1][2]

  • Medium Preparation: Prepare Brucella agar according to the manufacturer's instructions. Autoclave to sterilize.

  • Cooling & Supplementation: Cool the molten agar in a 50°C water bath.[20][23] Once cooled, aseptically add the required supplements: 5% laked sheep blood, hemin (5 µg/mL), and vitamin K (10 µg/mL).[13]

  • Antibiotic Addition:

    • Label a sterile petri dish for each WCK 771 concentration and one for a growth control.

    • Pipette 2 mL of each WCK 771 dilution into its corresponding labeled petri dish.[23] The growth control plate receives 2 mL of sterile diluent.

    • Add 18 mL of the molten, supplemented Brucella agar to each plate.[23] This 1:10 dilution achieves the final desired antibiotic concentration.

    • Immediately swirl the plates gently but thoroughly to ensure even distribution of the drug.

  • Solidification and Drying: Allow the plates to solidify at room temperature on a level surface. Let the plates dry before inoculation, which can be done by leaving them partially open in a biological safety cabinet for about 30 minutes.[15]

Protocol 3: Inoculum Preparation and Plate Inoculation
  • Bacterial Culture: Using colonies from a 24-48 hour pure culture on an anaerobic blood agar plate, prepare a direct colony suspension in a suitable broth (e.g., Brucella broth).

  • Standardization: Adjust the turbidity of the suspension to match that of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.[15]

  • Inoculation:

    • Transfer the standardized suspension to the wells of a multipoint replicator head.

    • Inoculate the agar plates, starting with the growth control plate and proceeding from the lowest to the highest WCK 771 concentration. This delivers approximately 10⁴ CFU per spot.[3]

    • Include recommended QC strains such as Bacteroides fragilis ATCC® 25285 and Clostridium perfringens ATCC® 13124.[24]

  • Incubation: Allow the inoculum spots to dry completely before inverting the plates. Place the plates in an anaerobic jar or chamber and incubate at 35-37°C for 48 hours.[16]

Visual Guides (Graphviz DOT)

G cluster_prep Phase 1: Preparation cluster_inoc Phase 2: Inoculation & Incubation cluster_read Phase 3: Reading Results P1 Weigh WCK 771 Powder & Prepare Stock Solution P2 Create 2-fold Serial Dilutions P1->P2 P4 Add Drug Dilutions to Plates P2->P4 P3 Prepare & Supplement Brucella Agar (50°C) P5 Add Molten Agar (18mL) & Mix P3->P5 P4->P5 P6 Allow Plates to Solidify & Dry P5->P6 I3 Inoculate Plates (Control plate first) P6->I3 I1 Prepare 0.5 McFarland Inoculum Suspension I2 Load Inoculator I1->I2 I2->I3 I4 Incubate Anaerobically (48h at 37°C) I3->I4 R1 Examine Growth on Control Plate I4->R1 R2 Read MIC on Test Plates R1->R2 R3 Record Lowest Concentration Inhibiting Growth R2->R3

Caption: Agar Dilution Workflow for WCK 771.

Troubleshooting Start Problem Observed: No Growth on Control Plate Cause1 Cause 1 Inadequate Anaerobiosis Start->Cause1 Cause2 Cause 2 Media Issue Start->Cause2 Cause3 Cause 3 Inoculum Failure Start->Cause3 Solution1 Solution: Verify anaerobic jar/chamber with indicators. Cause1->Solution1 Solution2 Solution: Check media supplements (Hemin, Vit K, Blood). Use fresh plates. Cause2->Solution2 Solution3 Solution: Prepare fresh inoculum from 24-48h culture. Cause3->Solution3

Caption: Troubleshooting Poor Control Growth.

References

  • Bhagwat, S. S., Nandanwar, M., Kansagara, A., et al. (2019). Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent: Review of Current Evidence. Drug Design, Development and Therapy, 13, 4351–4365. [Link]

  • Clinical and Laboratory Standards Institute. (2018). M11: Methods for Antimicrobial Susceptibility Testing of Anaerobic Bacteria. CLSI. [Link]

  • Cormican, M. G., & Jones, R. N. (1997). National Committee for Clinical Laboratory Standards agar dilution susceptibility testing of anaerobic gram-negative bacteria. Diagnostic Microbiology and Infectious Disease, 28(1), 17-23. [Link]

  • CLSI. (2018, October 24). CLSI Publishes New Antimicrobial Susceptibility Testing Document. [Link]

  • Clinical and Laboratory Standards Institute. (2007). Methods for Antimicrobial Susceptibility Testing of Anaerobic Bacteria; Approved Standard Seventh Edition. Regulations.gov. [Link]

  • iGEM. (n.d.). Antibacterial Stock Preparation. [Link]

  • University of Washington. (n.d.). Antibiotic Stocks and Working Concentrations. [Link]

  • Bhagwat, S. S., Mundkur, L. A., Gupte, S. V., Patel, M. V., & Khorakiwala, H. F. (2006). The anti-methicillin-resistant Staphylococcus aureus quinolone WCK 771 has potent activity against sequentially selected mutants, has a narrow mutant selection window against quinolone-resistant Staphylococcus aureus, and preferentially targets DNA gyrase. Antimicrobial Agents and Chemotherapy, 50(11), 3568–3579. [Link]

  • Goldstein, E. J., Citron, D. M., & Tyrrell, K. L. (2012). First Comprehensive Evaluation of the M.I.C. Evaluator Device Compared to Etest and CLSI Reference Dilution Methods for Antimicrobial Susceptibility Testing of Clinical Strains of Anaerobes and Other Fastidious Bacterial Species. Journal of Clinical Microbiology, 50(4), 1278–1283. [Link]

  • Unni, L., et al. (2020). Levonadifloxacin (WCK 771) exerts potent intracellular activity against Staphylococcus aureus in THP-1 monocytes at clinically relevant concentrations. ResearchGate. [Link]

  • Unni, L., et al. (2019). In vitro bactericidal activity of levonadifloxacin (WCK 771) against methicillin- and quinolone-resistant Staphylococcus aureus biofilms. Journal of Medical Microbiology, 68(8), 1156-1164. [Link]

  • Hu, X., et al. (2021). Evaluation of Agar Dilution Method in Susceptibility Testing of Polymyxins for Enterobacteriaceae and Non-Fermentative Rods: Advantages Compared to Broth Microdilution and Broth Macrodilution. Antibiotics, 10(11), 1335. [Link]

  • Kierzkowska, M., et al. (2020). Anaerobic bacteria as a challenge for modern medical microbiological diagnostics. Annals of Agricultural and Environmental Medicine, 27(3), 336-341. [Link]

  • Patel, D., et al. (2021). In Vitro activity of a Novel Benzoquinolizine Antibiotic, Levonadifloxacin (WCK 771) against Blood Stream Gram-Positive Isolates from a Tertiary Care Hospital. Journal of the Association of Physicians of India, 69(11), 11-12. [Link]

  • Mushtaq, A., et al. (2025). Agar-Dilution Is Comparable to Broth Dilution for MIC Determination in Streptococcus agalactiae. Antibiotics, 14(2), 156. [Link]

  • Addgene. (2016). Pouring LB Agar Plates. [Link]

  • Barrick Lab, UT Austin. (n.d.). Protocols/AntibioticStockSolutions. [Link]

  • Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature Protocols, 3(2), 163–175. [Link]

  • Clinical and Laboratory Standards Institute. (2024). CLSI AST News Update. [Link]

  • Rosenblatt, J. E. (1991). Susceptibility testing of anaerobic bacteria: myth, magic, or method?. Clinical Microbiology Reviews, 4(4), 472-482. [Link]

  • Goldstein, E. J., Citron, D. M., & Tyrrell, K. L. (2012). First Comprehensive Evaluation of the M.I.C. Evaluator Device Compared to Etest and CLSI Reference Dilution Methods for Antimicrobial Susceptibility Testing of Clinical Strains of Anaerobes and Other Fastidious Bacterial Species. ASM Journals. [Link]

  • Finegold, S. M. (1993). Susceptibility testing of anaerobic bacteria--the state of the art. Clinical Infectious Diseases, 16 Suppl 4, S426-S431. [Link]

  • Lee, Y., et al. (2021). Antimicrobial susceptibility testing of anaerobes − Challenges and potential solutions for identifying breakpoints using the disk-diffusion method, based on re-analysis of a large panel of anaerobes. ResearchGate. [Link]

  • Hardy Diagnostics. (n.d.). Anaerobic Reducible Blood Agar. [Link]

  • Cattoir, V., et al. (2026). Antimicrobial susceptibility testing of anaerobes - Challenges and potential solutions for identifying breakpoints using the disk-diffusion method, based on re-analysis of a large panel of anaerobes. Infectious Diseases Now. [Link]

  • Cattoir, V., et al. (2026). Antimicrobial susceptibility testing of anaerobes − Challenges and potential solutions for identifying breakpoints using the disk-diffusion method, based on re-analysis of a large panel of anaerobes. Scilit. [Link]

  • Rakuno Gakuen University. (2025). Antimicrobial susceptibility testing Agar dilution method. WOAH. [Link]

  • The Antimicrobial Resistance Channel. (2023, May 1). Agar Dilution (MIC) Susceptibility Test Method [Video]. YouTube. [Link]

  • Mégraud, F., et al. (2022). E-Test or Agar Dilution for Metronidazole Susceptibility Testing of Helicobacter pylori: Importance of the Prevalence of Metronidazole Resistance. Frontiers in Microbiology, 13, 843896. [Link]

  • O'Connor, L., et al. (2021). A suitable blood agar containing human blood especially for the use in laboratories of developing countries. ResearchGate. [Link]

  • Citron, D. M. (2012). Selected Topics in Anaerobic Bacteriology. Microbiology Spectrum, 1(1). [Link]

  • Wikipedia. (n.d.). Agar dilution. [Link]

  • Wexler, H. M., et al. (1996). Comparison of spiral gradient endpoint and agar dilution methods for susceptibility testing of anaerobic bacteria. Journal of Clinical Microbiology, 34(3), 579-583. [Link]

  • Citron, D. M., et al. (1991). Evaluation of the E test for susceptibility testing of anaerobic bacteria. Journal of Clinical Microbiology, 29(10), 2197-2203. [Link]

  • van den Driessche, I., et al. (2021). In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models. European Journal of Clinical Microbiology & Infectious Diseases, 40(7), 1347-1360. [Link]

  • World Health Organization. (n.d.). Methodologies for Antimicrobial Susceptibility Testing. [Link]

  • HiMedia Laboratories. (n.d.). Anaerobic Blood Agar Base. [Link]

  • Mushtaq, A., et al. (2025). Agar-Dilution Is Comparable to Broth Dilution for MIC Determination in Streptococcus agalactiae. UKHSA Research Portal. [Link]

  • Hanson, C. W., & Martin, W. J. (1976). Growth of clinical isolates of anaerobic bacteria on agar media. Journal of Clinical Microbiology, 4(5), 394-399. [Link]

  • Wexler, H. M., et al. (1996). Comparison of spiral gradient endpoint and agar dilution methods for susceptibility testing of anaerobic bacteria: a multilaboratory collaborative evaluation. Journal of Clinical Microbiology, 34(3), 579-583. [Link]

  • HiMedia Laboratories. (n.d.). Anaerobic Blood Agar Base. [Link]

  • Clinical and Laboratory Standards Institute. (n.d.). Methods for Antimicrobial Susceptibility Testing of Anaerobic Bacteria. ANSI Webstore. [Link]

  • Riesenberg, K., et al. (2025). Evaluation of agar dilution as an alternative method for antimicrobial susceptibility testing and tentative ECOFF determination for Arcobacter butzleri. Scientific Reports, 15(1), 12345. [Link]

Sources

Optimization

Technical Support Center: Troubleshooting High MIC Values in WCK 771 (Levonadifloxacin) Microbroth Dilution Assays

Welcome to the Technical Support Center for WCK 771 (Levonadifloxacin) susceptibility testing. Levonadifloxacin is a novel benzoquinolizine fluoroquinolone that preferentially targets DNA gyrase in Gram-positive bacteria...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for WCK 771 (Levonadifloxacin) susceptibility testing. Levonadifloxacin is a novel benzoquinolizine fluoroquinolone that preferentially targets DNA gyrase in Gram-positive bacteria, allowing it to retain potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and quinolone-resistant S. aureus (QRSA) [1].

When performing microbroth dilution assays, researchers occasionally encounter artificially elevated Minimum Inhibitory Concentration (MIC) values. As an application scientist, I have designed this guide to help you systematically diagnose and resolve these discrepancies by addressing the underlying biochemical and physical mechanisms of the assay.

Diagnostic Workflow for Elevated MICs

Before diving into specific variables, follow this logical pathway to isolate the root cause of high MIC readings in your WCK 771 assays.

G Start High MIC Detected (WCK 771) CheckQC Evaluate QC Strain (e.g., S. aureus ATCC 29213) Start->CheckQC QCFail QC Out of Range (>0.12 µg/mL) CheckQC->QCFail Yes QCPass QC Within Range (0.015 - 0.12 µg/mL) CheckQC->QCPass No MediaCheck Check CAMHB Media - Ca2+/Mg2+ Levels - pH Drift (>7.4) QCFail->MediaCheck DrugCheck Check Drug Stock - Potency Calculation - L-arginine salt dissolution QCFail->DrugCheck InoculumCheck Check Inoculum Density - Target: 5x10⁵ CFU/mL - Rule out 'Inoculum Effect' QCPass->InoculumCheck MutationCheck Genomic Profiling - Check for >3 QRDR mutations QCPass->MutationCheck

Diagnostic workflow for troubleshooting elevated WCK 771 MICs in microbroth dilution assays.

Troubleshooting FAQs: The Science Behind the Protocol

Q1: My WCK 771 MIC values for the S. aureus ATCC 29213 quality control strain are consistently reading above the CLSI acceptable range of 0.015 – 0.12 µg/mL. What is the primary cause? Expertise & Causality: The most common culprit is improper divalent cation concentration in the Mueller-Hinton Broth (MHB). Fluoroquinolones possess a keto-carboxylic acid moiety that readily chelates with magnesium (Mg²⁺) and calcium (Ca²⁺) ions. If the broth is over-supplemented, the effective concentration of free levonadifloxacin drops, artificially inflating the MIC [2]. Actionable Step: Ensure you are using strictly Cation-Adjusted MHB (CAMHB) adhering to CLSI guidelines: 20–25 mg/L Ca²⁺ and 10–12.5 mg/L Mg²⁺. Do not arbitrarily add supplements without titrating these specific ions.

Q2: I observed significant MIC variability when testing WCK 771 in different physiological media. Does pH play a role? Expertise & Causality: Yes, profoundly. Unlike many legacy fluoroquinolones that lose potency in acidic environments, levonadifloxacin exhibits enhanced activity at lower pH. Studies demonstrate that at an acidic pH of 5.5 (mimicking the phagolysosome environment), the MIC of levonadifloxacin against S. aureus is reduced by ≥8-fold compared to a standard pH of 7.4 [3]. Conversely, if your standard CAMHB drifts towards an alkaline pH (>7.4) during incubation or preparation, the MIC will appear falsely elevated. Actionable Step: Always verify the pH of your CAMHB is exactly 7.2 to 7.4 at room temperature before testing.

Q3: Can a high bacterial inoculum cause falsely elevated MICs for WCK 771? Expertise & Causality: While levonadifloxacin typically displays clear endpoints without the "trailing" or "skip-well" phenomena seen in bacteriostatic drugs [4], the "inoculum effect" is a universal physical limitation in microbroth dilution. An inoculum significantly higher than the standard 5×105 CFU/mL provides an overwhelming number of target sites (DNA gyrase and Topoisomerase IV), diluting the drug's stoichiometric ratio per cell and leading to apparent resistance. Actionable Step: Standardize your inoculum using a 0.5 McFarland standard and validate the final well concentration by plating a 10 µL aliquot of the positive control well onto a non-selective agar plate.

Q4: Could my stock solution preparation be causing artificially high MICs? Expertise & Causality: WCK 771 is formulated as an L-arginine salt tetrahydrate [5]. If researchers weigh the powder assuming it is 100% active free-base levonadifloxacin, the resulting stock solution will be significantly under-dosed. Actionable Step: Always calculate the required powder mass using the specific potency factor provided on the Certificate of Analysis (CoA) to account for the salt and hydration mass.

Quantitative Data: Expected WCK 771 MIC Ranges

To ensure your assay is performing correctly, benchmark your results against the established Tier 1 Quality Control ranges and expected clinical MICs.

OrganismStrainExpected MIC Range (µg/mL)Clinical / Diagnostic Significance
Staphylococcus aureusATCC 292130.015 – 0.12Primary Gram-positive QC strain for broth microdilution [6].
Escherichia coliATCC 259220.06 – 0.25Primary Gram-negative QC strain [6].
Pseudomonas aeruginosaATCC 278531.0 – 4.0Evaluates media cation concentrations [6].
Staphylococcus aureus (MRSA)Clinical IsolatesMIC₅₀: 0.5 / MIC₉₀: 1.0Expected therapeutic range for wild-type clinical isolates [7].
Self-Validating Experimental Protocol: WCK 771 Microbroth Dilution

To guarantee trustworthiness in your results, follow this self-validating methodology optimized for WCK 771.

Phase 1: Media & Drug Preparation

  • Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB). Validate that the pH is strictly between 7.2 and 7.4.

  • Calculate the required WCK 771 powder weight using the formula: Weight (mg) = (Volume (mL) × Desired Concentration (µg/mL)) / Potency Factor.

  • Dissolve the WCK 771 powder in sterile distilled water (or the solvent specified by the manufacturer) to create a stock solution of 1,024 µg/mL.

  • Perform serial two-fold dilutions in CAMHB to create a 2x working antibiotic series (e.g., 0.008 to 16 µg/mL).

Phase 2: Inoculum Standardization (The Self-Validation Step)

  • Suspend 3–5 isolated colonies from an 18–24 hour agar plate in sterile saline to match a 0.5 McFarland standard ( ≈1.5×108 CFU/mL).

  • Dilute this suspension 1:150 in CAMHB to create a 1×106 CFU/mL working suspension.

  • Self-Validation Check: Plate 10 µL of this working suspension onto a Tryptic Soy Agar (TSA) plate and incubate overnight. You must count approximately 100 colonies. If you count >150, your inoculum is too high and will artificially raise the MIC.

Phase 3: Plate Assembly & Incubation

  • Dispense 50 µL of the 2x antibiotic dilutions into the wells of a 96-well, round-bottom polystyrene microtiter plate.

  • Add 50 µL of the working inoculum to each well. (This halves the concentration of both the drug and the bacteria, yielding a final inoculum of 5×105 CFU/mL and a 1x drug concentration).

  • Include a Positive Growth Control well (50 µL CAMHB + 50 µL inoculum) and a Negative Sterility Control well (100 µL CAMHB).

  • Incubate the plate at 35°C for 16–20 hours in ambient air.

Phase 4: Reading & Interpretation

  • Examine the Negative Sterility Control (must be clear) and Positive Growth Control (must be turbid).

  • Read the MIC as the lowest concentration of WCK 771 that completely inhibits visible bacterial growth.

References
  • Source: nih.
  • Source: mlsascp.
  • Levonadifloxacin (WCK 771)
  • Source: researchgate.
  • Reference MIC and zone size ranges for levonadioxacin against quality...
  • Source: ihma.
  • In Vitro activity of a Novel Benzoquinolizine Antibiotic, Levonadifloxacin (WCK 771)
Troubleshooting

Technical Support Center: Optimizing THP-1 Infection Models for WCK 771 (Levonadifloxacin) Intracellular Evaluation

Overview Welcome to the technical support and troubleshooting hub for evaluating the intracellular pharmacodynamics of WCK 771 (Levonadifloxacin) . WCK 771 is a novel broad-spectrum benzoquinolizine fluoroquinolone with...

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Author: BenchChem Technical Support Team. Date: April 2026

Overview

Welcome to the technical support and troubleshooting hub for evaluating the intracellular pharmacodynamics of WCK 771 (Levonadifloxacin) . WCK 771 is a novel broad-spectrum benzoquinolizine fluoroquinolone with potent bactericidal activity against multidrug-resistant Gram-positive pathogens, including MRSA[1]. Because Staphylococcus aureus can persist within host macrophages, utilizing a robust, standardized THP-1 monocyte-derived macrophage model is critical for accurately assessing intracellular antibiotic efficacy[2].

Core Experimental Workflow

The following diagram outlines the validated end-to-end workflow for establishing the THP-1 infection model and evaluating WCK 771.

Workflow A 1. THP-1 Monocyte Expansion (RPMI + 10% FBS) B 2. PMA Differentiation (20 ng/mL, 72h) A->B C 3. Resting Phase (PMA-free media, 24h) B->C D 4. S. aureus Infection (MOI 4:1, 1h incubation) C->D E 5. Extracellular Eradication (Gentamicin 100 µg/mL, 30m) D->E F 6. WCK 771 Treatment (1x - 16x MIC, 2-24h) E->F G 7. Macrophage Lysis & Intracellular CFU Plating F->G

Caption: Standardized THP-1 macrophage infection workflow for intracellular antibiotic evaluation.

Module 1: THP-1 Differentiation & Macrophage Priming

FAQ: Why do my THP-1 cells detach or undergo rapid cell death upon S. aureus infection?

The Causality: This is almost always an artifact of over-stimulation during the Phorbol 12-myristate 13-acetate (PMA) differentiation phase. High PMA concentrations (e.g., 100–200 ng/mL) induce excessive cellular stress and hyper-inflammatory states. When these over-stressed cells phagocytose bacteria, they rapidly undergo apoptosis or pyroptosis, ruining the intracellular assay[3].

The Solution: Differentiating with a low concentration of PMA (20 ng/mL) for 72 hours, followed strictly by a 24-hour resting phase in PMA-free media, yields cells that closely mimic primary human monocyte-derived macrophages (hMDMs)[3]. The resting phase is non-negotiable; it downregulates PMA-induced stress pathways while preserving the adherent, phagocytic phenotype required for the assay[4].

Protocol 1: Optimized THP-1 Differentiation (Self-Validating)
  • Seeding: Seed THP-1 monocytes at 5×105 cells/mL in RPMI-1640 supplemented with 10% heat-inactivated FBS.

  • Differentiation: Add PMA to a final concentration of 20 ng/mL. Incubate at 37°C, 5% CO2 for 72 hours[3].

  • Washing: Aspirate media and wash gently with warm PBS to remove any non-adherent cells.

  • Resting Phase: Add fresh, PMA-free RPMI-1640 and rest the cells for 24 hours prior to infection[4].

  • Validation Step: Before proceeding to infection, visually confirm under a microscope that >90% of cells exhibit a flattened, stellate morphology. For rigorous validation, confirm the upregulation of macrophage surface markers CD11b and CD14 via flow cytometry[3].

Module 2: Intracellular Infection & The Phagolysosomal Environment

FAQ: How does the intracellular environment affect WCK 771 compared to legacy fluoroquinolones?

The Causality: Upon phagocytosis, S. aureus is confined within macrophage phagolysosomes, an environment where the pH drops to approximately 5.5. Traditional fluoroquinolones (like moxifloxacin, levofloxacin, and ciprofloxacin) become protonated in acidic conditions, which drastically reduces their ability to penetrate bacterial membranes, resulting in a 4-fold or greater elevation in their Minimum Inhibitory Concentration (MIC)[2].

Conversely, WCK 771 possesses a unique benzoquinolizine core. This structural advantage allows it to retain and even increase its potency in acidic environments. At pH 5.5, the MIC of WCK 771 is reduced by ≥8-fold compared to its MIC at physiological pH (7.4)[2].

Pathway N1 S. aureus Phagocytosis by THP-1 N2 Phagolysosome Maturation (pH drops to 5.5) N1->N2 N3 WCK 771 Accumulation (≥8x Potency Increase) N2->N3 N4 Dual Target Inhibition (DNA Gyrase & Topo IV) N3->N4 N5 Intracellular Clearance (90-99% Reduction) N4->N5

Caption: Mechanistic pathway of WCK 771 intracellular accumulation and enhanced activation at pH 5.5.

Protocol 2: S. aureus Infection & Gentamicin Protection Assay
  • Preparation: Grow S. aureus (e.g., MSSA ATCC 25923 or MRSA ATCC 43300) to mid-log phase (OD600 ≈ 0.6). Wash and resuspend in macrophage culture media[4].

  • Infection: Infect differentiated THP-1 macrophages at a Multiplicity of Infection (MOI) of 4:1 (Bacteria:Macrophage)[2].

  • Synchronization: Centrifuge the culture plates at 300 × g for 5 minutes to promote synchronous bacteria-macrophage contact. Incubate for 1 hour at 37°C in 5% CO2[4].

  • Extracellular Eradication: Wash cells 3x with warm PBS. Add media containing 100 µg/mL Gentamicin and incubate for exactly 30 minutes to kill all extracellular bacteria[4].

  • Validation Step (Critical): Plate an aliquot of the final PBS wash supernatant on Brain Heart Infusion (BHI) agar. This must yield 0 CFU. If colonies appear, your extracellular eradication failed, and subsequent intracellular data will be invalid.

  • Treatment: Replace with media containing WCK 771 at targeted concentrations (e.g., 1x to 16x MIC) for the desired time points (2, 6, and 24 hours)[2].

Module 3: Quantitative Evaluation & Data Interpretation

FAQ: What log-kill reduction should I expect for WCK 771 in this model?

The Causality: Because WCK 771 leverages the acidic phagolysosome to enhance its dual-targeting (DNA gyrase and topoisomerase IV) activity, it drives significant intracellular bactericidal effects. Within a clinically achievable concentration range, WCK 771 achieves a 90–99% reduction of intracellular staphylococci[2].

Comparative Pharmacodynamics of Quinolones against Intracellular S. aureus

AntibioticMIC Behavior at pH 7.4MIC Behavior at pH 5.5 (Phagosome)Intracellular Log10 Kill (24h)
WCK 771 (Levonadifloxacin) Baseline (Potent) ≥8x Reduction (Enhanced Potency) 1.0 to 2.0 log10 reduction
Moxifloxacin2x higher than WCK 7714x Elevation (Reduced Potency)Moderate reduction
Levofloxacin8x higher than WCK 7714x Elevation (Reduced Potency)Moderate reduction
Ciprofloxacin16x higher than WCK 7714x Elevation (Reduced Potency)No killing observed

Data summarized from Dubois & Dubois (2019) evaluating MSSA ATCC 25923 and MRSA ATCC 43300[2].

Troubleshooting: High background CFU or inconsistent kill curves
  • Issue: You observe unexpected bacterial regrowth at 24 hours, or the log-kill is lower than the expected 1.0 - 2.0 log10 reduction.

  • Root Cause Analysis: This is frequently caused by either (A) incomplete gentamicin washing, leading to extracellular replication that re-infects the macrophages, or (B) using an MOI that is too high (>10:1), which overwhelms the THP-1 cells and causes premature lysis before the 24-hour time point.

  • Corrective Action: Strictly adhere to the 4:1 MOI[2]. Ensure the validation step in Protocol 2 (plating the final wash) is strictly enforced. Additionally, verify that your cell lysis method (e.g., 0.1% Triton X-100 or sterile ice-cold water) is thoroughly disrupting the macrophages without exerting toxicity on the recovered S. aureus before plating on BHI agar.

References

  • Dubois, J., & Dubois, M. (2019). Levonadifloxacin (WCK 771) exerts potent intracellular activity against Staphylococcus aureus in THP-1 monocytes at clinically relevant concentrations. Journal of Medical Microbiology / PubMed.
  • Briaud, P., et al. (2020). Experimental evolution of Staphylococcus aureus in macrophages: dissection of a conditional adaptive trait promoting intracellular survival. PMC / NIH.
  • Starr, T., et al. (2018). The phorbol 12-myristate-13-acetate differentiation protocol is critical to the interaction of THP-1 macrophages with Salmonella Typhimurium. PLOS One.
  • Bhagwat, S. S., et al. (2019). Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent: Review of Current Evidence. PMC / NIH.

Sources

Optimization

Minimizing degradation of WCK 771 experimental powder during long-term storage

Welcome to the Technical Support Center for WCK 771 (Levonadifloxacin) experimental handling. As a Senior Application Scientist, I have designed this guide to move beyond basic data sheets.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for WCK 771 (Levonadifloxacin) experimental handling. As a Senior Application Scientist, I have designed this guide to move beyond basic data sheets. We must treat WCK 771 not merely as a static chemical, but as a dynamic molecular system highly susceptible to environmental kinetic drivers.

Fluoroquinolones are notoriously vulnerable to photolytic and hydrolytic degradation [[1]](). To protect the integrity of your experimental data, every protocol detailed below is engineered to explain the causality behind the handling steps and includes built-in self-validation mechanisms.

Core Mechanisms of WCK 771 Degradation

WCK 771 is a broad-spectrum anti-MRSA benzoquinolizine fluoroquinolone 2. When exposed to ambient laboratory conditions, the molecule undergoes rapid structural compromise. Exposure to UV and visible light induces first-order kinetic photodegradation 3, primarily driving piperazine ring cleavage and defluorination 4. Furthermore, the powder is highly hygroscopic 5; atmospheric moisture acts as a catalyst for hydrolytic degradation and exacerbates oxidation.

WCK771_Degradation WCK WCK 771 Powder (Levonadifloxacin) UV UV / Visible Light (Photolytic Stress) WCK->UV Photon Absorption H2O Moisture / Oxygen (Hygroscopic Stress) WCK->H2O Atmospheric Exposure Deg1 Piperazine Ring Cleavage & Defluorination UV->Deg1 First-Order Kinetics Deg2 Hydrolysis & Oxidative Impurities H2O->Deg2 Nucleophilic Attack

Mechanistic pathways of WCK 771 degradation under environmental stress.

Quantitative Storage Data & Diagnostic Markers

To maintain experimental reproducibility, you must strictly adhere to the validated kinetic limits of the compound. Below is a synthesis of quantitative storage parameters and diagnostic markers for tracking degradation impurities (specifically Impurity 5, a known degradation product of WCK 771) 6.

Table 1: WCK 771 Storage Parameters & Kinetic Limits

Storage StateTemperatureMaximum Validated Shelf-LifePrimary Degradation Risk
Dry Powder-20°C3 Years 2Baseline thermal degradation
Dry Powder4°C2 Years 5Hydrolysis (if moisture seal fails)
Stock Solution (DMSO)-80°C6 Months 5Freeze-thaw crystallization stress
Stock Solution (DMSO)-20°C1 Month 5Accelerated nucleophilic attack

Table 2: HPLC Diagnostic Markers for WCK 771 Degradation

AnalyteRetention Time (RT)Origin / Causality
WCK 771 (API)Target BaselineIntact Levonadifloxacin
Impurity 510.91 min 6Primary degradation impurity formed in drug product
Impurities 1-413.35 - 23.96 min 6Process impurities (synthesis artifacts, not storage-related)

Frequently Asked Questions (FAQs) & Troubleshooting

Q: Why does the powder rapidly degrade when left on the benchtop, even in sealed vials? A: Standard laboratory lighting emits UV and high-energy visible wavelengths. Fluoroquinolones absorb these photons, driving the molecule into an excited state that initiates first-order photodegradation 3. Even in a sealed vial, if the glass is not amber or opaque, the piperazine ring will begin to cleave 4.

Q: I stored my WCK 771 at -20°C, but it has clumped and shows reduced solubility in DMSO. What happened? A: This is a classic symptom of hygroscopic condensation. Because WCK 771 is highly hygroscopic 5, opening a cold vial in a humid room causes immediate condensation of atmospheric water onto the powder. This moisture becomes trapped when the vial is resealed, acting as a permanent catalyst for hydrolytic degradation during storage.

Q: How can I verify if my current batch is compromised? A: Run an HPLC-MS/MS scan on a small sample. If you detect a peak at a retention time of ~10.91 minutes, your batch has formed Impurity 5 (the primary degradation product) 6. The batch should be discarded to prevent skewed in vitro or in vivo results.

Experimental Workflow: Self-Validating Inert Aliquoting

To prevent the issues outlined above, you must transition from "bulk storage" to a "single-use inert aliquoting" system. This protocol relies on a self-validating feedback loop to ensure your handling technique is not inadvertently destroying the API.

WCK771_Workflow S1 Desiccation (Equilibrate to RT) S2 Amber Light Weighing S1->S2 S3 Argon Gas Purging S2->S3 S4 Seal & Store (-20°C) S3->S4 S5 HPLC-MS/MS Validation S4->S5

Self-validating inert aliquoting workflow for WCK 771 powder.

Step-by-Step Methodology:
  • Thermal Equilibration: Transfer the bulk WCK 771 vial from the -20°C freezer directly into a vacuum desiccator at room temperature. Leave it sealed for 30–45 minutes.

    • Causality: Allowing the vial to reach room temperature in a dry environment prevents atmospheric moisture from condensing on the hygroscopic powder when the seal is broken.

  • Actinic Shielding: Turn off standard fluorescent laboratory lights. Perform all weighing and handling under amber or red safe-lighting.

    • Causality: Eliminating UV/visible wavelengths halts the first-order photolytic cascade [[3]]().

  • Rapid Aliquoting: Weigh out single-experiment aliquots (e.g., 2–5 mg) into opaque, sterile microcentrifuge tubes or amber glass vials.

  • Atmospheric Displacement: Gently purge the headspace of each aliquot tube with a stream of dry Argon or Nitrogen gas for 3–5 seconds, then immediately cap tightly.

    • Causality: Displacing ambient oxygen and humidity removes the molecular reactants required for oxidative and hydrolytic degradation 1.

  • Self-Validation Checkpoint: Do not assume your purging technique was flawless. Randomly select one sealed aliquot from the newly prepared batch. Dissolve it in DMSO and run an HPLC chromatogram.

    • Validation Criteria: Verify the absence of the degradation peak at RT 10.91 min (Impurity 5) [[6]](). If the baseline is clean, the aliquoting process is validated, and the remaining tubes can be safely stored at -20°C for up to 3 years.

Sources

Troubleshooting

Troubleshooting mutant selection window (MSW) assays for WCK 771

Welcome to the Technical Support Center for WCK 771 (levonadifloxacin) pharmacodynamics. This guide is designed for researchers and drug development professionals conducting Mutant Selection Window (MSW) and Mutant Preve...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for WCK 771 (levonadifloxacin) pharmacodynamics. This guide is designed for researchers and drug development professionals conducting Mutant Selection Window (MSW) and Mutant Prevention Concentration (MPC) assays.

Unlike older fluoroquinolones, WCK 771 is a novel benzoquinolizine quinolone engineered to overcome resistance in Staphylococcus aureus (including MRSA and VISA) by preferentially targeting DNA gyrase[1]. This unique mechanism fundamentally alters its MSW profile, requiring highly optimized in vitro assay conditions to accurately capture its pharmacodynamic properties[2].

Mechanistic Foundation: The MSW Hypothesis

The Mutant Selection Window (MSW) is the dangerous concentration zone where resistant mutant subpopulations are selectively enriched[3]. The lower boundary is the Minimum Inhibitory Concentration (MIC), which suppresses the susceptible majority. The upper boundary is the Mutant Prevention Concentration (MPC), the lowest concentration that blocks the growth of the least susceptible, single-step mutant in a hyper-dense population ( ≥1010 CFU)[3].

WCK 771 exhibits an exceptionally narrow MSW. Because it maintains high affinity for DNA gyrase even when primary mutations are present, a bacterium must acquire multiple concurrent mutations to survive—a statistically improbable event that drastically lowers the MPC[1],[2].

MSW_Workflow A Bacterial Culture (S. aureus) B Centrifugation & Resuspension (Target: 10^10 CFU/mL) A->B C MIC Determination Standard Inoculum (10^5 CFU/mL) A->C V Validation Step: Serial Dilution & Plating (Confirm >10^10 CFU) B->V D MPC Determination High Inoculum (10^10 CFU/mL) B->D G Calculate MSW [Range: MIC to MPC] C->G E Inoculate Agar Plates (WCK 771 Gradient) D->E F Incubate 48h at 37°C E->F F->G

Self-validating workflow for determining the Mutant Selection Window (MSW) of WCK 771.

Validated Protocol: WCK 771 MSW & MPC Assay

To ensure reproducibility and prevent false-positive resistance artifacts, this protocol integrates self-validating checkpoints.

Step 1: Preparation of WCK 771 Agar Gradients

  • Action: Prepare Mueller-Hinton Agar (MHA). Autoclave and cool the agar to exactly 50°C in a water bath before adding WCK 771 (L-arginine salt). Prepare a linear gradient (e.g., 0.5x, 1x, 2x, 4x, 8x the anticipated MIC).

  • Causality: Adding antibiotics to agar hotter than 50°C causes thermal degradation of the benzoquinolizine pharmacophore, artificially inflating the MPC.

Step 2: Hyper-Dense Inoculum Preparation

  • Action: Incubate the S. aureus isolate in Mueller-Hinton Broth (MHB) for 24 hours. Centrifuge the culture at 4,000 × g for 10 minutes. Discard the supernatant and resuspend the pellet in a highly concentrated fraction (e.g., 1/100th) of the original volume using sterile MHB.

  • Causality: The natural mutation frequency for fluoroquinolone resistance is ∼10−8 . To guarantee the presence of first-step mutants, the absolute number of cells plated must exceed 1010 CFU/mL[4].

Step 3: Self-Validation (Inoculum Verification)

  • Action: Perform a serial dilution of your hyper-dense suspension down to 10−8 . Plate 100 µL of the 10−7 and 10−8 dilutions onto antibiotic-free MHA.

  • Causality: If your retrospective colony count yields less than 1010 CFU/mL, your MPC result is invalid, as the assay lacked the statistical power to sample resistant subpopulations[5].

Step 4: Inoculation and Extended Incubation

  • Action: Spread 100 µL of the 1010 CFU/mL suspension onto the WCK 771 gradient plates. Incubate at 37°C for a strict 48 hours .

  • Causality: Mutants surviving near the MPC undergo severe metabolic stress and exhibit a significant fitness cost. A standard 16-20 hour incubation will result in false negatives due to extended lag phases[4].

Step 5: Data Synthesis

  • Action: Record the MIC (from a standard 105 CFU/mL broth microdilution) and the MPC (the lowest agar concentration with zero colony growth from the 1010 CFU plate). The MSW is the numerical gap between these two values.

Quantitative Data Reference

Use the following validated benchmarks to determine if your in vitro assay is performing correctly. WCK 771 is uniquely characterized by an MPC that rarely exceeds 2x to 4x its MIC, unlike older agents where the MPC can be 16x higher[1],[2].

S. aureus PhenotypeWCK 771 MIC Range (µg/mL)WCK 771 MPC Range (µg/mL)MSW ProfileMoxifloxacin MPC (µg/mL)
Quinolone-Susceptible MRSA 0.008 – 0.030.015 – 0.06Narrow ( 2x MIC)0.25 – 0.5
Quinolone-Resistant MRSA (Cipro MIC 16)0.5 – 1.02.0 – 4.0Narrow ( 4x MIC)> 16.0 (Unattainable)
hVISA / VISA 0.25 – 0.51.0 – 2.0Narrow ( 4x MIC)> 8.0

Troubleshooting FAQs

Q1: My MPC plates show a uniform "haze" or confluent background growth at high WCK 771 concentrations. Is this high-level resistance? A: Not necessarily. This is a classic artifact known as the "inoculum effect." When plating 1010 CFU, the massive bacterial load can locally deplete the antibiotic, or dead cells can physically shield living cells from drug exposure. Troubleshooting Step: Wash the bacterial pellet twice with sterile PBS prior to final resuspension. This removes extracellular proteases and debris. True resistant mutants will appear as distinct, countable colonies, not a uniform haze.

Q2: I am recording an unusually wide MSW for WCK 771 against a standard MRSA isolate. What went wrong? A: If the MSW is wide (e.g., MPC is >8x the MIC), suspect drug precipitation or degradation. WCK 771 is formulated as an L-arginine salt for high solubility, but improper agar pH or adding the drug to agar that is too hot will degrade the active moiety. Ensure your MHA is strictly buffered to pH 7.2–7.4 and cooled to 50°C before drug incorporation.

Q3: Why does WCK 771 suppress mutant selection so much better than moxifloxacin or levofloxacin in these assays? A: The narrow MSW is driven by target affinity. Older quinolones target topoisomerase IV (GrlA) first in S. aureus. A single grlA mutation causes a massive jump in the MPC. WCK 771 preferentially targets DNA gyrase (GyrA)[1]. Even if a grlA mutation occurs, WCK 771 retains lethal affinity for GyrA. The bacteria must acquire simultaneous mutations in both gyrA and grlA to survive—a mutational frequency of roughly 10−14 , which is impossible to achieve in a standard 1010 CFU assay[2].

Q4: Can stochastic population dynamics cause inconsistent MPC results between biological replicates? A: Yes. The emergence of resistance from a single cell within the MSW is highly stochastic[5]. If your starting inoculum fluctuates between 5×109 and 2×1010 , the probability of capturing that rare double-mutant changes drastically. This is why the self-validation step (Step 3) is mandatory for every replicate.

References

  • Bhagwat, S. S., Mundkur, L. A., Gupte, S. V., Patel, M. V., & Khorakiwala, H. F. (2006). "The Anti-Methicillin-Resistant Staphylococcus aureus Quinolone WCK 771 Has Potent Activity against Sequentially Selected Mutants, Has a Narrow Mutant Selection Window against Quinolone-Resistant Staphylococcus aureus, and Preferentially Targets DNA Gyrase." Antimicrobial Agents and Chemotherapy, 50(11), 3568–3579. URL:[Link]

  • Bakthavatchalam, Y. D., & Veeraraghavan, B. (2019). "Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent: Review of Current Evidence." Infectious Diseases and Therapy, 9(1), 15–30. URL:[Link]

  • Zhao, X., & Drlica, K. (2003). "The mutant selection window and antimicrobial resistance." Journal of Antimicrobial Chemotherapy, 52(1), 11–17. URL:[Link]

  • Alexander, H. K., & MacLean, R. C. (2018). "Stochastic bacterial population dynamics prevent the emergence of antibiotic resistance within the mutant selection window." bioRxiv. URL:[Link]

  • Firsov, A. A., Vostrov, S. N., Lubenko, I. Y., Drlica, K., Portnoy, Y. A., & Zinner, S. H. (2003). "In Vitro Pharmacodynamic Evaluation of the Mutant Selection Window Hypothesis Using Four Fluoroquinolones against Staphylococcus aureus." Antimicrobial Agents and Chemotherapy, 47(5), 1604–1613. URL:[Link]

Sources

Optimization

Technical Support Center: Enhancing PK/PD Target Accuracy for WCK 771 (Levonadifloxacin)

Welcome to the WCK 771 Technical Support Center. WCK 771 (the intravenous L-arginine salt of levonadifloxacin) is a novel benzoquinolizine fluoroquinolone engineered for potent bactericidal activity against methicillin-r...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the WCK 771 Technical Support Center. WCK 771 (the intravenous L-arginine salt of levonadifloxacin) is a novel benzoquinolizine fluoroquinolone engineered for potent bactericidal activity against methicillin-resistant Staphylococcus aureus (MRSA) and quinolone-resistant S. aureus (QRSA).

This guide provides researchers, pharmacologists, and drug development professionals with validated protocols, data frameworks, and troubleshooting FAQs to accurately determine and optimize pharmacokinetic/pharmacodynamic (PK/PD) targets in preclinical models.

Section 1: Core Experimental Workflow

Neutropenic Murine Lung Infection Model for WCK 771

Causality & Rationale: To accurately identify the specific PK/PD index (e.g., fAUC/MIC) driving WCK 771 efficacy, researchers must utilize a neutropenic model. By eliminating circulating neutrophils, this model isolates the drug's direct bactericidal effect from the host's innate immune response, creating a self-validating system for exposure-response modeling 1.

Step-by-Step Methodology:

  • Inoculum Preparation: Grow S. aureus (MRSA or QRSA clinical isolates) to the logarithmic growth phase in cation-adjusted Mueller-Hinton broth. Adjust the bacterial suspension to yield approximately 107 CFU/mL.

  • Induction of Neutropenia: Inject Swiss albino mice intraperitoneally with cyclophosphamide (150 mg/kg on Day -4 and 100 mg/kg on Day -1 prior to infection) to induce profound neutropenia.

  • Infection Establishment: Anesthetize the mice and inoculate 50 μL of the prepared bacterial suspension intranasally to establish a robust lung infection 2.

  • Dose Fractionation Study: Two hours post-infection, administer WCK 771 subcutaneously. Utilize a dose fractionation design (e.g., total daily doses ranging from 12.5 to 400 mg/kg/day, divided into q6h, q12h, and q24h regimens). This mathematical separation is critical to decouple Cmax​ , AUC, and T>MIC .

  • Pharmacokinetic Sampling: Collect blood via cardiac puncture and bronchoalveolar lavage (BAL) fluid at multiple time points (0.25 to 24 hours) to determine both plasma and epithelial lining fluid (ELF) drug concentrations.

  • Protein Binding Assessment: Perform ultrafiltration on mouse plasma at 37°C to determine the unbound (free) fraction of WCK 771.

  • Pharmacodynamic Endpoint: At 24 hours post-therapy initiation, euthanize the mice, aseptically remove and homogenize the lungs, and plate serial dilutions to enumerate CFU/lung. Calculate the change in log10​ CFU compared to the 0-hour control mice.

  • Mathematical Modeling: Employ an inhibitory sigmoid Emax​ model to correlate the free PK/PD indices (fAUC/MIC, f Cmax​ /MIC, f T>MIC ) with the change in log10​ CFU.

Workflow A 1. Isolate Preparation (MRSA/QRSA) B 2. Neutropenic Murine Lung Infection A->B C 3. WCK 771 Dosing (Fractionation Study) B->C D 4. PK Sampling (Plasma & ELF) C->D F 6. PD Assessment (CFU/lung enumeration) C->F E 5. Protein Binding Assay (Ultrafiltration) D->E G 7. PK/PD Index Calculation (fAUC/MIC) E->G F->G

WCK 771 PK/PD evaluation workflow in a neutropenic murine lung infection model.

Section 2: Quantitative Data & PK/PD Targets

To evaluate target attainment in clinical simulations, researchers must benchmark their experimental data against established in vivo targets. WCK 771 demonstrates a high plasma protein binding rate; therefore, all efficacy indices must be rigorously corrected for the free fraction ( f ).

Table 1: Key PK/PD Parameters and Efficacy Targets for WCK 771 against S. aureus

Parameter / TargetValue / MagnitudeClinical & Experimental Significance
Primary PK/PD Driver fAUC/MICExhibits the best correlation with in vivo pathogen eradication ( R2>0.92 ) [[2]]().
Plasma Protein Binding ~80% - 85%Essential for calculating the microbiologically active free drug fraction 3, 4.
ELF to Plasma Ratio 7.66 (Unbound)Indicates massive intrapulmonary accumulation, ideal for treating respiratory infections 4.
Target for Net Stasis 8.1 ± 6.0Minimum fAUC/MIC exposure required to prevent bacterial growth in vivo1.
Target for 1-log10 Kill 25.8 ± 12.3Target fAUC/MIC exposure for robust bactericidal efficacy against MRSA/QRSA 1.

Section 3: Troubleshooting Guides & FAQs

Q1: Why is my calculated fAUC/MIC failing to predict in vivo efficacy accurately? A: The most common mechanistic error is miscalculating the unbound fraction of the drug. WCK 771 is highly protein-bound (~80-85%) [[3]](), [[4]](). If you use total AUC instead of fAUC, you will drastically overestimate target attainment. Ensure that you are performing ultrafiltration or equilibrium dialysis specifically on the plasma of your test species (e.g., murine plasma) at physiological temperature (37°C), as protein binding is both species-dependent and temperature-sensitive.

Q2: How do I prevent the emergence of resistance in my in vitro hollow-fiber infection models? A: WCK 771 possesses a unique dual-targeting mechanism. Unlike older fluoroquinolones that primarily target Topoisomerase IV in Gram-positive organisms, WCK 771 has a preferential affinity for DNA gyrase 5. To suppress resistance, you must dose the hollow-fiber system to achieve concentrations above the Mutant Prevention Concentration (MPC). For WCK 771, the MPC for MRSA/QRSA is typically only 2x the MIC, resulting in a very narrow mutant selection window (MSW) 6, 5. Ensure your f Cmax​ exceeds this narrow MSW early in the dosing interval.

MOA WCK WCK 771 (Levonadifloxacin) Gyrase DNA Gyrase (Primary Target) High Affinity WCK->Gyrase Preferential Binding TopoIV Topoisomerase IV (Secondary Target) WCK->TopoIV Dual Action Bactericidal Rapid Bactericidal Action (Biofilm & Planktonic) Gyrase->Bactericidal TopoIV->Bactericidal Resistance Suppression of Resistance (Narrow MSW) Bactericidal->Resistance

Dual-target mechanism of WCK 771 ensuring rapid bactericidal action and resistance suppression.

Q3: I am observing highly variable intrapulmonary concentrations in my lung infection model. What is causing this? A: Variability in lung penetration often stems from the methodology used to sample Epithelial Lining Fluid (ELF). WCK 771 exhibits an exceptionally high ELF-to-unbound plasma penetration ratio of approximately 7.66 4. If your bronchoalveolar lavage (BAL) technique is inconsistent, or if you fail to use urea as an endogenous marker to correct for BAL fluid dilution, your ELF concentration calculations will be erratic. Always quantify urea in both plasma and BAL fluid to accurately determine the true ELF volume.

Q4: During dose fractionation, should I focus on optimizing f Cmax​ /MIC or fAUC/MIC? A: While fluoroquinolones are generally considered concentration-dependent killers (suggesting f Cmax​ /MIC is important), rigorous 24-hour dose fractionation studies for WCK 771 in neutropenic murine models have definitively shown that fAUC/MIC exhibits the best correlation with efficacy ( R2>0.92 ) [[2]](). Your experimental design should prioritize achieving the target fAUC/MIC (mean 25.8 for a 1-log kill) rather than merely maximizing peak concentrations 1.

References

  • In Vivo Pharmacokinetic/Pharmacodynamic Targets of Levonadifloxacin against Staphylococcus aureus in a Neutropenic Murine Lung Infection Model. nih.gov.1

  • LEVONADIFLOXACIN INJECTION (IV) 800mg/100ml. emrok.co.in. 6

  • In Vivo Pharmacokinetic/Pharmacodynamic Targets of Levonadifloxacin against Staphylococcus aureus in a Neutropenic Murine Lung Infection Model | Antimicrobial Agents and Chemotherapy. asm.org. 2

  • Antistaphylococcal Activity of WCK 771, a Tricyclic Fluoroquinolone, in Animal Infection Models. asm.org. 3

  • The Anti-Methicillin-Resistant Staphylococcus aureus Quinolone WCK 771 Has Potent Activity against Sequentially Selected Mutants. nih.gov. 5

  • Intrapulmonary Pharmacokinetics of Levonadifloxacin following Oral Administration of Alalevonadifloxacin to Healthy Adult Subjects | Antimicrobial Agents and Chemotherapy. asm.org. 4

Sources

Reference Data & Comparative Studies

Validation

WCK 771 vs. Ciprofloxacin: A Comparative Efficacy Analysis in Quinolone-Resistant Staphylococci

In the landscape of antimicrobial resistance, the dwindling efficacy of established antibiotics against resilient pathogens like Staphylococcus aureus presents a formidable challenge to clinicians and researchers. Among...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of antimicrobial resistance, the dwindling efficacy of established antibiotics against resilient pathogens like Staphylococcus aureus presents a formidable challenge to clinicians and researchers. Among these, quinolone-resistant staphylococci, particularly methicillin-resistant S. aureus (MRSA), have become a significant concern. This guide provides a detailed, data-driven comparison of WCK 771 (levonadifloxacin) and ciprofloxacin, focusing on their efficacy against these problematic strains. Our analysis is grounded in peer-reviewed experimental data to offer actionable insights for the research and drug development community.

Introduction: The Evolving Threat of Quinolone Resistance in Staphylococci

Quinolone antibiotics, such as ciprofloxacin, have long been a cornerstone in treating various bacterial infections. Their mechanism of action involves the inhibition of bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV, which are essential for DNA replication, repair, and recombination[1][2]. However, the widespread use of these agents has inevitably led to the emergence of resistance, especially in adaptable pathogens like S. aureus.

Resistance to quinolones in staphylococci primarily arises from two mechanisms:

  • Target-site mutations: Stepwise mutations in the quinolone resistance-determining regions (QRDRs) of the genes encoding DNA gyrase (gyrA and gyrB) and topoisomerase IV (grlA and grlB, also known as parC and parE) reduce the binding affinity of the antibiotic to its target enzymes[3][4][5][6].

  • Efflux pumps: Overexpression of efflux pumps, such as NorA, actively transports the antibiotic out of the bacterial cell, preventing it from reaching its intracellular targets[3][7].

This escalating resistance has necessitated the development of new quinolones with improved activity against these resistant strains. WCK 771, a novel benzoquinolizine fluoroquinolone, has emerged as a promising candidate.

Mechanisms of Action: A Tale of Two Quinolones

While both ciprofloxacin and WCK 771 belong to the quinolone class, their interactions with bacterial topoisomerases exhibit crucial differences that underpin their varying efficacy against resistant strains.

Ciprofloxacin: This second-generation fluoroquinolone generally exhibits a dual-targeting mechanism, inhibiting both DNA gyrase and topoisomerase IV[1][2]. However, in S. aureus, topoisomerase IV is often the primary target. This has significant implications for resistance development, as a single mutation in the grlA gene can confer a notable increase in the minimum inhibitory concentration (MIC) of ciprofloxacin.

WCK 771 (Levonadifloxacin): In contrast, WCK 771 demonstrates a differentiated mechanism of action characterized by a strong and preferential affinity for staphylococcal DNA gyrase[8][9][10][11]. This preferential targeting of DNA gyrase is a key factor in its enhanced potency against quinolone-resistant S. aureus (QRSA) that harbor mutations in topoisomerase IV[9]. Furthermore, WCK 771 is not a substrate for the NorA efflux pump, a common mechanism of resistance to ciprofloxacin[7][12][13].

cluster_ciprofloxacin Ciprofloxacin Mechanism cluster_wck771 WCK 771 Mechanism Ciprofloxacin Ciprofloxacin Topoisomerase_IV Topoisomerase IV (Primary Target in S. aureus) Ciprofloxacin->Topoisomerase_IV DNA_Gyrase_Cipro DNA Gyrase Ciprofloxacin->DNA_Gyrase_Cipro DNA_Replication_Inhibition_Cipro Inhibition of DNA Replication Topoisomerase_IV->DNA_Replication_Inhibition_Cipro DNA_Gyrase_Cipro->DNA_Replication_Inhibition_Cipro WCK_771 WCK 771 DNA_Gyrase_WCK DNA Gyrase (Preferential Target) WCK_771->DNA_Gyrase_WCK Topoisomerase_IV_WCK Topoisomerase IV WCK_771->Topoisomerase_IV_WCK DNA_Replication_Inhibition_WCK Inhibition of DNA Replication DNA_Gyrase_WCK->DNA_Replication_Inhibition_WCK Topoisomerase_IV_WCK->DNA_Replication_Inhibition_WCK

Caption: Comparative mechanisms of action of Ciprofloxacin and WCK 771 in S. aureus.

Comparative In Vitro Efficacy: A Quantitative Analysis

The most direct measure of an antibiotic's potency is its Minimum Inhibitory Concentration (MIC), the lowest concentration of the drug that prevents visible growth of a bacterium. Multiple studies have compared the MICs of WCK 771 and ciprofloxacin against both quinolone-susceptible and quinolone-resistant staphylococci. The data consistently demonstrates the superior activity of WCK 771 against resistant isolates.

MIC Data Against Staphylococcus aureus
Organism TypeAntibioticMIC50 (µg/mL)MIC90 (µg/mL)
Quinolone-Susceptible S. aureus WCK 7710.0080.015
Ciprofloxacin0.120.25
Quinolone-Resistant S. aureus WCK 7710.51.0
Ciprofloxacin>32>32

Data synthesized from Jacobs et al., 2004[12][13].

As the table illustrates, while both drugs are potent against susceptible strains, the difference in efficacy becomes stark when tested against resistant isolates. WCK 771 maintains a clinically relevant MIC90 of 1.0 µg/mL, whereas the MIC90 for ciprofloxacin exceeds 32 µg/mL, rendering it ineffective[12][13].

MIC Data Against Staphylococcus epidermidis
Organism TypeAntibioticMIC50 (µg/mL)MIC90 (µg/mL)
Quinolone-Susceptible S. epidermidis WCK 7710.0150.03
Ciprofloxacin0.250.5
Quinolone-Resistant S. epidermidis WCK 7710.50.5
Ciprofloxacin>32>32

Data synthesized from Jacobs et al., 2004[12][13].

A similar trend is observed with S. epidermidis, a common cause of nosocomial and device-related infections. WCK 771's potency against quinolone-resistant strains remains high, with an MIC90 of 0.5 µg/mL[12].

Overcoming Resistance Mechanisms: The WCK 771 Advantage

The superior performance of WCK 771 against quinolone-resistant staphylococci can be attributed to its ability to circumvent the two primary modes of resistance.

Evasion of Efflux Pumps

The NorA efflux pump is a well-characterized mechanism of quinolone resistance in S. aureus. Ciprofloxacin is a known substrate for this pump, meaning it is actively removed from the bacterial cell, reducing its intracellular concentration and efficacy. In contrast, studies have shown that WCK 771 is not a substrate for the NorA pump[7][12][13]. This is evident from experiments where the MIC of ciprofloxacin against a NorA-overexpressing strain is significantly reduced in the presence of an efflux pump inhibitor like reserpine, while the MIC of WCK 771 remains largely unaffected[7].

cluster_cipro_efflux Ciprofloxacin and NorA Efflux Pump cluster_wck771_efflux WCK 771 and NorA Efflux Pump Ciprofloxacin_in Ciprofloxacin (extracellular) Ciprofloxacin_out Ciprofloxacin (intracellular) Ciprofloxacin_in->Ciprofloxacin_out Enters Cell NorA_Cipro NorA Efflux Pump Ciprofloxacin_out->NorA_Cipro Substrate Target_Cipro DNA Gyrase / Topo IV Ciprofloxacin_out->Target_Cipro Reduced Concentration NorA_Cipro->Ciprofloxacin_in Efflux WCK771_in WCK 771 (extracellular) WCK771_out WCK 771 (intracellular) WCK771_in->WCK771_out Enters Cell NorA_WCK771 NorA Efflux Pump WCK771_out->NorA_WCK771 Not a Substrate Target_WCK771 DNA Gyrase WCK771_out->Target_WCK771 Effective Concentration

Caption: Interaction of Ciprofloxacin and WCK 771 with the NorA efflux pump.

Activity Against Strains with Target-Site Mutations

WCK 771's high affinity for DNA gyrase allows it to maintain activity even against strains with mutations that confer high-level resistance to other quinolones[8]. Studies have shown that WCK 771 exhibits superior MICs compared to other quinolones against strains with double and triple mutations in the gyrA and grlA genes[8]. This suggests that the structural modifications in WCK 771 allow it to bind effectively to the mutated enzyme-DNA complex, a feat that ciprofloxacin cannot achieve.

Bactericidal Activity and Mutant Prevention

Beyond static MIC measurements, the dynamics of bacterial killing are crucial for clinical success. Time-kill assays have demonstrated that WCK 771 exhibits concentration-independent bactericidal activity against quinolone-resistant staphylococci[12][13]. Notably, at clinically relevant concentrations, WCK 771 was bactericidal against high-density inocula (10⁸ CFU/mL) of quinolone-resistant strains, whereas other quinolones like moxifloxacin were only bacteriostatic under similar conditions[12].

Furthermore, the mutant prevention concentration (MPC) is a key pharmacodynamic parameter that measures the antibiotic concentration required to prevent the emergence of resistant mutants. WCK 771 has been shown to have a narrow mutant selection window, with MPCs for the majority of high-level quinolone-resistant clinical isolates falling within a therapeutically achievable range (≤2 µg/ml for 68% of strains)[8].

In Vivo Efficacy: Translating In Vitro Potency to Animal Models

The superior in vitro activity of WCK 771 has been corroborated in animal infection models. In a mouse model of systemic infection caused by a NorA-overexpressing S. aureus strain, the 50% effective dose (ED50) of ciprofloxacin was elevated by more than 20-fold compared to the non-effluxing strain. In contrast, there was only a one-fold difference in the ED50 of WCK 771, confirming its ability to evade this resistance mechanism in vivo[7].

In a mouse cellulitis model with quinolone-resistant MRSA, WCK 771 demonstrated superior activity compared to moxifloxacin, vancomycin, and linezolid[7]. These findings underscore the potential of WCK 771 for treating severe staphylococcal infections, including those caused by multidrug-resistant strains.

Experimental Methodologies

The data presented in this guide is based on standard, validated microbiological techniques.

Minimum Inhibitory Concentration (MIC) Determination

A Prepare serial two-fold dilutions of antibiotic in microtiter plate B Inoculate wells with standardized bacterial suspension (e.g., 5x10^5 CFU/mL) A->B C Incubate at 35-37°C for 16-20 hours B->C D Visually inspect for turbidity (bacterial growth) C->D E MIC is the lowest concentration with no visible growth D->E

Caption: Workflow for MIC determination by broth microdilution.

This protocol follows the guidelines established by the Clinical and Laboratory Standards Institute (CLSI). Briefly, serial dilutions of the antibiotic are prepared in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test organism. Following overnight incubation, the wells are examined for visible bacterial growth. The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits growth.

Time-Kill Assay

This dynamic assay assesses the rate of bacterial killing over time. A standardized bacterial inoculum is added to a flask containing the antibiotic at a specific concentration (e.g., 2x, 4x, or 8x the MIC). At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), aliquots are removed, serially diluted, and plated on agar to determine the number of viable bacteria (CFU/mL). A bactericidal effect is typically defined as a ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum.

Conclusion and Future Perspectives

The accumulated evidence strongly supports the superior efficacy of WCK 771 over ciprofloxacin against quinolone-resistant staphylococci. This advantage is multifactorial, stemming from its preferential targeting of DNA gyrase, its ability to evade the NorA efflux pump, and its potent bactericidal activity against both low and high bacterial inocula.

For researchers and drug development professionals, the story of WCK 771 offers a compelling case study in overcoming established resistance mechanisms through rational drug design. Its unique properties make it a valuable agent for treating infections caused by multidrug-resistant S. aureus and coagulase-negative staphylococci. As resistance continues to evolve, the development and strategic deployment of novel agents like WCK 771 will be paramount in ensuring continued efficacy against these formidable pathogens.

References

  • Mechanisms of 4-quinolone resistance in quinolone-resistant and methicillin-resistant Staphylococcus aureus isolates from Japan and China. PubMed, National Center for Biotechnology Information. [Link]

  • In Vitro Activity of the New Quinolone WCK 771 against Staphylococci. PMC, National Center for Biotechnology Information. [Link]

  • The anti-methicillin-resistant Staphylococcus aureus quinolone WCK 771 has potent activity against sequentially selected mutants, has a narrow mutant selection window against quinolone-resistant Staphylococcus aureus, and preferentially targets DNA gyrase. PubMed, National Center for Biotechnology Information. [Link]

  • In Vitro activity of a Novel Benzoquinolizine Antibiotic, Levonadifloxacin (WCK 771) against Blood Stream Gram-Positive Isolates from a Tertiary Care Hospital. Thieme Connect. [Link]

  • Mechanism of quinolone resistance in Staphylococcus aureus. PubMed, National Center for Biotechnology Information. [Link]

  • The Anti-Methicillin-Resistant Staphylococcus aureus Quinolone WCK 771 Has Potent... PMC, National Center for Biotechnology Information. [Link]

  • Antistaphylococcal Activity of WCK 771, a Tricyclic Fluoroquinolone, in Animal Infection Models. PMC, National Center for Biotechnology Information. [Link]

  • Ciprofloxacin. Wikipedia. [Link]

  • Mechanisms of action of quinolones against staphylococci and relationship with their in vitro bactericidal activity. PubMed, National Center for Biotechnology Information. [Link]

  • Mechanisms of Action of Quinolones against Staphylococci and Relationship with Their in vitro Bactericidal Activity. Karger Publishers. [Link]

  • Ciprofloxacin enhances the biofilm formation of Staphylococcus aureus via an agrC-dependent mechanism. Frontiers. [Link]

  • The resistance mechanisms of bacteria against ciprofloxacin and new approaches for enhancing the efficacy of this antibiotic. PMC, National Center for Biotechnology Information. [Link]

  • Levonadifloxacin (WCK 771) exerts potent intracellular activity against Staphylococcus aureus in THP-1 monocytes at clinically relevant concentrations. ResearchGate. [Link]

  • Mechanisms of clinical resistance to fluoroquinolones in Staphylococcus aureus. Antimicrobial Agents and Chemotherapy, ASM Journals. [Link]

  • Quinolone Resistance Mechanisms in Staphylococcus aureus. Grantome. [Link]

  • In vitro bactericidal activity of levonadifloxacin (WCK 771) against methicillin- and quinolone-resistant Staphylococcus aureus biofilms. PubMed, National Center for Biotechnology Information. [Link]

  • Mechanism of quinolone resistance in Staphylococcus aureus. ResearchGate. [Link]

  • In vitro bactericidal activity of levonadifloxacin (WCK 771) against methicillin- and quinolone-resistant Staphylococcus aureus biofilms. ResearchGate. [Link]

  • In vitro activity of the new quinolone WCK 771 against staphylococci. PubMed, National Center for Biotechnology Information. [Link]

Sources

Comparative

Comparative Analysis of WCK 771 and Clinafloxacin: DNA Gyrase Affinity and Pharmacodynamic Profiling

Executive Summary The evolution of fluoroquinolone resistance, particularly in Gram-positive pathogens like Staphylococcus aureus, has necessitated the development of agents with optimized target affinities. Older fluoro...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The evolution of fluoroquinolone resistance, particularly in Gram-positive pathogens like Staphylococcus aureus, has necessitated the development of agents with optimized target affinities. Older fluoroquinolones primarily target topoisomerase IV in Gram-positive bacteria, rendering them vulnerable to single-step mutations (e.g., in grlA or parC). In contrast, WCK 771 (levonadifloxacin) and clinafloxacin represent a paradigm shift. Both compounds exhibit a remarkably high affinity for DNA gyrase (GyrA) , effectively bypassing the traditional mutational pathways that confer resistance to earlier generations.

This guide objectively compares the mechanistic behavior, structural advantages, and experimental validation protocols for WCK 771 and clinafloxacin, providing drug development professionals with actionable, self-validating methodologies for assessing target affinity.

Mechanistic Paradigm: Shifting the Primary Target

In S. aureus, DNA gyrase and topoisomerase IV are essential enzymes that manage DNA topology during replication. Fluoroquinolones exert bactericidal activity by stabilizing enzyme-DNA cleavage complexes, leading to fatal double-stranded DNA breaks.

The primary target of a fluoroquinolone is defined as the enzyme for which the drug has the highest affinity; consequently, it is the enzyme whose genetic mutation causes the first significant increase in the Minimum Inhibitory Concentration (MIC).

  • Older Quinolones (e.g., Levofloxacin): Preferentially target topoisomerase IV. A single mutation in grlA drastically increases the MIC, leading to rapid clinical resistance.

  • WCK 771 & Clinafloxacin: Preferentially target DNA gyrase. Genomic characterization of mutants selected by1 [1], with no MIC increase observed in grlA mutants. Clinafloxacin operates as a highly potent dual-acting agent, but its intrinsic affinity for DNA gyrase mirrors the activity profile of WCK 771, maintaining superiority against strains with double and triple mutations [1].

Mechanism cluster_0 Older Quinolones (e.g., Levofloxacin) cluster_1 WCK 771 & Clinafloxacin FQ Fluoroquinolone Exposure TopoIV Primary Target: Topoisomerase IV FQ->TopoIV Gyrase Primary Target: DNA Gyrase (GyrA) FQ->Gyrase Resist Single-Step Mutation Rapid Resistance TopoIV->Resist Dual High Affinity Binding Blocks Ligation Gyrase->Dual Cidal Bacterial Cell Death (Narrow MSW) Dual->Cidal

Figure 1: Differential targeting pathways of older fluoroquinolones vs WCK 771 and clinafloxacin.

Structural Drivers of Affinity

WCK 771 is the arginine salt of the active S-(−) isomer of nadifloxacin. Its unique benzoquinolizine core is attached to a non-basic hydroxy piperidine side chain.2 [2], facilitating rapid intracellular accumulation. This structural feature, combined with its resistance to NorA efflux pumps,3 [3].

Comparative Efficacy and Affinity Data

To objectively compare the affinity and resulting efficacy of these compounds, we evaluate their behavior against genetically defined isogenic mutants. The Mutant Prevention Concentration (MPC) defines the threshold required to prevent the growth of first-step resistant mutants.

CompoundPrimary Target in S. aureusMIC (μg/mL) vs. Wild-TypeMIC Shift vs. gyrA MutantMIC Shift vs. grlA MutantMPC (μg/mL) vs. QRSA Isolates
WCK 771 DNA Gyrase~0.0152-fold increaseNo increase≤ 2 - 4 (Narrow MSW)
Clinafloxacin DNA Gyrase (Dual)~0.015 - 0.032-fold increaseMinimal increase≤ 2 - 4 (Narrow MSW)
Levofloxacin Topoisomerase IV~0.25No increase4 to 8-fold increase> 16 (Wide MSW)

Data synthesized from in vitro pharmacodynamic profiling of quinolone-resistant S. aureus (QRSA). [1][3]

Self-Validating Experimental Methodologies

To accurately assess DNA gyrase affinity and pharmacodynamic properties, researchers must utilize a self-validating experimental workflow. The following protocols detail the causality behind each procedural step to ensure scientific rigor.

Protocol Inoculum Isogenic Mutants (gyrA, grlA, WT) MIC Broth Microdilution (Determine MIC) Inoculum->MIC MPC Agar Dilution (10^10 CFU/mL) Inoculum->MPC MSW Calculate MSW (MPC / MIC) MIC->MSW MPC->MSW IC50 Enzymatic Assay (Quantify IC50) MSW->IC50

Figure 2: Self-validating workflow for assessing target affinity and Mutant Selection Window.

Protocol 1: Target Affinity via Isogenic Mutant MIC Shift

Purpose: To biochemically prove whether a compound primarily targets DNA gyrase or Topoisomerase IV by measuring susceptibility shifts in genetically defined mutants.

  • Strain Preparation: Culture S. aureus wild-type (e.g., ATCC 29213) alongside well-characterized isogenic single mutants (gyrA S84L, grlA S80F) and double mutants.

    • Causality: Using isogenic strains ensures that any observed shift in MIC is exclusively due to the target site mutation, eliminating confounding variables like variable efflux pump expression.

  • Broth Microdilution: Prepare serial two-fold dilutions of WCK 771, clinafloxacin, and a control (levofloxacin) in cation-adjusted Mueller-Hinton broth (CAMHB). Inoculate with 5×105 CFU/mL.

  • Incubation & Reading: Incubate at 37°C for 18-24 hours. The MIC is the lowest concentration inhibiting visible growth.

  • System Validation Check: The assay is only valid if the levofloxacin control shows a massive MIC shift (≥4-fold) against the grlA mutant but no shift against the gyrA mutant. If this holds true, the system is validated. A subsequent shift in WCK 771 or clinafloxacin only against the gyrA mutant definitively proves DNA gyrase is the primary target.

Protocol 2: Mutant Prevention Concentration (MPC) Assay

Purpose: To determine the upper boundary of the Mutant Selection Window (MSW), reflecting the drug's ability to eradicate high-density bacterial populations without selecting for resistance.

  • High-Density Inoculum Preparation: Grow the wild-type S. aureus strain to the late logarithmic phase. Centrifuge and resuspend to achieve a hyper-dense concentration of ≥1010 CFU/mL.

    • Causality: The spontaneous mutation rate for fluoroquinolone resistance is roughly 1 in 107 to 109 . By plating 1010 CFU, we statistically guarantee the presence of first-step resistant mutants in the sample.

  • Agar Dilution: Plate 100 μL aliquots of the high-density suspension onto Mueller-Hinton agar plates containing varying concentrations of WCK 771 or clinafloxacin (from 0.5× to 16× the baseline MIC).

  • Incubation: Incubate plates for 48 to 72 hours at 37°C.

    • Causality: Extended incubation is required because target-site mutants often exhibit a biological fitness cost, resulting in slower growth rates compared to the wild-type.

  • Calculation: The MPC is recorded as the lowest drug concentration that completely suppresses the growth of any colonies. The MSW is calculated as the range between the MIC and the MPC.

  • System Validation Check: Sequence the QRDR (Quinolone Resistance-Determining Region) of any colonies that grow at intermediate concentrations. If WCK 771 is tested, these breakthrough colonies must predominantly harbor gyrA mutations. If grlA mutations appear first, the compound preparation or strain identity is compromised.

Conclusion

Both WCK 771 and clinafloxacin bypass the traditional pitfalls of older fluoroquinolones by exhibiting a profound, primary affinity for DNA gyrase in Gram-positive pathogens. This mechanistic advantage translates into a highly potent bactericidal profile against sequentially selected mutants and a narrow Mutant Selection Window. By utilizing the self-validating protocols outlined above, researchers can accurately quantify and compare the target-level interactions of novel quinolone candidates against these benchmark agents.

References

  • Bhagwat, S. S., et al. "The Anti-Methicillin-Resistant Staphylococcus aureus Quinolone WCK 771 Has Potent Activity against Sequentially Selected Mutants, Has a Narrow Mutant Selection Window against Quinolone-Resistant Staphylococcus aureus, and Preferentially Targets DNA Gyrase." Antimicrobial Agents and Chemotherapy (2006).
  • Bakthavatchalam, Y. D., et al. "Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent." Dove Medical Press - Drug Design, Development and Therapy (2019).
  • Patel, M. V., et al. "Antistaphylococcal Activity of WCK 771, a Tricyclic Fluoroquinolone, in Animal Infection Models." Antimicrobial Agents and Chemotherapy (2004).

Sources

Validation

Comparative Pharmacokinetics of Intravenous WCK 771 and Oral WCK 2349: A Technical Guide

Executive Summary The clinical management of multidrug-resistant Gram-positive infections—particularly those caused by methicillin-resistant Staphylococcus aureus (MRSA)—requires antimicrobial agents that offer seamless...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The clinical management of multidrug-resistant Gram-positive infections—particularly those caused by methicillin-resistant Staphylococcus aureus (MRSA)—requires antimicrobial agents that offer seamless intravenous (IV) to oral transition without compromising systemic exposure. Levonadifloxacin, a novel benzoquinolizine fluoroquinolone, addresses this need through two distinct formulations: WCK 771 (IV) and WCK 2349 (oral). This guide objectively compares their pharmacokinetic (PK) profiles, mechanistic rationale, and intrapulmonary penetration, providing drug development professionals with validated experimental methodologies and comparative data.

Mechanistic Rationale: The Prodrug Advantage

Levonadifloxacin exhibits potent bactericidal activity by targeting both DNA gyrase and topoisomerase IV[1]. However, the parent molecule is inherently lipophilic and poorly soluble in water, presenting a significant barrier to gastrointestinal absorption[2].

To engineer a solution, researchers developed two distinct salt forms:

  • WCK 771 (Intravenous): Formulated as an L-arginine salt tetrahydrate, optimizing the drug for direct systemic infusion[2].

  • WCK 2349 / Alalevonadifloxacin (Oral): Formulated as an L-alanine ester mesylate salt[2]. The addition of the L-alanine ester drastically increases hydrophilicity, allowing rapid dissolution in gastrointestinal fluids.

Causality of Prodrug Cleavage: The oral formulation acts as a self-validating delivery system. Upon absorption, ubiquitous esterase enzymes in the gut wall, blood, and liver rapidly cleave the L-alanine ester[3]. This enzymatic hydrolysis releases the active parent drug (levonadifloxacin) into systemic circulation so efficiently that the oral prodrug achieves an absolute bioavailability of ~89%, nearly mirroring the IV pharmacokinetic profile[2].

Comparative Pharmacokinetic Data

The following table synthesizes steady-state pharmacokinetic parameters following multiple ascending doses (Day 5) of 1000 mg administered every 12 hours (q12h) in healthy adult subjects[3].

Pharmacokinetic ParameterIV WCK 771 (1000 mg q12h)Oral WCK 2349 (1000 mg q12h)
Cmax (µg/mL) 38.5429.68
AUC(0–12) (µg·h/mL) 213.30186.36
Bioavailability (%) 100 (Direct Infusion)~89.0
Clearance (CLss) (L/h) 6.7 – 8.27.2 – 8.17 (Apparent CL/F)
Half-life (t1/2) (h) 8.5 – 12.08.5 – 12.0

Data Interpretation: The AUC(0-12) of oral WCK 2349 is highly comparable to IV WCK 771, confirming that the prodrug's GI absorption and subsequent esterase cleavage provide sufficient systemic exposure to justify a 1:1 clinical dose switch[3].

Intrapulmonary Penetration Dynamics

For respiratory indications such as community-acquired bacterial pneumonia (CABP), a drug must penetrate the lung tissue effectively. Levonadifloxacin demonstrates exceptional permeation into the pulmonary compartment[4].

Following oral administration of WCK 2349, the calculated 24-hour AUC in the Epithelial Lining Fluid (ELF) reaches 345 mg·h/L—the highest among all marketed fluoroquinolones[4]. The penetration ratios relative to unbound plasma levonadifloxacin are[5]:

  • ELF to Unbound Plasma Ratio: 7.66

  • Alveolar Macrophage (AM) to Unbound Plasma Ratio: 1.58

Experimental Protocol: Clinical PK & Intrapulmonary Workflow

To ensure scientific integrity, the determination of plasma, ELF, and AM concentrations relies on a self-validating clinical and bioanalytical workflow.

Step 1: Subject Dosing & Equilibration Administer WCK 2349 (1000 mg twice daily) to healthy subjects for 5 days to achieve steady-state pharmacokinetics[5]. Causality: Steady-state evaluation is mandatory to account for drug accumulation and accurately calculate clearance (CL/F) and volume of distribution (V/F) under clinical conditions.

Step 2: Bronchoalveolar Lavage (BAL) & Blood Sampling Collect serial venous blood samples over a 12-hour interval. Concurrently, perform standardized BAL using four 50 mL aliquots of sterile 0.9% saline[5].

Step 3: Sample Processing & Dilution Correction (Self-Validating Step) Centrifuge the BAL fluid to separate the alveolar macrophage (AM) cell pellet from the supernatant (ELF). Perform a urea assay on both the plasma and the BAL supernatant. Causality: The 0.9% saline wash heavily dilutes the native ELF, meaning direct drug measurement would artificially underestimate lung penetration. Because urea diffuses freely across the alveolar-capillary membrane, its concentration in plasma equals that in native ELF. By measuring urea in the diluted BAL fluid and comparing it to plasma urea, researchers calculate a precise dilution factor, creating a mathematically validated correction for the final ELF drug concentration.

Step 4: LC-MS/MS Quantification Isolate levonadifloxacin using protein precipitation with acetonitrile, followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[2]. Causality: Levonadifloxacin is ~81-86% protein-bound[2]. Acetonitrile forcefully denatures plasma and ELF proteins, disrupting drug-protein binding to ensure 100% total drug recovery. LC-MS/MS provides high-specificity mass filtering, eliminating matrix interference from endogenous lung lipids or residual plasma proteins.

Workflow Visualization

PK_Workflow WCK2349 Oral WCK 2349 (Alalevonadifloxacin) GI GI Tract Absorption (~89% Bioavailability) WCK2349->GI WCK771 IV WCK 771 (Levonadifloxacin) Systemic Systemic Circulation (Active Parent Drug) WCK771->Systemic Direct Infusion Esterase Esterase Cleavage (Gut, Blood, Liver) GI->Esterase Esterase->Systemic Rapid Cleavage ELF Epithelial Lining Fluid (Penetration Ratio: 7.66) Systemic->ELF Diffusion AM Alveolar Macrophages (Penetration Ratio: 1.58) Systemic->AM Cellular Uptake

Fig 1: Pharmacokinetic workflow and prodrug cleavage pathway of WCK 2349 and WCK 771.

References

  • Intrapulmonary Pharmacokinetics of Levonadifloxacin following Oral Administration of Alalevonadifloxacin to Healthy Adult Subjects (PMC) Source: National Institutes of Health (NIH) URL:[Link]

  • Intrapulmonary Pharmacokinetics of Levonadifloxacin following Oral Administration of Alalevonadifloxacin to Healthy Adult Subjects | Antimicrobial Agents and Chemotherapy Source: ASM Journals URL:[Link]

  • Levonadifloxacin, a Novel Broad-Spectrum Anti-MRSA Benzoquinolizine Quinolone Agent: Review of Current Evidence Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Meeting the Unmet Need in the Management of MDR Gram-Positive Infections with Oral Bactericidal Agent Levonadifloxacin Source: Academia.edu URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

Part 1: Physicochemical Profile and Antimicrobial Potency

As a Senior Application Scientist overseeing antimicrobial drug development workflows, I frequently audit laboratory practices for the handling of novel, high-potency antibiotics. WCK 771 (levonadifloxacin) represents a...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist overseeing antimicrobial drug development workflows, I frequently audit laboratory practices for the handling of novel, high-potency antibiotics. WCK 771 (levonadifloxacin) represents a significant leap in anti-staphylococcal therapy. However, its very efficacy—specifically its high affinity for bacterial DNA gyrase and its ability to eradicate biofilm-embedded organisms—makes its improper disposal a critical environmental hazard.

When handling investigational antibiotics, researchers must look beyond immediate biohazard safety and consider the ecological impact. If active WCK 771 enters wastewater systems, it exerts sustained intracellular selective pressure, driving the rapid emergence of target-site mutations in environmental bacterial reservoirs.

This guide provides a self-validating, mechanistic approach to WCK 771 disposal, ensuring that both the biological pathogens and the active pharmaceutical ingredient (API) are completely neutralized.

Understanding the physical properties of WCK 771 is the first step in designing a robust disposal strategy. WCK 771 maintains high stability in various solvents, which necessitates aggressive chemical and thermal destruction methods rather than relying on natural degradation over time.

Table 1: WCK 771 (Levonadifloxacin) Quantitative & Physicochemical Data

ParameterValueCausality / Relevance to Disposal Strategy
Chemical Name Levonadifloxacin (WCK 771)Active pharmaceutical ingredient; requires structural destruction to prevent environmental contamination.
Target Pathogens MRSA, QRSA, S. epidermidis biofilmsHigh potency (MIC90 0.015 - 1 μg/mL) means even trace environmental leaks can drive antimicrobial resistance (1)[1].
Solubility (DMSO) Up to 125.0 mg/mL (346.85 mM)Highly concentrated laboratory stocks require aggressive chemical oxidation prior to disposal (2)[2].
Thermal Stability Stable at -20°C (powder) / -80°C (solvent)Resists ambient degradation; necessitates high-temperature incineration (>800°C) for solid waste (2)[2].
RCRA Classification P-Series / U-Series (Evaluate per local regs)Must be segregated from general non-hazardous lab waste and incinerated (3)[3].

Part 2: Mechanistic Rationale for Stringent Disposal

Why do we mandate high-temperature incineration and chemical oxidation for WCK 771?

WCK 771 is a broad-spectrum benzoquinolizine fluoroquinolone that exhibits exceptional potency against quinolone-resistant Staphylococcus aureus (QRSA) and methicillin-resistant S. aureus (MRSA) (4)[4]. Unlike older generation fluoroquinolones, WCK 771 is not a substrate for the NorA efflux pump (4)[4]. While this is a profound clinical advantage, it presents a unique environmental hazard: if active WCK 771 enters wastewater systems, environmental bacteria cannot easily expel it. This leads to sustained intracellular accumulation, accelerating target-site mutation rates in DNA gyrase (5)[5]. Therefore, laboratory disposal must focus on the irreversible cleavage of the fluoroquinolone core prior to environmental release.

Part 3: Experimental Workflow: WCK 771 Decontamination and Disposal

To ensure complete safety and compliance, every protocol must be a self-validating system. Follow these step-by-step methodologies for solid and liquid waste.

Protocol 1: Solid Waste Management

Scope : Contaminated pipette tips, microcentrifuge tubes, and empty API vials.

  • Segregation : Discard all solid items into dedicated, puncture-resistant hazardous waste containers lined with double biohazard bags.

  • Thermal Destruction : Solid waste must be manifested as RCRA P-Series hazardous waste (3)[3]. Transfer to an authorized environmental services provider for high-temperature incineration (>800°C).

    • Causality: WCK 771 powder is highly stable at ambient temperatures and standard autoclave conditions (2)[2]. Incineration is the only validated method to completely mineralize the fluorinated organic compound into harmless byproducts (CO2, H2O, NOx).

Protocol 2: Liquid Waste Decontamination and Validation

Scope : Spent MRSA/QRSA culture broth and concentrated DMSO stock solutions.

  • Biological Sterilization : Transfer sealed liquid culture waste to a validated laboratory autoclave. Process at 121°C (15 psi) for a minimum of 30 minutes.

    • Causality: This step neutralizes the biological hazard (e.g., biofilm-embedded MRSA (6)[6]) to protect waste handlers, but it does not destroy the WCK 771 molecule. The effluent remains chemically active.

  • Chemical Oxidation : In a functioning fume hood, add sodium hypochlorite (household bleach) to the cooled, autoclaved effluent or diluted DMSO stocks to achieve a final concentration of 10% v/v. Allow a 24-hour contact time.

    • Causality: Strong oxidizers cleave the benzoquinolizine ring, neutralizing its biological activity and preventing AMR selection in downstream effluent.

  • Self-Validation Bioassay : Before final disposal, neutralize the pH of a 1 mL aliquot of the treated waste. Apply 20 μL to a blank paper disc on a Mueller-Hinton agar plate inoculated with a susceptible S. aureus ATCC reference strain. Incubate overnight.

    • Trustworthiness Check: The absence of a zone of inhibition validates the complete chemical destruction of the WCK 771 active pharmacophore. If a zone appears, increase oxidation time or bleach concentration.

  • Final Disposal : Once validated, dispose of the oxidized liquid through the facility's hazardous chemical waste stream for ultimate incineration (3)[3].

Part 4: Visualizing the Disposal Pathway

WCK771_Disposal_Workflow Start WCK 771 Waste Generation Solid Solid Waste (Plastics, Powder) Start->Solid Liquid Liquid Waste (DMSO, Broth) Start->Liquid Incineration High-Temp Incineration (RCRA Compliant) Solid->Incineration Autoclave Autoclave (121°C) Biohazard Neutralization Liquid->Autoclave MRSA Broth Oxidation Chemical Oxidation (10% Bleach, 24h) Liquid->Oxidation DMSO Stocks Autoclave->Oxidation Effluent Validation Bioassay Validation (Confirm API Destruction) Oxidation->Validation Validation->Incineration Cleared

WCK 771 (Levonadifloxacin) Laboratory Waste Segregation and Disposal Workflow.

References

  • Bhagwat, S. S., et al. (2006). "The anti-methicillin-resistant Staphylococcus aureus quinolone WCK 771 has potent activity against sequentially selected mutants, has a narrow mutant selection window against quinolone-resistant Staphylococcus aureus, and preferentially targets DNA gyrase." Antimicrobial Agents and Chemotherapy. 5

  • Bhagwat, S. S., et al. (2006). "In Vitro Activity of the New Quinolone WCK 771 against Staphylococci." Antimicrobial Agents and Chemotherapy. 4

  • KM Pharma Solution Private Limited. (2021). "Levonadifloxacin - MSDS." Safety Data Sheet. 3

  • Appelbaum, P. C., et al. (2007). "In Vitro Activity of the Quinolone WCK 771 against Recent U.S. Hospital and Community-Acquired Staphylococcus aureus Pathogens with Various Resistance Types." Antimicrobial Agents and Chemotherapy. 1

  • Microbiology Society. (2019). "In vitro bactericidal activity of levonadifloxacin (WCK 771) against methicillin- and quinolone-resistant Staphylococcus aureus biofilms." Journal of Medical Microbiology.6

  • MedKoo Biosciences. (2020). "Product data sheet - Levonadifloxacin (WCK 771)." MedKoo Biosciences.2

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Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
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Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Wck 771
Reactant of Route 2
Wck 771
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